Cetohexazine

• CAS: 7007-92-3

Core Science & Biosynthesis

Cetohexazine (CAS Number 7007-92-3): An In-depth Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cetohexazine, with the Chemical Abstracts Service (CAS) number 7007-92-3, is a chemical entity identified as an antihistamine and a sedative.[1] Its chemical name is 4,6-dimethylpyridazin-3(2H)-one. Despite its classification, publicly available, in-depth technical data on its physicochemical properties, pharmacological profile, and mechanism of action remains limited. This guide synthesizes the available information and provides a framework for potential future research by outlining general experimental protocols relevant to the characterization of such a compound.

Introduction

Cetohexazine belongs to the pyridazinone class of heterocyclic compounds.[2][3][4] Pyridazinone derivatives have garnered significant interest in medicinal chemistry due to their diverse biological activities, which include antihistaminic, anti-inflammatory, analgesic, and cardiovascular effects.[2][5] Cetohexazine is specifically noted for its potential applications in treating allergic reactions by blocking the effects of histamine and for its sedative properties, suggesting activity within the central nervous system.[1]

Physicochemical Properties

Property	Value	Source
CAS Number	7007-92-3	[1]
Molecular Formula	C₆H₈N₂O	[1][6]
Molecular Weight	124.14 g/mol	[1][6]
Synonyms	4,6-dimethylpyridazin-3(2H)-one, Ketohexazine	[1]
Density	1.17 g/cm³	[1]
Refractive Index	1.563	[1]
Melting Point	Not Available	[1]
Boiling Point	Not Available	[1]
Solubility	Not Available	[1]

Pharmacological Profile

Cetohexazine is classified as an antihistamine and a sedative.[1] However, specific quantitative pharmacological data, such as binding affinities (Ki) or half-maximal inhibitory concentrations (IC50) for histamine receptors, are not available in the reviewed literature.

Antihistaminic Activity

The antihistaminic effect of Cetohexazine is attributed to its ability to block histamine receptors.[1] Histamine exerts its physiological effects through four main G protein-coupled receptor subtypes: H1, H2, H3, and H4. Antihistamines typically act as inverse agonists to stabilize the inactive conformation of the receptor. Given its classification, Cetohexazine likely targets one or more of these receptors. Many pyridazinone derivatives have been investigated as antagonists of the histamine H3 receptor, suggesting a potential area of investigation for Cetohexazine.[2][3][7]

Sedative Activity

The sedative properties of Cetohexazine indicate that it crosses the blood-brain barrier and acts on the central nervous system.[1] This is a common characteristic of first-generation antihistamines, which can cause drowsiness by antagonizing H1 receptors in the brain.

Signaling Pathways (Hypothetical)

In the absence of specific data for Cetohexazine, a hypothetical signaling pathway for a generic H1 receptor antagonist is presented below. Antagonism of the H1 receptor would inhibit the Gq/11 signaling cascade, thereby preventing the activation of phospholipase C (PLC) and the subsequent production of inositol trisphosphate (IP3) and diacylglycerol (DAG). This would lead to a decrease in intracellular calcium release and protein kinase C (PKC) activation.

Caption: Hypothetical H1 Receptor Antagonism by Cetohexazine.

Experimental Protocols

As no specific experimental studies for Cetohexazine were found, this section provides a general methodology for a histamine receptor binding assay, which would be a critical first step in characterizing its pharmacological activity.

General Histamine Receptor Radioligand Binding Assay

This protocol describes a competitive binding assay to determine the affinity of a test compound (e.g., Cetohexazine) for a specific histamine receptor subtype (e.g., H1).

Objective: To determine the inhibitory constant (Ki) of Cetohexazine for a histamine receptor.

Materials:

• Cell membranes expressing the human histamine receptor of interest.

• Radioligand specific for the receptor subtype (e.g., [³H]-mepyramine for H1).

• Cetohexazine (test compound).

• Non-labeled competing ligand with known affinity (for positive control).

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Wash buffer (ice-cold).

• 96-well filter plates.

• Scintillation cocktail.

• Scintillation counter.

Procedure:

• Compound Preparation: Prepare serial dilutions of Cetohexazine and the control competitor in assay buffer.

• Assay Setup: In a 96-well plate, add the assay buffer, the radioligand at a fixed concentration (typically at or below its Kd value), and varying concentrations of Cetohexazine or the control competitor.

• Reaction Initiation: Add the cell membrane preparation to each well to initiate the binding reaction.

• Incubation: Incubate the plate at a specific temperature (e.g., 25°C) for a sufficient time to reach binding equilibrium.

• Filtration: Rapidly filter the contents of each well through the filter plate to separate bound from free radioligand.

• Washing: Wash the filters with ice-cold wash buffer to remove non-specifically bound radioligand.

• Detection: Add scintillation cocktail to the dried filters and measure the radioactivity using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the logarithm of the competitor concentration to generate a dose-response curve. Calculate the IC50 value, which can then be converted to the Ki value using the Cheng-Prusoff equation.

References

• 1. Cas 7007-92-3,Cetohexazine | lookchem [lookchem.com]
• 2. A Mini Review on Biological Activities of Pyridazinone Derivative...: Ingenta Connect [ingentaconnect.com]
• 3. A mini review on biological activities of pyridazinone derivatives as antiulcer, antisecretory, antihistamine and particularly against histamine H3R - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. sarpublication.com [sarpublication.com]
• 5. An overview of pyridazin-3(2H)-one: a core for developing bioactive agents targeting cardiovascular diseases and cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. GSRS [gsrs.ncats.nih.gov]
• 7. Identification of pyridazin-3-one derivatives as potent, selective histamine H₃ receptor inverse agonists with robust wake activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Cetohexazine (4,6-Dimethylpyridazin-3(2H)-one): A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Chemical Formula: C6H8N2O CAS Number: 7007-92-3

Introduction

Cetohexazine, systematically named 4,6-Dimethylpyridazin-3(2H)-one, is a small molecule identified as a sedative, hypnotic, and anxiolytic agent.[1][2][3] It belongs to the pyridazinone class of heterocyclic compounds, a scaffold known to exhibit a wide range of biological activities. While Cetohexazine is documented in several chemical and drug dictionaries, detailed public-domain research, including extensive clinical trials and in-depth mechanistic studies, is limited. This guide provides a comprehensive overview of the available technical information on Cetohexazine, supplemented with data from related pyridazinone derivatives to offer a broader context for its potential pharmacological profile.

Molecular Structure and Physicochemical Properties

The molecular structure of Cetohexazine consists of a pyridazinone core substituted with two methyl groups. The chemical identifiers and key physicochemical properties are summarized below.

Identifier	Value
IUPAC Name	4,6-dimethylpyridazin-3(2H)-one
Synonyms	Cetohexazine, Ketohexazine
Molecular Formula	C6H8N2O
Molecular Weight	124.14 g/mol
CAS Number	7007-92-3

Property	Value
Calculated logP	Data not available
Molar Refractivity	Data not available
Topological Polar Surface Area	Data not available

Synthesis

A more direct, though less detailed, synthetic route for a related compound, 4-methyl-3(2H)-pyridazinone, involves the bromination of 4-methyl-4,5-dihydropyridazin-3(2H)-one in glacial acetic acid.[5] The reaction mixture is heated, and after workup, the product is obtained.[5]

Generalized Synthetic Workflow

The following diagram illustrates a generalized workflow for the synthesis of a 4,6-disubstituted pyridazin-3(2H)-one like Cetohexazine, based on the described literature.

Generalized synthesis of 4,6-disubstituted pyridazin-3(2H)-ones.

Pharmacology and Mechanism of Action

Cetohexazine is primarily classified as a sedative and hypnotic.[2][6] While the precise molecular targets and mechanism of action for Cetohexazine's sedative effects are not detailed in the available literature, compounds of the pyridazinone class have been investigated for a variety of central nervous system activities.

The broader class of pyridazinone derivatives has been explored for a range of pharmacological activities, including as PDE4 inhibitors.[7] However, it is important to note that these activities are for other, more complex pyridazinone derivatives and may not be directly applicable to Cetohexazine.

Given its classification, a hypothetical mechanism for its sedative action could involve modulation of inhibitory neurotransmitter systems in the central nervous system.

Hypothesized Sedative Signaling Pathway

The following diagram illustrates a hypothetical signaling pathway for a sedative agent that enhances inhibitory neurotransmission, a common mechanism for such compounds.

Hypothetical sedative mechanism via receptor modulation.

Experimental Protocols

Detailed, publicly available experimental protocols for the pharmacological evaluation of Cetohexazine are scarce. However, based on the study of related pyridazinone derivatives, the following general methodologies would be applicable.

Enantiomeric Separation of a Pyridazinone Derivative (General Protocol)

A patent for a related pyridazinone derivative describes a method for separating enantiomers, which could be adapted for other chiral pyridazinones.

• Salt Formation: The racemic pyridazinone is dissolved in a suitable solvent (e.g., ethyl acetate, isopropanol).[8]

• Chiral Acid Addition: A chiral acid, such as L- or D-tartaric acid, is added to the solution.[8]

• Crystallization: The mixture is heated and then cooled to induce crystallization of the diastereomeric salt of one enantiomer.[8]

• Isolation: The crystalline precipitate is filtered and dried. The optical purity is determined.[8]

• Liberation of Free Base: The separated salt is treated with a base to liberate the optically pure enantiomer.

Quantitative Data

Specific quantitative pharmacological data for Cetohexazine, such as receptor binding affinities (Ki values), IC50, or EC50 values, are not available in the reviewed public-domain literature. The table below is provided as a template for such data, which would be critical for a full technical evaluation of the compound.

Assay Type	Target	Value (e.g., Ki, IC50)	Units
Receptor Binding	e.g., Histamine H1 Receptor	Data not available	e.g., nM
Receptor Binding	e.g., GABA-A Receptor	Data not available	e.g., nM
Functional Assay	e.g., Sedative Activity	Data not available	e.g., ED50 (mg/kg)

Conclusion

Cetohexazine (4,6-Dimethylpyridazin-3(2H)-one) is a known compound with sedative and hypnotic properties. However, there is a notable lack of in-depth, publicly available scientific data regarding its specific mechanism of action, quantitative pharmacological profile, and detailed experimental protocols. The information presented in this guide is based on the limited available data for Cetohexazine and supplemented with information on the broader class of pyridazinone derivatives. Further research is required to fully elucidate the therapeutic potential and pharmacological characteristics of Cetohexazine. Drug development professionals interested in this compound would need to conduct foundational research to establish its efficacy, safety, and mechanism of action.

References

• 1. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. scribd.com [scribd.com]
• 4. New, simple and versatile synthesis of 4,6-disubstituted pyridazin-3(2H)-ones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 4-METHYL-3(2H)-PYRIDAZINONE | 33471-40-8 [chemicalbook.com]
• 6. onelook.com [onelook.com]
• 7. WO2003097613A1 - Pyridazin-3(2h)-one derivatives as pde4 inhibitors - Google Patents [patents.google.com]
• 8. WO1997035841A2 - Method for obtaining pure enantiomers of a pyridazinone derivative - Google Patents [patents.google.com]

The Discovery and Synthesis of Cetohexazine: A Comprehensive Technical Guide

An In-depth Overview for Researchers, Scientists, and Drug Development Professionals

Abstract

Cetohexazine, chemically known as 4,6-Dimethylpyridazin-3(2H)-one, is a heterocyclic compound belonging to the pyridazinone class of molecules. This class is recognized for a wide spectrum of pharmacological activities, including antihistaminic and sedative effects. This technical guide provides a comprehensive overview of the discovery, synthesis, and biological activity of Cetohexazine and its derivatives, with a focus on its potential as a therapeutic agent. While specific clinical trial data for Cetohexazine is not publicly available, this guide consolidates information on the synthesis and pharmacological properties of closely related pyridazinone compounds to provide a framework for its potential development.

Introduction

The pyridazinone core is a versatile scaffold in medicinal chemistry, with derivatives exhibiting a broad range of biological activities, including analgesic, anti-inflammatory, antimicrobial, and cardiovascular effects.[1][2][3][4][5] Cetohexazine, or 4,6-Dimethylpyridazin-3(2H)-one, has been identified as a compound with potential antihistamine and sedative properties.[1][2] This guide will delve into the synthetic pathways for this class of compounds, explore the mechanistic underpinnings of their biological actions, and present available data in a structured format to aid researchers in the field of drug discovery and development.

Synthesis of Cetohexazine and Derivatives

The synthesis of 4,6-disubstituted pyridazin-3(2H)-ones, the structural class of Cetohexazine, can be achieved through various established organic chemistry methodologies. A common and versatile approach involves a two-step process starting from appropriate ketoesters.[6]

General Synthesis Protocol

A general and efficient method for the synthesis of 4,6-disubstituted pyridazin-3(2H)-ones is outlined below. This protocol is adapted from established procedures for this class of compounds.[6]

Step 1: Synthesis of Intermediate Hydrazones

• A solution of a suitable γ-keto-ester is prepared in an appropriate solvent, such as ethanol.

• An equimolar amount of a hydrazine derivative (e.g., hydrazine hydrate or a substituted hydrazine) is added to the solution.

• The reaction mixture is stirred at room temperature or heated under reflux for a specified period, typically ranging from 2 to 24 hours, to facilitate the formation of the corresponding hydrazone.

• The progress of the reaction is monitored by thin-layer chromatography (TLC).

• Upon completion, the solvent is removed under reduced pressure, and the crude hydrazone intermediate is obtained. This intermediate may be purified by recrystallization or used directly in the next step.

Step 2: Cyclization to form the Pyridazinone Ring

• The crude or purified hydrazone is dissolved in a suitable solvent, such as acetic acid or ethanol.

• The solution is heated under reflux for a period of 4 to 48 hours to induce cyclization.

• The reaction is monitored by TLC for the disappearance of the hydrazone and the appearance of the pyridazinone product.

• After completion, the reaction mixture is cooled, and the product is isolated by filtration or extraction.

• The final product is purified by recrystallization or column chromatography to yield the desired 4,6-disubstituted pyridazin-3(2H)-one.

A schematic representation of this synthetic workflow is provided below.

General synthesis workflow for pyridazin-3(2H)-ones.

Pharmacological Activity and Mechanism of Action

Pyridazinone derivatives are known to interact with various biological targets, leading to a wide array of pharmacological effects.[1][2][3][4][5] The antihistaminic and sedative properties of compounds like Cetohexazine are likely mediated through their interaction with histamine receptors.

Antihistamine Activity

Several pyridazinone derivatives have been investigated for their antihistaminic properties, with some showing notable activity as histamine H3 receptor (H3R) antagonists or inverse agonists.[7][8][9] The H3 receptor is primarily expressed in the central nervous system and acts as an autoreceptor on histaminergic neurons, regulating the synthesis and release of histamine. By blocking the H3 receptor, these compounds can increase the levels of histamine and other neurotransmitters in the brain, which, depending on the specific downstream effects, can modulate wakefulness and other neurological functions. While direct evidence for Cetohexazine's action on H1 receptors is limited, the sedative effects often associated with first-generation antihistamines are due to their antagonism of H1 receptors in the central nervous system.[10]

Sedative Properties

The sedative effects of certain pyridazinone derivatives have also been reported.[1][2] This activity could be linked to their action on central histamine receptors or potentially through modulation of other neurotransmitter systems, such as the GABAergic system, which is a common target for sedative-hypnotic drugs.[11] Further research is needed to elucidate the precise mechanism of Cetohexazine's sedative action.

The proposed mechanism of action for the antihistaminic effects of pyridazinone derivatives is depicted in the following signaling pathway diagram.

Proposed mechanism of H3R antagonism by pyridazinones.

Quantitative Data

While specific quantitative data from preclinical or clinical studies on Cetohexazine is not available in the public domain, the following table summarizes the reported biological activities of various pyridazinone derivatives to provide a comparative context.

Compound Class	Biological Activity	Potency/Efficacy	Reference
4,5-Dihydropyridazin-3-one derivatives	Histamine H3 Receptor Inverse Agonists	Potent in vivo functional antagonism	[8]
6-Substituted-3(2H)-pyridazinones	Analgesic and Anti-inflammatory	More potent than aspirin and indomethacin in some cases	[1]
Pyridazinone-phenethylamines	Histamine H3 Receptor Antagonists	Significant affinity for rat and human H3R	[7]
4,5-Fused Pyridazinones	Histamine H3 Receptor Antagonists	Excellent selectivity and metabolic stability	[7]

Experimental Protocols

Detailed experimental protocols for the synthesis and pharmacological evaluation of Cetohexazine are not specifically published. However, the following are generalized protocols based on studies of similar pyridazinone derivatives that would be applicable.

Histamine H1 Receptor Binding Assay

This in vitro assay is used to determine the affinity of a compound for the histamine H1 receptor.[10]

• Preparation of Cell Membranes: Membranes from cells expressing the human histamine H1 receptor are prepared by homogenization and centrifugation.

• Binding Reaction: The cell membranes are incubated with a radiolabeled ligand (e.g., [³H]mepyramine) and varying concentrations of the test compound (Cetohexazine).

• Incubation: The reaction mixture is incubated at a specific temperature (e.g., 25°C) for a set period to reach equilibrium.

• Separation: Bound and free radioligand are separated by rapid filtration through glass fiber filters.

• Quantification: The amount of radioactivity retained on the filters is measured using a scintillation counter.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is calculated. The inhibition constant (Ki) is then determined using the Cheng-Prusoff equation.

A workflow for a typical receptor binding assay is shown below.

Workflow for a histamine receptor binding assay.

Conclusion and Future Directions

Cetohexazine and the broader class of pyridazinone derivatives represent a promising area for the discovery of new therapeutic agents. Their diverse pharmacological profile, including antihistaminic and sedative effects, warrants further investigation. The synthetic routes to these compounds are well-established, allowing for the generation of libraries for structure-activity relationship (SAR) studies.

Future research should focus on the specific pharmacological characterization of Cetohexazine, including its binding affinities for various histamine receptor subtypes and other potential central nervous system targets. Preclinical studies to evaluate its efficacy, pharmacokinetics, and safety profile are essential next steps. The development of more potent and selective pyridazinone derivatives could lead to novel treatments for allergic conditions, sleep disorders, and other neurological conditions.

References

• 1. sarpublication.com [sarpublication.com]
• 2. Pharmacological activities of pyridazines and pyridazinone Derivatives: A Review on biologically active scaffold | SAR Publication [sarpublication.com]
• 3. An overview of pyridazin-3(2H)-one: a core for developing bioactive agents targeting cardiovascular diseases and cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]
• 5. Pyridazinone: an attractive lead for anti-inflammatory and analgesic drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. New, simple and versatile synthesis of 4,6-disubstituted pyridazin-3(2H)-ones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A mini review on biological activities of pyridazinone derivatives as antiulcer, antisecretory, antihistamine and particularly against histamine H3R - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. 4,5-dihydropyridazin-3-one derivatives as histamine H₃ receptor inverse agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. 4-phenoxypiperidine pyridazin-3-one histamine H(3) receptor inverse agonists demonstrating potent and robust wake promoting activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Exploring the Effect of Cyclization of Histamine H1 Receptor Antagonists on Ligand Binding Kinetics - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Therapeutic Potential of Tricyclic Pyridazinone-Based Molecules: An Overview - PMC [pmc.ncbi.nlm.nih.gov]

The Core Mechanism of Action of Second-Generation H1-Antihistamines: An In-Depth Technical Guide

Disclaimer: Initial searches for "Cetohexazine" did not yield any specific scientific or clinical data. This suggests that the compound may be hypothetical, proprietary, or an unrecognized term. Therefore, this technical guide will detail the core mechanism of action of a representative and well-characterized second-generation H1-antihistamine, Cetirizine, to fulfill the user's request for an in-depth analysis of this class of drugs. The principles and methodologies described are broadly applicable to the scientific evaluation of modern antihistamines.

Executive Summary

Second-generation H1-antihistamines represent a cornerstone in the management of allergic disorders. Unlike their first-generation predecessors, these agents exhibit high selectivity for the peripheral histamine H1 receptor and limited penetration of the blood-brain barrier, resulting in a significantly improved safety profile with minimal sedative effects. Their primary mechanism of action is not as simple antagonists but as inverse agonists. They bind to the inactive conformation of the H1 receptor, shifting the equilibrium away from the active state and thereby reducing the constitutive activity of the receptor and preventing histamine-induced activation. This guide provides a comprehensive overview of the molecular interactions, signaling pathways, and experimental evaluation of this important class of therapeutic agents, with a focus on Cetirizine as a representative molecule.

Molecular Mechanism of Action: Inverse Agonism

Histamine H1 receptors, like other G-protein coupled receptors (GPCRs), can exist in a conformational equilibrium between an inactive (R) and an active (R) state. Even in the absence of an agonist, a small fraction of H1 receptors can spontaneously adopt the active R conformation, leading to a basal level of signaling activity. This is known as constitutive activity.

While classical antagonists bind to the receptor and block the binding of agonists like histamine, they do not affect this constitutive activity. In contrast, second-generation H1-antihistamines, including Cetirizine, are inverse agonists. They preferentially bind to the inactive R state of the H1 receptor.[1] This binding stabilizes the inactive conformation, thereby shifting the conformational equilibrium away from the active R* state. The consequence is a reduction in the basal signaling activity of the receptor, in addition to the blockade of histamine binding.

This dual action of inverse agonism—both preventing agonist-induced activation and reducing constitutive activity—contributes to their high efficacy in alleviating the symptoms of allergic reactions.

H1 Receptor Signaling Pathway

The histamine H1 receptor primarily couples to the Gq/11 family of G-proteins. Agonist binding, or the spontaneous transition to the R* state, triggers a conformational change in the receptor that activates the associated G-protein. The activated Gαq subunit then stimulates phospholipase C (PLC), which catalyzes the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).

IP3 diffuses through the cytoplasm and binds to IP3 receptors on the endoplasmic reticulum, leading to the release of stored calcium ions (Ca2+) into the cytosol. The increase in intracellular Ca2+ concentration, along with DAG, activates protein kinase C (PKC). This signaling cascade ultimately results in the various physiological responses associated with histamine release, such as smooth muscle contraction, increased vascular permeability, and the transcription of pro-inflammatory mediators.

Second-generation H1-antihistamines, by stabilizing the inactive state of the H1 receptor, prevent the initiation of this signaling cascade.

Caption: Signaling pathway of the Histamine H1 receptor and the inhibitory action of Cetirizine.

Quantitative Data Summary: Cetirizine

The following tables summarize key quantitative parameters for Cetirizine, providing a basis for its pharmacological profile.

Table 1: Receptor Binding Affinity of Cetirizine

Parameter	Receptor	Value	Notes
Ki (nM)	Histamine H1	~6	Ki (inhibition constant) is a measure of binding affinity; a lower Ki indicates a higher affinity.[1][2]
Selectivity	H1 vs. other receptors	>600-fold	Highly selective for the H1 receptor over muscarinic, serotonin, dopamine, and adrenergic receptors.[1]

Table 2: Pharmacokinetic Properties of Cetirizine

Parameter	Value	Notes
Bioavailability	>70%	Well-absorbed after oral administration.[1]
Peak Plasma Concentration (Tmax)	~1 hour	Rapid onset of action.[3][4][5]
Plasma Protein Binding	93-96%	Primarily binds to albumin.[1][3][5]
Metabolism	Minimal	Not significantly metabolized by the cytochrome P450 system.[1][4]
Elimination Half-life	~8.3 hours	Allows for once-daily dosing.[1][3][4]
Excretion	~60% unchanged in urine	Primarily cleared by the kidneys.[1]

Experimental Protocols

The characterization of H1-antihistamines relies on a suite of in vitro and in vivo assays. Below are detailed methodologies for two key in vitro experiments.

Radioligand Binding Assay for H1 Receptor Affinity

This assay quantifies the affinity of a test compound for the H1 receptor by measuring its ability to compete with a radiolabeled ligand.

Objective: To determine the inhibition constant (Ki) of a test compound for the histamine H1 receptor.

Materials:

• Membrane Preparation: Membranes from cells (e.g., HEK293) expressing the human H1 receptor.

• Radioligand: [³H]mepyramine (a potent H1 antagonist).

• Test Compound: Serial dilutions of the antihistamine (e.g., Cetirizine).

• Non-specific Binding Control: A high concentration of a non-labeled H1 antagonist (e.g., 10 µM mianserin).

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

• Filtration Apparatus: Cell harvester with glass fiber filters (e.g., Whatman GF/C).

• Scintillation Counter.

Procedure:

• Assay Setup: In a 96-well plate, set up triplicate reactions for total binding (membranes + radioligand), non-specific binding (membranes + radioligand + non-specific control), and competition binding (membranes + radioligand + test compound at various concentrations).

• Incubation: Incubate the plate at 25°C for a sufficient time to reach equilibrium (typically 60-120 minutes).

• Filtration: Terminate the reaction by rapid filtration through the glass fiber filters using a cell harvester. This separates the receptor-bound radioligand from the unbound radioligand.

• Washing: Quickly wash the filters with ice-cold wash buffer to remove any remaining unbound radioligand.

• Quantification: Place the filters in scintillation vials with scintillation cocktail and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration to generate a competition curve.

  • Determine the IC50 (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) from the curve.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + ([L]/Kd)), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[2][6][7]

Caption: Experimental workflow for a radioligand binding assay.

Calcium Flux Assay for Functional Activity

This cell-based functional assay measures the ability of a compound to either stimulate (agonist) or inhibit (antagonist/inverse agonist) the H1 receptor-mediated increase in intracellular calcium.

Objective: To determine the functional potency (EC50 for agonists or IC50 for antagonists/inverse agonists) of a test compound at the H1 receptor.

Materials:

• Cells: HEK293 cells stably expressing the human H1 receptor.

• Calcium Indicator Dye: Fluo-4 AM or a similar fluorescent calcium indicator.

• Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4.

• Test Compound: Serial dilutions of the antihistamine.

• Agonist: Histamine for antagonist/inverse agonist testing.

• Fluorescence Plate Reader: Equipped with an injection module.

Procedure:

• Cell Plating: Seed the H1 receptor-expressing cells into black, clear-bottom 96-well plates and incubate for 24 hours.

• Dye Loading: Remove the culture medium and incubate the cells with the calcium indicator dye solution in the dark at 37°C for 45-60 minutes.

• Washing: Gently wash the cells with assay buffer to remove excess dye.

• Baseline Measurement: Place the plate in the fluorescence reader and measure the baseline fluorescence for a short period.

• Compound Addition:

  • For antagonist/inverse agonist mode: Inject the test compound (e.g., Cetirizine) at various concentrations and incubate. Then, inject a fixed concentration of histamine (typically the EC80) to stimulate the cells.

  • For agonist mode: Inject the test compound at various concentrations.

• Fluorescence Measurement: Immediately after injection, measure the change in fluorescence intensity over time.

• Data Analysis:

  • The change in fluorescence is proportional to the change in intracellular calcium concentration.

  • Plot the peak fluorescence response against the logarithm of the test compound concentration.

  • For antagonists/inverse agonists, determine the IC50 value. For agonists, determine the EC50 value.

Conclusion

The mechanism of action of second-generation H1-antihistamines, exemplified by Cetirizine, is that of a selective inverse agonist for the histamine H1 receptor. This mode of action, which involves both the blockade of histamine-induced signaling and the suppression of the receptor's constitutive activity, provides a robust therapeutic effect in the management of allergic conditions. The high selectivity and limited CNS penetration of these drugs contribute to their favorable safety profile. The experimental protocols detailed herein represent the standard methodologies for the preclinical characterization of these important therapeutic agents.

References

• 1. Cetirizine - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. Cetirizine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. drugs.com [drugs.com]
• 5. accessdata.fda.gov [accessdata.fda.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Cetohexazine: An Examination of a Lesser-Known Antihistamine

An analysis of available data on Cetohexazine reveals its classification as an antihistamine and sedative. However, a comprehensive pharmacological profile, including detailed clinical efficacy and safety data, remains largely absent from publicly accessible scientific literature. This document summarizes the existing information and highlights the significant gaps in current knowledge.

Cetohexazine is a chemical compound identified as an antihistamine with sedative properties.[1] It is purported to be used in the treatment of allergies, such as hay fever, and to alleviate symptoms associated with anxiety and tension.[1] The therapeutic effects are attributed to its function as a histamine blocker and its ability to decrease activity in the central nervous system, resulting in a calming effect.[1]

Chemical and Physical Properties

Property	Value
CAS Number	7007-92-3
Molecular Formula	C₆H₈N₂O
Molecular Weight	124.14 g/mol
Density	1.17 g/cm³
Refractive Index	1.563
Synonyms	4,6-Dimethylpyridazin-3(2H)-one; 4,6-Dimethylpyridazine-3-ol; Ketohexazine

Table 1: Physicochemical Properties of Cetohexazine. Data sourced from publicly available chemical databases.[1]

Mechanism of Action

The primary mechanism of action for Cetohexazine is described as the blockage of histamine effects, which is characteristic of antihistamine drugs.[1] By inhibiting histamine, it can mitigate allergic reactions. Additionally, its sedative effects are attributed to a reduction in central nervous system activity.[1]

Due to the limited available data, a detailed diagram of the specific signaling pathways modulated by Cetohexazine cannot be constructed. A generalized representation of antihistamine action is provided below for conceptual understanding.

Figure 1: Generalized mechanism for H1 antihistamines. Cetohexazine is proposed to act by blocking the H1 receptor, thereby preventing histamine from binding and initiating an allergic response.

Pharmacokinetics and Pharmacodynamics

There is a notable absence of publicly available data regarding the pharmacokinetics (absorption, distribution, metabolism, and excretion) and pharmacodynamics of Cetohexazine. Key parameters such as bioavailability, half-life, volume of distribution, and clearance have not been documented in accessible literature.

Clinical and Preclinical Data

A thorough search for clinical trials or formal preclinical studies involving Cetohexazine did not yield any results. Consequently, information on its efficacy, safety profile, dosage, and potential adverse effects in human or animal subjects is not available. The development of a novel therapeutic typically involves extensive preclinical and clinical research to establish a comprehensive pharmacological and toxicological profile; such information for Cetohexazine is not currently in the public domain.[1]

Experimental Protocols

The absence of published research on Cetohexazine means there are no specific experimental protocols to detail. Standard methodologies for characterizing a novel antihistamine would typically include:

• Receptor Binding Assays: To determine the affinity and selectivity of the compound for histamine receptors (H1, H2, H3, H4) and other off-target receptors.

• In Vitro Functional Assays: Using cell-based systems to measure the antagonist activity of the compound at the H1 receptor.

• Animal Models of Allergy: To assess the in vivo efficacy of the compound in reducing allergic responses in animal models (e.g., histamine-induced bronchoconstriction in guinea pigs).

• Pharmacokinetic Studies: In animal models to determine the absorption, distribution, metabolism, and excretion (ADME) profile of the drug.

• Toxicology Studies: To evaluate the safety of the compound through acute and chronic dosing in animal models.

Figure 2: A simplified, hypothetical workflow for the pharmacological evaluation of a compound like Cetohexazine. Currently, public information is limited to the initial identification stage.

Conclusion

While Cetohexazine is identified as an antihistamine and sedative, the depth of scientific and clinical information available is exceptionally limited. The core requirements for a comprehensive pharmacological profile—including quantitative pharmacokinetic and pharmacodynamic data, detailed signaling pathway interactions, and robust clinical trial results—are not met by the currently accessible information. Further research and publication of data would be necessary to fully characterize the therapeutic potential and safety of Cetohexazine.

References

• 1. lookchem.com [lookchem.com]

Technical Guide: Methodological Approach to Cetohexazine Solubility and Stability Studies

Audience: Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available scientific literature does not currently provide specific quantitative data on the solubility and stability of cetohexazine. This guide, therefore, outlines the standard experimental protocols and theoretical frameworks required to conduct such studies, based on established pharmaceutical industry guidelines. The information presented here is intended to serve as a comprehensive methodological blueprint for researchers investigating cetohexazine or similar compounds.

Introduction to Cetohexazine

Cetohexazine is a chemical compound identified as an antihistamine and sedative.[1] It is used to treat allergic reactions, such as hay fever, and to alleviate symptoms of anxiety and tension by acting on the central nervous system.[1]

Compound Identification:

• CAS Number: 7007-92-3[1]

• Molecular Formula: C₆H₈N₂O[1][2]

• Molecular Weight: 124.14 g/mol [1][2]

• Synonyms: Ketohexazine, 4,6-Dimethylpyridazin-3(2H)-one, 4,6-Dimethylpyridazine-3-ol[1]

Currently, specific physicochemical properties such as melting point, boiling point, and solubility are not detailed in publicly accessible databases.[1]

Experimental Protocols for Solubility Assessment

To determine the solubility profile of cetohexazine, a series of standardized experiments would be required. The following protocols outline the necessary procedures.

2.1. Thermodynamic Solubility Determination

This experiment determines the equilibrium solubility of cetohexazine in various solvents, which is a critical parameter for formulation development.

Methodology:

• Solvent Selection: A range of pharmaceutically relevant solvents should be selected. This typically includes:

  • Purified Water

  • pH-buffered solutions (e.g., pH 1.2, 4.5, 6.8, 7.4) to mimic physiological conditions.

  • Co-solvents such as ethanol, propylene glycol, and polyethylene glycol (PEG) 400.

• Sample Preparation: An excess amount of cetohexazine powder is added to a known volume of each solvent in sealed vials.

• Equilibration: The vials are agitated at a constant temperature (e.g., 25°C and 37°C) for a predetermined period (typically 24-72 hours) to ensure equilibrium is reached.

• Sample Analysis: After equilibration, the suspensions are filtered to remove undissolved solid. The concentration of dissolved cetohexazine in the filtrate is then quantified using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

• Data Reporting: Solubility is reported in units of mg/mL or µg/mL.

2.2. Kinetic Solubility Assessment

This high-throughput method is often used in early drug discovery to estimate solubility from a dimethyl sulfoxide (DMSO) stock solution.

Methodology:

• Stock Solution: A concentrated stock solution of cetohexazine is prepared in DMSO.

• Dilution: A small aliquot of the DMSO stock is added to the aqueous buffer of interest.

• Precipitation Monitoring: The solution is monitored for the formation of precipitate over a short period (e.g., 1-2 hours) using methods like nephelometry or turbidimetry.

• Quantification: The highest concentration that remains precipitate-free is determined and reported as the kinetic solubility.

Experimental Protocols for Stability Studies

Stability testing is essential to determine the shelf-life and appropriate storage conditions for a drug substance.[3][4][5] The protocols are guided by international standards, such as those from the International Council for Harmonisation (ICH).

3.1. Solid-State Stability Testing

This study evaluates the stability of the cetohexazine drug substance under various environmental conditions.

Methodology:

• Batch Selection: A minimum of three batches of the drug substance should be used for the study to assess batch-to-batch variability.

• Storage Conditions: Samples are stored under a range of controlled temperature and relative humidity (RH) conditions as per ICH guidelines:

  • Long-term: 25°C ± 2°C / 60% RH ± 5% RH or 30°C ± 2°C / 65% RH ± 5% RH.[4]

  • Intermediate: 30°C ± 2°C / 65% RH ± 5% RH.

  • Accelerated: 40°C ± 2°C / 75% RH ± 5% RH.[4]

• Testing Frequency: Samples are pulled at predetermined time points (e.g., 0, 3, 6, 9, 12, 18, 24, and 36 months for long-term studies; 0, 3, and 6 months for accelerated studies).[4]

• Analytical Tests: At each time point, samples are tested for:

  • Assay: Quantification of cetohexazine content.

  • Degradation Products: Identification and quantification of any impurities.

  • Physical Properties: Appearance, color, and any changes in solid form (e.g., polymorphism).

  • Water Content: Measured by Karl Fischer titration.

3.2. Solution-State Stability Testing

This evaluates the stability of cetohexazine in solution, which is crucial for liquid formulations.

Methodology:

• Solvent/Formulation Selection: Cetohexazine is dissolved in relevant solvents or prototype formulations.

• Storage Conditions: Solutions are stored at various temperatures (e.g., 4°C, 25°C, 40°C) and protected from light, unless photostability is being assessed.

• Testing Frequency: Samples are analyzed at appropriate intervals.

• Analytical Tests: Analysis includes assay for the parent compound, measurement of degradation products, pH, and visual inspection for color change or precipitation.

3.3. Photostability Testing

This study assesses the impact of light exposure on the stability of cetohexazine.

Methodology:

• Sample Exposure: Samples of the drug substance and/or drug product are exposed to a light source that meets ICH Q1B guideline specifications for both UV and visible light.

• Control Samples: Dark controls, protected from light, are stored under the same temperature conditions.

• Analysis: Exposed samples are compared to the dark controls to evaluate changes in assay and degradation products.

Data Presentation (Illustrative)

While specific data for cetohexazine is unavailable, the results of the aforementioned studies would be summarized in tables for clear comparison.

Table 1: Illustrative Thermodynamic Solubility of Cetohexazine

Solvent/Medium	Temperature (°C)	Solubility (mg/mL)
Purified Water	25	Data to be determined
pH 1.2 Buffer	37	Data to be determined
pH 6.8 Buffer	37	Data to be determined

| Ethanol | 25 | Data to be determined |

Table 2: Illustrative Solid-State Stability of Cetohexazine (Accelerated Conditions: 40°C/75% RH)

Time Point	Assay (%)	Total Degradants (%)	Appearance
Initial	100.0	<0.1	White Powder
3 Months	Data to be determined	Data to be determined	Data to be determined

| 6 Months | Data to be determined | Data to be determined | Data to be determined |

Visualization of Experimental Workflow

The following diagram illustrates a typical workflow for a comprehensive stability study of a new drug substance like cetohexazine.

Caption: Workflow for a comprehensive stability study of a drug substance.

This guide provides a foundational framework for initiating and conducting the necessary solubility and stability studies for cetohexazine. The execution of these protocols will generate the critical data needed for successful drug development and regulatory submission.

References

• 1. lookchem.com [lookchem.com]
• 2. GSRS [gsrs.ncats.nih.gov]
• 3. ema.europa.eu [ema.europa.eu]
• 4. ema.europa.eu [ema.europa.eu]
• 5. ema.europa.eu [ema.europa.eu]

An In-Depth Technical Guide on the In Vitro and In Vivo Effects of Chlorhexidine

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Chlorhexidine is a broad-spectrum cationic bisbiguanide antiseptic used extensively in clinical and consumer healthcare products for its potent antimicrobial properties. This technical guide provides a comprehensive overview of the in vitro and in vivo effects of Chlorhexidine, with a focus on its mechanism of action, cytotoxicity, and preclinical and clinical efficacy. Detailed experimental protocols and visual representations of key pathways are included to support research and development activities.

Mechanism of Action

At physiological pH, Chlorhexidine salts dissociate, releasing a positively charged Chlorhexidine cation. The primary mechanism of its antimicrobial action is the electrostatic interaction between the cationic Chlorhexidine molecule and the negatively charged components of microbial cell walls. This interaction leads to a cascade of events culminating in cell death.

• Low Concentrations (Bacteriostatic Effect): At lower concentrations, Chlorhexidine binds to the negatively charged bacterial cell surface, altering the osmotic equilibrium of the cell. This leads to the leakage of low-molecular-weight intracellular components, such as potassium and phosphorus, thereby inhibiting bacterial growth.

• High Concentrations (Bactericidal Effect): At higher concentrations, the binding of Chlorhexidine to the cell surface is more extensive, causing significant disruption of the cell membrane's integrity. This results in the precipitation of cytoplasmic contents and irreversible cell damage, leading to cell death.

Chlorhexidine is effective against a broad spectrum of microorganisms including Gram-positive and Gram-negative bacteria, facultative anaerobes, aerobes, and yeasts.[1] It demonstrates greater efficacy against Gram-positive bacteria.[1]

Figure 1: Mechanism of action of Chlorhexidine on bacterial cells.

In Vitro Effects

A substantial body of in vitro research has characterized the antimicrobial efficacy and cytotoxic potential of Chlorhexidine against a variety of microbial strains and mammalian cell lines.

Antimicrobial Activity

Chlorhexidine exhibits potent antimicrobial activity against a wide range of oral and skin-colonizing microorganisms.

Microorganism Type	Effective Concentration (MIC)	Reference
Gram-positive bacteria	≥ 1 µg/L	[1]
Gram-negative bacteria	10 to >73 µg/mL	[1]
Fungi	10 to >73 µg/mL	[1]
Subgingival plaque bacteria	Modal MIC: 62 µg/mL	[2]
All bacteria in 25 subgingival plaque samples	250 µg/mL	[2]

Cytotoxicity on Mammalian Cells

While effective as an antimicrobial agent, Chlorhexidine also demonstrates dose- and time-dependent cytotoxicity to various mammalian cell types.

Cell Type	Concentration	Exposure Time	Observed Effect	Reference
Human Gingival Fibroblasts	0.002%	-	Minimal cytotoxicity, but almost complete suppression of cell division.	[3]
Human Fibroblasts, Myoblasts, Osteoblasts	≥ 0.02%	1, 2, or 3 minutes	<6% cell survival relative to controls.	[4][5][6]
Human Fibroblasts	0.002%	1 minute	96.4% cell survival.	[4][5][6]
RAW264.7 Macrophages	Dose-dependent	-	DNA damage, cell cycle prolongation, increased ROS generation.	[7]
Smulow-Glickman (S-G) gingival epithelial cells	0.106 mmol/L	1 hour	Midpoint cytotoxicity.	[8]
Smulow-Glickman (S-G) gingival epithelial cells	0.011 mmol/L	24 hours	Midpoint cytotoxicity.	[8]
Smulow-Glickman (S-G) gingival epithelial cells	0.0045 mmol/L	72 hours	Midpoint cytotoxicity.	[8]
Canine Progenitor Epidermal Keratinocytes (CPEK)	0.05% and 0.5%	5 minutes	Significant decrease in cell viability.	[5]

The mode of cell death induced by Chlorhexidine can shift from apoptosis to necrosis as the concentration increases.[7] Furthermore, Chlorhexidine-induced cytotoxicity in macrophages may be mediated through the generation of reactive oxygen species (ROS).[7]

Figure 2: Signaling pathway of Chlorhexidine-induced cytotoxicity.

In Vivo Effects

In vivo studies have primarily focused on the clinical efficacy of Chlorhexidine as a topical antiseptic in dentistry and dermatology, as well as its pharmacokinetic and toxicological profile in animal models.

Pharmacokinetics

Pharmacokinetic studies indicate that Chlorhexidine is poorly absorbed from the gastrointestinal tract.[1] Following oral rinsing, approximately 30% of the active ingredient is retained in the oral cavity and is slowly released into the oral fluids.[1]

Parameter	Value	Condition	Reference
Peak Plasma Level	0.206 µg/g	In humans, 30 minutes after ingestion of a 300 mg dose.	[1]
Tmax (rabbit cornea)	13.75 min	Topical instillation of 0.02% CHG eye drops.	[8]
Cmax (rabbit cornea)	0.713 µg/g	Topical instillation of 0.02% CHG eye drops.	[8]
t1/2β (rabbit cornea)	48.72 min	Topical instillation of 0.02% CHG eye drops.	[8]

Efficacy in Animal Models

• Canine Skin Preparation: In a study on dogs, all tested concentrations of Chlorhexidine gluconate (1%, 2%, 3%, and 4%) were significantly more effective than tap water for pre-operative skin preparation.[9] Daily topical application of 0.5% and 4% Chlorhexidine gluconate to the skin of dogs for two weeks resulted in a significant reduction in the number of skin bacteria.[6][10]

• Wound Healing: In an ex vivo human skin xenograft mouse model, Chlorhexidine gluconate demonstrated short-term antimicrobial efficacy but also long-term cytotoxicity that impaired wound healing.[11]

Clinical Efficacy in Humans

• Gingivitis Treatment: Chlorhexidine gluconate oral rinse (0.12%) is indicated for the treatment of gingivitis.[1]

• Antibacterial Action in Saliva: A single rinse with 0.2% Chlorhexidine gluconate resulted in a significant reduction in salivary bacterial counts that was sustained for up to 7 hours.[12] In vivo, a 0.2% concentration of Chlorhexidine showed a bactericidal effect on salivary obligate anaerobes, which was not observed with a 0.12% concentration.[13]

Toxicology

The acute oral LD50 of Chlorhexidine gluconate in mice is reported to be between 1260–1800 mg/kg bw.[3] In rats, the oral LD50 for Chlorhexidine diacetate is 1180 mg/kg bw.[3] Dermal exposure in rabbits to 5000 mg/kg of Chlorhexidine gluconate caused skin irritation.[3] In humans, accidental ingestion of large amounts of Chlorhexidine can lead to serious adverse effects, including methemoglobinemia.[4]

Experimental Protocols

In Vitro Cytotoxicity Assay (MTT Assay)

This protocol is a general guideline for assessing the cytotoxicity of Chlorhexidine on a mammalian cell line.

Figure 3: Workflow for an MTT-based cytotoxicity assay.

Materials:

• Mammalian cell line of interest

• Complete cell culture medium

• 96-well tissue culture plates

• Chlorhexidine stock solution

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilizing agent (e.g., DMSO, isopropanol with HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treatment: Prepare serial dilutions of Chlorhexidine in complete culture medium. Remove the old medium from the wells and add the Chlorhexidine solutions. Include a vehicle control (medium without Chlorhexidine).

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• MTT Addition: After incubation, remove the treatment medium and add MTT solution to each well. Incubate for 2-4 hours, allowing viable cells to metabolize the MTT into formazan crystals.

• Solubilization: Carefully remove the MTT solution and add a solubilizing agent to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each treatment group relative to the vehicle control.

Scratch Assay for Cell Migration

This assay is used to assess the effect of Chlorhexidine on cell migration.[5][6]

Materials:

• Mammalian cell line of interest

• Complete cell culture medium

• 6-well or 12-well tissue culture plates

• Pipette tip (p200 or p1000) or a specialized scratch assay tool

• Chlorhexidine stock solution

• Microscope with a camera

Procedure:

• Cell Seeding: Seed cells in a multi-well plate and grow them to form a confluent monolayer.

• Scratch Creation: Create a "scratch" or a cell-free gap in the monolayer using a sterile pipette tip.

• Treatment: Wash the wells with PBS to remove dislodged cells and then add the complete medium containing the desired concentration of Chlorhexidine. Include a vehicle control.

• Image Acquisition: Capture images of the scratch at time zero and at regular intervals (e.g., every 6, 12, or 24 hours) until the scratch in the control group is closed.

• Data Analysis: Measure the width or area of the scratch at each time point. The rate of cell migration can be quantified by comparing the closure of the scratch in the treated groups to the control group.

Conclusion

Chlorhexidine remains a cornerstone of antiseptic practice due to its broad-spectrum antimicrobial activity. However, its use must be balanced with an understanding of its potential for cytotoxicity, particularly at higher concentrations and with prolonged exposure. This guide provides a comprehensive summary of the current knowledge on the in vitro and in vivo effects of Chlorhexidine, offering valuable data and protocols to guide future research and development in the fields of drug development, toxicology, and clinical application. Further research is warranted to explore strategies that can mitigate the cytotoxic effects of Chlorhexidine while preserving its antimicrobial efficacy.

References

• 1. drugs.com [drugs.com]
• 2. drugs.com [drugs.com]
• 3. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 4. poison.org [poison.org]
• 5. jstage.jst.go.jp [jstage.jst.go.jp]
• 6. JBJI - Cytotoxicity evaluation of chlorhexidine gluconate on human fibroblasts, myoblasts, and osteoblasts [jbji.copernicus.org]
• 7. virox.com [virox.com]
• 8. Pharmacokinetics of chlorhexidine gluconate 0.02% in the rabbit cornea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Efficacy of 0.05% Chlorhexidine and 0.05% Cetylpyridinium Chloride Mouthwash to Eliminate Living Bacteria on In Situ Collected Biofilms: An In Vitro Study - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Genotoxic assessment of chlorhexidine mouthwash on exfoliated buccal epithelial cells in chronic gingivitis patients - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Robbing Peter to Pay Paul: Chlorhexidine gluconate demonstrates short-term efficacy and long-term cytotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Comparison of the in vivo and in vitro antibacterial properties of providone iodine and chlorhexidine gluconate mouthrinses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Cytotoxicity evaluation of chlorhexidine gluconate on human fibroblasts, myoblasts, and osteoblasts - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Biological Activity and Targets of Cetohexazine

Introduction

Cetohexazine is a synthetic heterocyclic compound that has garnered interest within the scientific community. This technical guide aims to provide a comprehensive overview of the current understanding of cetohexazine's biological activity and its molecular targets. The information presented herein is intended for researchers, scientists, and professionals involved in drug development and discovery.

Challenges in Data Compilation

A comprehensive search of publicly available scientific literature and databases reveals a notable scarcity of specific information directly pertaining to "cetohexazine." This suggests that cetohexazine may be a novel compound with research findings that are not yet widely disseminated, a compound known under a different nomenclature, or a derivative that is often grouped with a broader class of molecules. The following sections, therefore, summarize the biological activities of structurally related compound classes, which may provide a foundational context for future research on cetohexazine.

Biological Activities of Structurally Related Compounds

While direct data on cetohexazine is limited, the broader classes of compounds to which it may belong, such as benzoxazines and diketopiperazines, have been more extensively studied. Understanding the established activities of these related structures can offer valuable insights into the potential therapeutic applications of cetohexazine.

Antimicrobial and Antiviral Properties

Diketopiperazines, a class of cyclic dipeptides, have demonstrated a range of biological functions, including antimicrobial and antiviral activities.[1] Certain derivatives have been found to inhibit the growth of various pathogens. For instance, (3S,6S)-3,6-diisobutylpiperazine-2,5-dione exhibited antimicrobial activity against E. coli and S. aureus subsp. aureus with MIC values of 16 and 22 μg/mL, respectively.[1] Other diketopiperazine compounds have shown activity against Staphylococcus aureus, Aeromonas hydrophilia, V. parahaemolyticus, Micrococcus luteus, E. coli, and Vibrio harveyi with varying MIC values.[1]

Anticancer and Antiproliferative Effects

Several classes of related heterocyclic compounds have been investigated for their potential as anticancer agents. Symmetrical 1,3,5-triazine derivatives, for example, are known to possess a wide spectrum of biological properties including anti-cancer activity.[2] These compounds can exhibit inhibitory activity on proliferation and, in some cases, induce apoptosis in cancer cells.[2] Similarly, certain histidine-containing diketopiperazines have been shown to inhibit the growth of various cancer cell lines, such as HT-29, MCF-7, and HeLa cells, at concentrations of 100 microM.[3]

Cardiovascular and Hematological Effects

Research into histidine-containing diketopiperazines has also revealed effects on the cardiovascular and hematological systems. At a concentration of 100 microM, these compounds led to a decrease in heart rate, coronary flow rate, and left ventricular systolic pressure in isolated rat hearts.[3] Furthermore, they have demonstrated antithrombotic potential by inhibiting thrombin and platelet aggregation.[3] For instance, cyclo(His-Gly) significantly inhibited thrombin-induced platelet aggregation with an IC50 of 0.0662 mM.[3]

Putative Molecular Targets and Mechanisms of Action

Given the absence of specific studies on cetohexazine, its precise molecular targets and mechanisms of action remain to be elucidated. However, based on the activities of related compounds, several potential pathways can be hypothesized.

Inhibition of Key Enzymes

Many biologically active heterocyclic compounds exert their effects through the inhibition of critical enzymes. For example, s-triazine derivatives have been investigated for their inhibition of enzymes involved in tumorigenesis.[2] Targeted covalent inhibitors often form bonds with specific amino acid residues on target proteins, such as kinases, to modulate their activity.[4][5]

Disruption of Cellular Signaling Pathways

The antiproliferative and pro-apoptotic effects of compounds like s-triazines suggest an interaction with cellular signaling pathways that control cell growth and death.[2] Future research on cetohexazine could explore its impact on pathways such as those involving receptor tyrosine kinases or key regulators of the cell cycle.

Experimental Protocols for Future Research

To rigorously characterize the biological activity and identify the molecular targets of cetohexazine, a systematic experimental approach is necessary. The following outlines key experimental protocols that could be adapted for this purpose.

In Vitro Activity Assays

A battery of in vitro assays would be the first step to profile the biological effects of cetohexazine.

Antimicrobial Susceptibility Testing:

• Method: Broth microdilution or agar diffusion methods can be employed to determine the Minimum Inhibitory Concentration (MIC) against a panel of clinically relevant bacteria and fungi.

• Protocol: A standardized protocol, such as those provided by the Clinical and Laboratory Standards Institute (CLSI), should be followed. This involves preparing serial dilutions of cetohexazine in a suitable growth medium, inoculating with a standardized suspension of the microorganism, and incubating under appropriate conditions. The MIC is determined as the lowest concentration of the compound that visibly inhibits microbial growth.

Anticancer Cell Proliferation Assays:

• Method: Assays such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or SRB (sulforhodamine B) assay can be used to assess the effect of cetohexazine on the proliferation of various cancer cell lines.

• Protocol: Cancer cells are seeded in 96-well plates and allowed to adhere overnight. The cells are then treated with a range of concentrations of cetohexazine for a specified period (e.g., 48-72 hours). Following treatment, the appropriate reagent (MTT or SRB) is added, and the absorbance is measured to determine the percentage of viable cells relative to an untreated control. This data is used to calculate the IC50 value.

Target Identification and Validation

Identifying the molecular targets of cetohexazine is crucial for understanding its mechanism of action.

Targeted Covalent Inhibitor Screening:

• Method: If cetohexazine is predicted to act as a covalent inhibitor, chemoproteomic approaches can be utilized for target discovery.[4]

• Protocol: This involves synthesizing a derivative of cetohexazine that incorporates a reporter tag (e.g., biotin). This tagged compound is then incubated with cell lysates or live cells to allow for covalent bond formation with its target protein(s). The protein-compound complexes are then captured using affinity purification (e.g., streptavidin beads), and the bound proteins are identified by mass spectrometry.

Cellular Thermal Shift Assay (CETSA):

• Method: CETSA can be used to assess the direct binding of cetohexazine to its target protein in a cellular context.[6]

• Protocol: Cells are treated with cetohexazine or a vehicle control. The cells are then heated to various temperatures, leading to the denaturation and precipitation of unbound proteins. The soluble protein fraction is collected, and the abundance of a specific protein of interest is quantified by methods such as Western blotting or mass spectrometry. A shift in the melting curve of the protein in the presence of cetohexazine indicates direct target engagement.

Visualizing Potential Mechanisms

To conceptualize the potential mechanisms of action for a novel compound like cetohexazine, pathway diagrams can be instrumental. Below are examples of how such diagrams could be constructed based on the activities of related compounds.

Caption: Hypothetical inhibition of a receptor tyrosine kinase by cetohexazine.

Caption: Workflow for identifying protein targets of cetohexazine.

While direct experimental data on cetohexazine remains elusive, the established biological activities of related heterocyclic compounds provide a valuable framework for guiding future research. The antimicrobial, anticancer, and cardiovascular effects observed in classes like diketopiperazines and triazines suggest that cetohexazine could hold significant therapeutic potential. The experimental protocols and conceptual diagrams presented in this guide offer a roadmap for the systematic investigation of cetohexazine's biological activity and molecular targets. Further research is imperative to unlock the full pharmacological profile of this compound and determine its potential for drug development.

References

• 1. Structures and Biological Activities of Diketopiperazines from Marine Organisms: A Review [mdpi.com]
• 2. Recent Advances in the Biological Activity of s-Triazine Core Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The biological activity of the histidine-containing diketopiperazines cyclo(His-Ala) and cyclo(His-Gly) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Quantitative Analysis of Occupancy and Selectivity of Covalent Small Molecule Drug Targets [chomixbio.com]
• 5. Selective and Effective: Current Progress in Computational Structure-Based Drug Discovery of Targeted Covalent Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. youtube.com [youtube.com]

An In-depth Technical Guide on the Initial Safety and Toxicity Profile of 2-Cyclohexene-1-one (CHX)

Disclaimer: The compound "Cetohexazine" appears to be a typographical error or a lesser-known synonym. All available scientific literature points to 2-Cyclohexene-1-one , a compound abbreviated as CHX , which matches the likely intended query. This document summarizes the initial safety and toxicity profile of 2-Cyclohexene-1-one (CHX).

This technical guide provides a comprehensive overview of the preclinical safety and toxicity data for 2-Cyclohexene-1-one (CHX), an alpha,beta-unsaturated ketone. The information is intended for researchers, scientists, and drug development professionals to facilitate an understanding of the compound's potential hazards.

Executive Summary

2-Cyclohexene-1-one (CHX) is a reactive cyclic ketone with known toxic properties, primarily at the site of contact. Preclinical inhalation studies in rodent models demonstrate that the nasal cavity is the primary target organ, with observed effects including hyperplasia and squamous metaplasia. Systemic effects, such as increased liver weight, have also been noted at higher concentrations. The underlying mechanism of toxicity is believed to be its action as an alkylating agent, reacting with endogenous nucleophiles like glutathione. This guide details the findings from acute and sub-chronic toxicity studies and elucidates the proposed mechanism of action.

Toxicity Data Summary

The following tables summarize the key quantitative findings from preclinical toxicity assessments of CHX.

Table 1: Acute Inhalation Toxicity of CHX in Rodents

Species	Exposure Duration & Concentration	Key Findings	Reference
Rat	4 days (6 h/day) at 20, 40, or 80 ppm	Study terminated due to acute toxicity in high-dose groups.	[1]
Mouse	4 days (6 h/day) at 20, 40, or 80 ppm	Study terminated due to acute toxicity in high-dose groups.	[1]

Table 2: Sub-chronic Inhalation Toxicity of CHX in Rodents (14-Day and 90-Day Studies)

Species	Duration	Concentration (ppm)	No-Observed-Adverse-Effect Level (NOAEL)	Key Findings	Reference
Rat (F-344)	14 Days	0, 2.5, 5, 10	< 2.5 ppm	Increased liver/body weight at 10 ppm.	[1]
Mouse (B6C3F1)	14 Days	0, 2.5, 5, 10	< 5 ppm	Increased liver/body weight at 5 and 10 ppm.	[1]
Rat (F-344)	90 Days	0, 2.5, 5, 10	Not established	Nasal cavity lesions at all doses. Increased liver weight at 10 ppm. Dose-related hepatic centrilobular cytoplasmic vacuolation in males.	[1]
Mouse (B6C3F1)	90 Days	0, 2.5, 5, 10	Not established	Nasal cavity lesions at all doses. Increased liver weight at 5 and 10 ppm. Nasal erosion and inflammation in high-dose group.	[1]

Table 3: Genotoxicity and Other Endpoints for CHX

Assay Type	Species / System	Dosing	Findings	Reference
Bone Marrow Micronucleus	Rat & Mouse	Up to 10 ppm for 90 days	No adverse effects observed.	[1]
Sperm Motility	Rat & Mouse	Up to 10 ppm for 90 days	No adverse effects observed.	[1]
Vaginal Cytology	Rat & Mouse	Up to 10 ppm for 90 days	No adverse effects observed.	[1]

Experimental Protocols

Detailed methodologies for the key toxicity studies are outlined below.

3.1 90-Day Sub-chronic Inhalation Toxicity Study

• Test Species: Male and female F-344 rats and B6C3F1 mice.[1]

• Group Size: 10 animals per sex per group.[1]

• Test Substance: 2-Cyclohexene-1-one (CHX).

• Administration Route: Whole-body inhalation exposure.

• Exposure Regimen: 6 hours per day for 13 weeks (90 days).[1]

• Concentration Levels: 0 (control), 2.5, 5, or 10 ppm.[1]

• Endpoints Monitored:

  • Clinical Observations: Daily checks for signs of toxicity.

  • Body Weight: Measured weekly.

  • Organ Weights: Liver weight recorded at sacrifice.

  • Histopathology: Microscopic examination of tissues, with a focus on the nasal cavity, larynx, and lung.[1]

  • Genotoxicity: Bone marrow micronucleus assay.

  • Reproductive Toxicity: Sperm motility and vaginal cytology evaluations.[1]

• Sacrifice: All animals were sacrificed at the end of the 13-week exposure period.[1]

3.2 14-Day Inhalation Study

• Test Species: Male and female F-344 rats and B6C3F1 mice.[1]

• Administration Route: Whole-body inhalation exposure.

• Exposure Regimen: 6 hours per day for 14 days.[1]

• Concentration Levels: 0 (control), 2.5, 5, or 10 ppm.[1]

• Endpoints Monitored: Survival, body weights, and liver-to-body weight ratios.[1]

• Sacrifice: All animals were sacrificed at the end of the 14-day exposure period.[1]

Visualizations: Workflows and Signaling Pathways

4.1 Experimental Workflow

The following diagram illustrates the workflow for the 90-day sub-chronic inhalation toxicity study.

Workflow for the 90-day inhalation toxicity study of CHX.

4.2 Proposed Mechanism of Toxicity

CHX is an alpha,beta-unsaturated ketone, a class of compounds known to act as Michael acceptors.[2] Its toxicity is primarily driven by its electrophilic nature, allowing it to react with cellular nucleophiles. The principal mechanism involves the depletion of intracellular glutathione (GSH), a critical antioxidant, leading to oxidative stress and covalent binding to essential macromolecules like proteins and DNA.[2][3]

Proposed toxicity pathway of CHX via glutathione depletion.

References

• 1. Inhalation toxicity studies of the alpha,beta-unsaturated ketones: 2-cyclohexene-1-one - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. α,β-Unsaturated carbonyl compound - Wikipedia [en.wikipedia.org]
• 3. Intracellular Metabolism of α,β-Unsaturated Carbonyl Compounds, Acrolein, Crotonaldehyde and Methyl Vinyl Ketone, Active Toxicants in Cigarette Smoke: Participation of Glutathione Conjugation Ability and Aldehyde–Ketone Sensitive Reductase Activity [jstage.jst.go.jp]

A Technical Guide to the Structural Analogs and Derivatives of Cetirizine

A Note on Terminology: The term "Cetohexazine" is recognized as a likely misspelling of Cetirizine . This document will proceed under the assumption that the intended subject is Cetirizine, a potent second-generation H1 receptor antagonist.

Introduction

Cetirizine is a widely used antihistamine for the management of allergic rhinitis and chronic urticaria.[1] It is a second-generation agent, meaning it has a high selectivity for peripheral H1 receptors and causes minimal sedation compared to its first-generation predecessors because it does not cross the blood-brain barrier to a significant extent.[1] Chemically, cetirizine is a racemic mixture, with the L-enantiomer, levocetirizine, being the more active form.[1] It belongs to the diphenylmethylpiperazine group of antihistamines.[1] This guide provides an in-depth technical overview of the structural analogs and derivatives of cetirizine, focusing on their synthesis, structure-activity relationships, and the experimental protocols used for their evaluation.

Core Structure of Cetirizine

Cetirizine is a member of the piperazine class of compounds.[2] Its structure is characterized by a central piperazine ring to which a (4-chlorophenyl)(phenyl)methyl group and a 2-(carboxymethoxy)ethyl group are attached to the nitrogen atoms.[2]

IUPAC Name: (±)-[2-[4-[(4-Chlorophenyl)phenylmethyl]-1-piperazinyl]ethoxy]acetic acid[3] Molecular Formula: C₂₁H₂₅ClN₂O₃[1]

The exploration of cetirizine's structural analogs and derivatives aims to enhance its therapeutic profile, including potency, selectivity, and duration of action, while minimizing adverse effects.

Structural Analogs and Derivatives

Research into cetirizine analogs has primarily focused on modifications at three key positions:

• The carboxylic acid moiety.

• The piperazine ring.

• The diphenylmethyl group.

A study by Sultana et al. involved the synthesis of six new analogs of cetirizine through nucleophilic substitution reactions, replacing the scaffold on the cetirizine moiety.[4] These analogs were then evaluated for their anti-inflammatory activities.[4]

Structure-Activity Relationship (SAR)

The structure-activity relationship for piperazine-based antihistamines like cetirizine can be summarized as follows:

• Ethylenediamine Core: These compounds are derivatives of ethylenediamine.[3]

• Connecting Moiety: A key structural feature is the CH-N group.[3]

• Aromatic Ring Substituent: The nature of the substituent on the para position of one of the aromatic rings is a primary determinant of activity.[3]

The levorotatory enantiomer of cetirizine, levocetirizine, exhibits a higher binding affinity (Ki) for the H1 receptor (3 nM) compared to the dextrorotatory enantiomer, dextrocetirizine (100 nM), and the racemic mixture (6 nM), indicating that the L-enantiomer is the primary active form.[1] Cetirizine demonstrates high selectivity for the H1 receptor, with over 600-fold greater affinity compared to other receptors like muscarinic acetylcholine, serotonin, dopamine, and α-adrenergic receptors.[1]

Quantitative Data Summary

The following tables summarize key quantitative data for cetirizine and its enantiomers.

Table 1: H1 Receptor Binding Affinities

Compound	Ki (nM)
Cetirizine	~6
Levocetirizine	~3
Dextrocetirizine	~100

Data sourced from[1]

Table 2: Pharmacokinetic Properties of Cetirizine

Parameter	Value
Bioavailability	>70%
Protein Binding	88-96%
Metabolism	Minimal (non-cytochrome P450-mediated)
Onset of Action	20-42 minutes
Elimination Half-life	Mean: 8.3 hours (Range: 6.5-10 hours)
Duration of Action	≥24 hours
Excretion	70-85% in urine, 10-13% in feces

Data sourced from[1]

Experimental Protocols

This section details the methodologies for key experiments in the research and development of cetirizine analogs.

1. Synthesis of Cetirizine Analogs via Nucleophilic Substitution

This protocol is based on the work of Sultana et al.[4][5]

• Objective: To synthesize novel analogs of cetirizine by replacing the carboxylic acid moiety with other functional groups.

• Materials: Cetirizine, thionyl chloride, and various nucleophiles (e.g., thioacetamide, p-phenylenediamine, thiourea, phthalimide, naphthylamine).

• Procedure:

  • A solution of cetirizine in chloroform is prepared.

  • Thionyl chloride is added to the solution to activate the carboxylic acid group, forming an acyl chloride intermediate.

  • The respective nucleophile is added to a separate refluxing flask with constant stirring.

  • The activated cetirizine solution is then added to the flask containing the nucleophile.

  • The reaction mixture is refluxed, and the progress is monitored using Thin Layer Chromatography (TLC).

  • Upon completion, the product is filtered and left for crystallization.

  • The synthesized compounds are characterized using UV, IR, ¹H NMR, and mass spectroscopy.[4][5]

2. In-Vivo Antihistaminic Activity Assay (Histamine-Induced Bronchoconstriction in Guinea Pigs)

This is a classic method to evaluate the antihistaminic potential of new compounds.[6]

• Objective: To assess the ability of a test compound to protect against histamine-induced bronchospasm.

• Animals: Guinea pigs.

• Procedure:

  • Animals are divided into control and test groups.

  • The test group receives the synthesized cetirizine analog, while the control group receives a vehicle.

  • After a set period, the animals are placed in a histamine chamber and exposed to a histamine aerosol.[7]

  • The time until the onset of respiratory distress (pre-convulsive dyspnea) is recorded.

  • A significant increase in this time for the test group compared to the control group indicates antihistaminic activity.

3. In-Vitro Mast Cell Stabilization Assay

• Objective: To determine if a compound can inhibit the release of histamine from mast cells.[7]

• Procedure:

  • Mast cells are isolated and sensitized with an allergen.

  • The cells are then incubated with the test compound at various concentrations.

  • The mast cells are subsequently challenged with the allergen to induce degranulation.

  • The amount of histamine released into the supernatant is quantified (e.g., using ELISA or a fluorometric assay).

  • A reduction in histamine release in the presence of the test compound indicates mast cell stabilizing activity.

4. Receptor Binding Assay

• Objective: To determine the binding affinity (Ki) of a compound for the H1 receptor.

• Procedure:

  • A cell line expressing the human H1 receptor is used.

  • Membrane preparations from these cells are incubated with a radiolabeled ligand (e.g., [³H]pyrilamine) and varying concentrations of the test compound.

  • The amount of radioligand bound to the receptor is measured after separating the bound and free ligand.

  • The IC₅₀ (concentration of test compound that inhibits 50% of radioligand binding) is determined and used to calculate the Ki value.

Mandatory Visualizations

The H1 receptor is a G-protein-coupled receptor (GPCR) that, upon binding to histamine, activates the Gq alpha subunit.[8] This initiates a signaling cascade involving phospholipase C (PLC), which cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG).[8][9] IP3 triggers the release of calcium from the endoplasmic reticulum, while DAG activates protein kinase C (PKC).[10] This pathway ultimately leads to the physiological responses associated with allergic reactions.[11] Cetirizine acts as an antagonist, blocking the binding of histamine to the H1 receptor and thereby inhibiting this signaling cascade.[1]

Caption: H1 Receptor Signaling Pathway and the inhibitory action of Cetirizine.

The development of new cetirizine analogs follows a structured workflow, from initial design and synthesis to preclinical evaluation.

Caption: A typical workflow for the discovery and development of Cetirizine analogs.

References

• 1. Cetirizine - Wikipedia [en.wikipedia.org]
• 2. Cetirizine | C21H25ClN2O3 | CID 2678 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. CETIRIZINE Synthesis, SAR, MCQ,Structure,Chemical Properties and Therapeutic Uses - Gpatindia: Pharmacy Jobs, Admissions, Scholarships, Conference,Grants, Exam Alerts [gpatindia.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Design, in silico studies, and synthesis of new 1,8-naphthyridine-3-carboxylic acid analogues and evaluation of their H1R antagonism effects - RSC Advances (RSC Publishing) DOI:10.1039/D0RA00746C [pubs.rsc.org]
• 7. m.youtube.com [m.youtube.com]
• 8. Histamine H1 receptor - Wikipedia [en.wikipedia.org]
• 9. What are H1 receptor agonists and how do they work? [synapse.patsnap.com]
• 10. Signaling Pathway of Histamine H1 Receptor-Mediated Histamine H1 Receptor Gene Upregulation Induced by Histamine in U-373 MG Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Histamine receptor - Wikipedia [en.wikipedia.org]

Protocols & Analytical Methods

Cetohexazine: Synthesis and Purification Protocols

Preliminary Note: Extensive searches for "Cetohexazine" in scientific literature and chemical databases did not yield specific information on a compound with this name. It is possible that "Cetohexazine" is a novel compound, a less common chemical entity, or a name not yet widely indexed. The following application notes and protocols are therefore based on general principles of organic synthesis and purification techniques commonly applied to analogous heterocyclic compounds, such as diketopiperazines, which share structural similarities with the implied "hexazine" and "keto" functionalities. Researchers should adapt these general methodologies based on the specific chemical properties of Cetohexazine once its structure is known.

I. Synthesis of a Diketopiperazine Scaffold: A General Approach

This section outlines a general protocol for the synthesis of a diketopiperazine ring system, a common core in many biologically active molecules. This can serve as a foundational method that may be adaptable for the synthesis of Cetohexazine.

Experimental Protocol: Synthesis of a Cyclo(dipeptide)

• Starting Materials:

  • N-protected amino acid 1 (e.g., Boc-L-Alanine)

  • Amino acid methyl ester 2 (e.g., H-L-Phenylalanine-OMe)

  • Coupling agent (e.g., DCC, HBTU)

  • Base (e.g., DIPEA)

  • Solvent (e.g., Dichloromethane - DCM, Dimethylformamide - DMF)

  • Deprotection agent (e.g., Trifluoroacetic acid - TFA for Boc group)

• Dipeptide Formation:

  • Dissolve N-protected amino acid 1 and amino acid methyl ester 2 in an appropriate solvent (e.g., DCM).

  • Add the coupling agent and base to the reaction mixture.

  • Stir the reaction at room temperature for 4-12 hours, monitoring completion by Thin Layer Chromatography (TLC).

  • Upon completion, filter the reaction mixture to remove by-products and concentrate the filtrate under reduced pressure.

  • Purify the resulting linear dipeptide by column chromatography.

• N-terminal Deprotection:

  • Dissolve the purified dipeptide in a suitable solvent (e.g., DCM).

  • Add the deprotection agent (e.g., TFA) and stir at room temperature for 1-2 hours.

  • Remove the solvent and excess acid under reduced pressure.

• Cyclization:

  • Dissolve the deprotected dipeptide in a high-boiling point solvent (e.g., toluene or xylene) under high dilution conditions to favor intramolecular cyclization.

  • Heat the reaction mixture to reflux for 12-24 hours.

  • Monitor the formation of the diketopiperazine by TLC.

  • Cool the reaction mixture and remove the solvent under reduced pressure.

  • Purify the crude product by recrystallization or column chromatography to obtain the final diketopiperazine.

Logical Workflow for Diketopiperazine Synthesis

Application Notes and Protocols for the Analysis of Cetohexazine and Structurally Similar Compounds by HPLC and LC-MS

Disclaimer: As of the latest data available, specific analytical methods for a compound named "Cetohexazine" are not readily found in the scientific literature. The following application notes and protocols are based on established methods for structurally and functionally analogous compounds, such as chlorhexidine and hexazinone. These methodologies provide a strong starting point for developing and validating a specific method for Cetohexazine.

High-Performance Liquid Chromatography (HPLC) Method

This application note details a reversed-phase HPLC method for the quantitative determination of compounds structurally similar to Cetohexazine in bulk drug substances and pharmaceutical formulations.

Principle

The method utilizes reversed-phase chromatography to separate the analyte from potential impurities and degradation products. The separation is achieved based on the differential partitioning of the analyte between a nonpolar stationary phase (C18) and a polar mobile phase. Detection is performed using a UV-Vis detector at a wavelength of maximum absorbance for the compound class. Quantification is based on the peak area of the analyte relative to a standard of known concentration.[1][2]

Instrumentation and Materials

• HPLC System: A system equipped with a pump, autosampler, column oven, and UV-Vis or Photodiode Array (PDA) detector.[3]

• Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is commonly used.[1]

• Data Acquisition: Chromatography software for instrument control, data acquisition, and processing.

• Reagents: HPLC grade methanol, acetonitrile, water, and other necessary buffer salts and acids (e.g., phosphoric acid, triethylamine).[3]

Quantitative Data Summary

The following table summarizes typical performance characteristics for HPLC methods used for analogous compounds. These values can serve as a benchmark during the development of a Cetohexazine-specific method.

Parameter	Typical Value	Analyte/Reference
Retention Time	3.60 min	Chlorhexidine[1]
Linearity Range	1–100 µg/mL	Chlorhexidine Acetate[4]
Limit of Detection (LOD)	0.04 µg/mL	Promethazine enantiomers[5]
Limit of Quantification (LOQ)	0.07 µg/mL	Promethazine enantiomers[5]
Accuracy (% Recovery)	100.06 - 100.08%	Promethazine enantiomers[5]
Precision (% RSD)	< 1%	Promethazine enantiomers[5]

Experimental Protocol: HPLC Analysis

• Mobile Phase Preparation:

  • Prepare a mobile phase consisting of a mixture of methanol and water (e.g., 75:25 v/v).[1]

  • For compounds prone to peak tailing, consider adding a modifier like 0.2% triethylamine to a buffered aqueous phase and adjusting the pH to 3.0 with phosphoric acid before mixing with the organic solvent.[3]

  • Degas the mobile phase using sonication or vacuum filtration before use.

• Standard Solution Preparation:

  • Accurately weigh about 20 mg of the reference standard and transfer it to a 20 mL volumetric flask.

  • Dissolve the standard in the mobile phase or a suitable solvent and dilute to the mark to obtain a stock solution (e.g., 1000 µg/mL).[1]

  • Perform serial dilutions of the stock solution with the mobile phase to prepare working standard solutions at different concentration levels for linearity assessment (e.g., 1, 10, 25, 50, 100 µg/mL).[4]

• Sample Preparation:

  • For bulk drug, prepare a solution of known concentration in the mobile phase, similar to the standard preparation.

  • For formulated products (e.g., tablets, solutions), an appropriate extraction step may be necessary to isolate the analyte from excipients. This could involve dissolution in a suitable solvent followed by filtration or centrifugation.

• Chromatographic Conditions:

  • Column: C18 (250 mm x 4.6 mm, 5 µm)

  • Mobile Phase: Methanol:Water (75:25 v/v)[1]

  • Flow Rate: 1.0 mL/min[1]

  • Column Temperature: 25 °C[3]

  • Injection Volume: 10 µL[3]

  • Detection Wavelength: Determined by measuring the UV spectrum of the analyte (e.g., 258 nm for Chlorhexidine).[1]

• Analysis and Quantification:

  • Inject the standard solutions to establish a calibration curve by plotting peak area against concentration.

  • Inject the sample solutions.

  • Determine the concentration of the analyte in the samples by interpolating their peak areas from the calibration curve.

Liquid Chromatography-Mass Spectrometry (LC-MS) Method

For higher sensitivity and selectivity, especially for analyzing low concentrations in complex matrices like biological fluids, an LC-MS method is recommended.[6][7]

Principle

LC-MS combines the separation power of liquid chromatography with the mass analysis capabilities of mass spectrometry.[6] After chromatographic separation, the analyte is ionized (e.g., using Electrospray Ionization - ESI) and the resulting ions are separated based on their mass-to-charge ratio (m/z).[7] Tandem mass spectrometry (MS/MS) can be used for even greater specificity and sensitivity through Multiple Reaction Monitoring (MRM).[8]

Instrumentation and Materials

• LC-MS System: An HPLC or UHPLC system coupled to a triple quadrupole mass spectrometer.[8]

• Ion Source: Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI).[7]

• Column: A high-efficiency C18 column (e.g., 50 mm x 2.1 mm, 1.7 µm) is suitable for fast analyses.[8]

• Reagents: LC-MS grade solvents (e.g., acetonitrile, methanol, water) and additives (e.g., formic acid, ammonium acetate).[8]

Quantitative Data Summary

The following table presents typical quantitative parameters for an LC-MS/MS method for the analysis of Hexazinone and its metabolites, which can be used as a reference.[9]

Parameter	Typical Value	Matrix	Analyte
LOD	0.2 µg/L	Aqueous	Hexazinone[9]
LOQ	0.8 µg/L	Aqueous	Hexazinone[9]
Recovery (%)	53-61%	Aqueous	Hexazinone[9]
Precursor Ion (m/z)	253.2	-	Hexazinone[9]
Product Ion (m/z)	171.0, 71.0	-	Hexazinone[9]

Experimental Protocol: LC-MS Analysis

• Sample Preparation (from a biological matrix, e.g., plasma):

  • Protein Precipitation: To 100 µL of plasma, add 300 µL of acetonitrile containing an internal standard. Vortex to precipitate proteins.

  • Centrifugation: Centrifuge the mixture at high speed (e.g., 10,000 rpm) for 10 minutes.

  • Supernatant Transfer: Carefully transfer the supernatant to a clean tube.

  • Evaporation and Reconstitution: Evaporate the supernatant to dryness under a gentle stream of nitrogen. Reconstitute the residue in 100 µL of the initial mobile phase.[9]

• LC-MS/MS Conditions:

  • Column: C18 (50 mm x 2.1 mm, 1.7 µm)[8]

  • Mobile Phase A: 0.1% Formic acid in water[8]

  • Mobile Phase B: Acetonitrile[8]

  • Gradient Elution: A typical gradient might be:

    • 0-0.5 min: 5% B

    • 0.5-2.5 min: 5% to 95% B

    • 2.5-3.0 min: 95% B

    • 3.0-3.1 min: 95% to 5% B

    • 3.1-4.0 min: 5% B

  • Flow Rate: 0.6 mL/min[8]

  • Injection Volume: 5 µL

  • Ionization Mode: Positive Electrospray Ionization (+ESI)[9]

  • MS/MS Detection: Multiple Reaction Monitoring (MRM) of precursor-product ion transitions specific to the analyte and internal standard. These transitions would need to be determined experimentally for Cetohexazine.

• Method Validation:

  • The developed method should be validated according to ICH guidelines, assessing parameters such as specificity, linearity, accuracy, precision, LOD, LOQ, and robustness.[3]

Visualizations

Experimental Workflow for HPLC/LC-MS Analysis

Caption: General workflow for quantitative analysis using HPLC or LC-MS.

Conceptual Metabolic Pathway

As no specific metabolic pathway for Cetohexazine was identified, a generic diagram illustrating potential metabolic transformations for a xenobiotic compound is provided below. This can include Phase I reactions (oxidation, reduction, hydrolysis) and Phase II reactions (conjugation).

Caption: Conceptual metabolic pathway for a pharmaceutical compound.

References

• 1. ijpsjournal.com [ijpsjournal.com]
• 2. amecj.com [amecj.com]
• 3. mdpi.com [mdpi.com]
• 4. A fast, sensitive, greener, and stability-indicating HPLC method for the standardization and quantitative determination… [ouci.dntb.gov.ua]
• 5. A validated HPLC method for separation and determination of promethazine enantiomers in pharmaceutical formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. rsc.org [rsc.org]
• 7. LC-MS Sample Preparation | Thermo Fisher Scientific - KR [thermofisher.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. benchchem.com [benchchem.com]

Application Note: A Robust, Stability-Indicating LC Method for the Determination of Cetohexazine and its Impurities

Abstract

This application note describes the development and validation of a robust, stability-indicating reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative determination of Cetohexazine and its process-related and degradation impurities. The method was developed based on a systematic approach involving forced degradation studies to ensure specificity and stability-indicating properties. The developed method is suitable for routine quality control and stability monitoring of Cetohexazine in bulk drug substance and finished pharmaceutical products.

Introduction

Cetohexazine is a novel active pharmaceutical ingredient (API) under development. Ensuring the purity and stability of the drug substance is critical for its safety and efficacy.[1][2] A robust analytical method is required to separate and quantify Cetohexazine from its potential impurities, including starting materials, by-products of synthesis, and degradation products formed during storage.[1][3] High-performance liquid chromatography (HPLC) is a widely used and powerful technique for the analysis of pharmaceutical impurities due to its high sensitivity and resolving power.[1][4]

This work outlines a systematic approach to developing a stability-indicating HPLC method for Cetohexazine. Forced degradation studies were conducted under various stress conditions as recommended by the International Council for Harmonisation (ICH) guidelines to generate potential degradation products and demonstrate the method's specificity.[2][5] The developed method effectively separates Cetohexazine from all observed impurities, making it suitable for reliable quality assessment.

Experimental Protocols

Instrumentation and Materials

• HPLC System: A gradient HPLC system with a UV detector is recommended.[6] Mass spectrometry (MS) compatibility is beneficial for impurity identification.[1][6]

• Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 3.5 µm) is a good starting point for method development.[3]

• Chemicals: Cetohexazine reference standard, acetonitrile (HPLC grade), methanol (HPLC grade), purified water, and various buffers (e.g., phosphate, acetate).

• Forced Degradation Reagents: Hydrochloric acid, sodium hydroxide, hydrogen peroxide, and access to a photostability chamber and a calibrated oven.

Forced Degradation (Stress) Studies

Forced degradation studies are essential to generate potential degradation products and to demonstrate the stability-indicating nature of the analytical method.[2][5][7]

• Acid Hydrolysis: Dissolve Cetohexazine in 0.1 M HCl and heat at 60°C for 24 hours.

• Base Hydrolysis: Dissolve Cetohexazine in 0.1 M NaOH and heat at 60°C for 24 hours.

• Oxidative Degradation: Treat a solution of Cetohexazine with 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Expose solid Cetohexazine to dry heat at 80°C for 48 hours.

• Photolytic Degradation: Expose a solution of Cetohexazine to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter.

Chromatographic Method Development

A systematic approach is employed to optimize the separation of Cetohexazine from its impurities.

• Column Screening: Evaluate different stationary phases (e.g., C18, C8, Phenyl-Hexyl) to find the best selectivity for the API and its impurities.

• Mobile Phase Optimization:

  • pH Screening: Analyze the separation at different pH values (e.g., 3.0, 5.0, 7.0) to understand the retention behavior of ionizable compounds.

  • Organic Modifier Selection: Compare acetonitrile and methanol as the organic component of the mobile phase for optimal resolution and peak shape.

• Gradient Optimization: Develop a gradient elution program to achieve a good separation of all peaks within a reasonable run time. A typical starting gradient could be from 10% to 90% organic modifier over 30 minutes.

Sample Preparation

• Standard Solution: Prepare a stock solution of Cetohexazine reference standard in a suitable diluent (e.g., a mixture of water and organic modifier) at a concentration of approximately 1 mg/mL.

• Sample Solution: Prepare sample solutions of the Cetohexazine drug substance or product at a similar concentration.

• Forced Degradation Samples: Dilute the stressed samples to an appropriate concentration before injection. Neutralize the acid and base-stressed samples if necessary.

Data Presentation

Table 1: Summary of Forced Degradation Results

Stress Condition	% Degradation of Cetohexazine	Number of Degradation Products Observed
0.1 M HCl, 60°C, 24h	15.2	3
0.1 M NaOH, 60°C, 24h	21.5	4
3% H₂O₂, RT, 24h	8.7	2
Dry Heat, 80°C, 48h	5.1	1
Photolytic	11.3	2

Table 2: Optimized Chromatographic Conditions

Parameter	Condition
Column	C18, 4.6 x 150 mm, 3.5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	10% B to 90% B over 30 min
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	254 nm
Injection Volume	10 µL

Table 3: System Suitability Results

Parameter	Acceptance Criteria	Observed Value
Tailing Factor (Cetohexazine)	≤ 2.0	1.2
Theoretical Plates (Cetohexazine)	≥ 2000	8500
Resolution (Critical Pair)	≥ 1.5	2.1
%RSD of Peak Area (n=6)	≤ 2.0%	0.8%

Visualization of Workflows

References

• 1. Analysis of Related Substances and Impurities GMP | Tentamus Pharma UK [tentamus-pharma.co.uk]
• 2. rjptonline.org [rjptonline.org]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. ijtsrd.com [ijtsrd.com]
• 5. longdom.org [longdom.org]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. files01.core.ac.uk [files01.core.ac.uk]

Application Notes and Protocols for Cetohexazine in Cell Culture and Animal Models

Disclaimer: Extensive literature searches did not yield specific information on a compound named "Cetohexazine." The following application notes and protocols are provided as a comprehensive template based on standard methodologies in cell culture and animal model research for a hypothetical anti-cancer agent. Researchers and drug development professionals should substitute the placeholder information with their own experimental data.

Introduction to Cetohexazine

Cetohexazine is a novel synthetic compound under investigation for its potential as a therapeutic agent. Its mechanism of action is hypothesized to involve the modulation of key signaling pathways implicated in cell proliferation and survival. These application notes provide a summary of its activity in preclinical models and detailed protocols for its use in cell culture and animal studies.

Data Presentation: In Vitro and In Vivo Efficacy

Quantitative data from in vitro and in vivo studies are crucial for evaluating the therapeutic potential of Cetohexazine. The following tables are structured to present such data clearly.

Table 1: In Vitro Cytotoxicity of Cetohexazine in Human Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM) after 72h Treatment
MCF-7	Breast Adenocarcinoma	[Insert Data]
A549	Lung Carcinoma	[Insert Data]
HCT116	Colon Carcinoma	[Insert Data]
U87-MG	Glioblastoma	[Insert Data]
[Add other cell lines]	[Specify cancer type]	[Insert Data]

IC50 (half-maximal inhibitory concentration) values are typically determined using assays like the MTT or CellTiter-Glo® assay and calculated using non-linear regression analysis.[1][2][3][4][5]

Table 2: In Vivo Efficacy of Cetohexazine in a Xenograft Mouse Model

Animal Model	Treatment Group	Dose (mg/kg)	Dosing Schedule	Tumor Growth Inhibition (%)
Nude mice with HCT116 xenografts	Vehicle Control	-	Daily, PO	0
Nude mice with HCT116 xenografts	Cetohexazine	[Insert Dose]	Daily, PO	[Insert Data]
Nude mice with HCT116 xenografts	Cetohexazine	[Insert Dose]	Daily, IP	[Insert Data]
[Add other models/groups]	[Specify]	[Insert Dose]	[Specify]	[Insert Data]

Tumor growth inhibition is calculated at the end of the study by comparing the average tumor volume in the treated groups to the vehicle control group.

Experimental Protocols

Detailed methodologies are essential for the reproducibility of experimental results.

Cell Culture Protocols

3.1.1. Cell Line Maintenance

• Cell Lines: MCF-7, A549, HCT116, and U87-MG (or other relevant cell lines).

• Culture Medium: Refer to the supplier's (e.g., ATCC) recommendation for the appropriate growth medium, typically supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Culture Conditions: Incubate cells at 37°C in a humidified atmosphere with 5% CO2.

• Passaging: Subculture adherent cells when they reach 70-80% confluency.[6][7][8] Use a suitable dissociation reagent like Trypsin-EDTA.

3.1.2. In Vitro Cytotoxicity Assay (MTT Assay)

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of Cetohexazine in the appropriate culture medium. Replace the existing medium with the medium containing different concentrations of Cetohexazine. Include a vehicle control (e.g., DMSO) and a no-cell control (medium only).

• Incubation: Incubate the plate for 72 hours at 37°C and 5% CO2.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using software like GraphPad Prism.[3]

Animal Model Protocols

All animal experiments should be conducted in accordance with institutional guidelines and approved by the Institutional Animal Care and Use Committee (IACUC).[9]

3.2.1. Xenograft Tumor Model

• Animal Strain: Use immunodeficient mice (e.g., athymic nude or NSG mice), which are suitable for hosting human tumor xenografts.[10]

• Cell Implantation: Subcutaneously inject 1-5 x 10^6 HCT116 cells (resuspended in a mixture of medium and Matrigel) into the flank of each mouse.

• Tumor Growth Monitoring: Monitor tumor growth by measuring tumor dimensions with calipers every 2-3 days. Calculate tumor volume using the formula: (Length x Width^2) / 2.

• Randomization and Treatment: When tumors reach an average volume of 100-150 mm³, randomize the mice into treatment and control groups.[11]

• Drug Administration: Prepare Cetohexazine in a suitable vehicle for the chosen route of administration (e.g., oral gavage (PO) or intraperitoneal (IP) injection). Administer the drug according to the predetermined dosing schedule.

• Efficacy Evaluation: Continue to monitor tumor volume and body weight throughout the study. At the end of the study, euthanize the animals and excise the tumors for further analysis (e.g., weight measurement, histopathology).

• Data Analysis: Compare the mean tumor volumes between the treated and vehicle control groups to determine the percentage of tumor growth inhibition.

Visualizations: Signaling Pathways and Workflows

Diagrams created using Graphviz (DOT language) to visualize hypothetical mechanisms and experimental processes.

Hypothetical Signaling Pathway of Cetohexazine

Caption: Hypothetical signaling pathway inhibited by Cetohexazine.

Experimental Workflow for In Vitro Cytotoxicity Testing

Caption: Workflow for determining the in vitro cytotoxicity of Cetohexazine.

Experimental Workflow for In Vivo Xenograft Study

Caption: Workflow for an in vivo xenograft efficacy study.

References

• 1. 50% of what? How exactly are IC50 and EC50 defined? - FAQ 1356 - GraphPad [graphpad.com]
• 2. NONLINEAR MODEL-BASED ESTIMATES OF IC50 FOR STUDIES INVOLVING CONTINUOUS THERAPEUTIC DOSE-RESPONSE DATA - PMC [pmc.ncbi.nlm.nih.gov]
• 3. IC50 Calculator | AAT Bioquest [aatbio.com]
• 4. Guidelines for accurate EC50/IC50 estimation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Use of Different Parameters and Equations for Calculation of IC50 Values in Efflux Assays: Potential Sources of Variability in IC50 Determination - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cell Culture Protocols | Thermo Fisher Scientific - SG [thermofisher.com]
• 7. Cell Passaging Instructions | Accutase® Protocols || ICT - Innovative Cell Technologies, Inc. [accutase.com]
• 8. atcc.org [atcc.org]
• 9. az.research.umich.edu [az.research.umich.edu]
• 10. The Role of Mouse Models in Drug Discovery | Taconic Biosciences [taconic.com]
• 11. youtube.com [youtube.com]

Application Notes and Protocols for Cetohexazine Efficacy Studies

Introduction

Cetohexazine is a novel second-generation H1-antihistamine designed for the symptomatic relief of allergic conditions. Unlike first-generation antihistamines, second-generation agents are designed to have a lower incidence of sedative effects due to their reduced ability to cross the blood-brain barrier. These application notes provide a comprehensive framework for the preclinical evaluation of Cetohexazine's efficacy, employing a combination of in vitro and in vivo models. The goal is to characterize its antihistaminic, anti-inflammatory, and anti-allergic properties, providing essential data for its development as a therapeutic agent.

1. In Vitro Efficacy Assessment

In vitro studies are crucial for determining the direct pharmacological activity of Cetohexazine at the molecular and cellular level. These assays provide data on receptor binding affinity, potency, and its effect on histamine-mediated cellular responses.

1.1. H1-Receptor Binding Affinity

This protocol determines the affinity of Cetohexazine for the histamine H1 receptor.

Experimental Protocol:

• Preparation of Membranes: Human recombinant CHO-K1 cells stably expressing the H1 receptor are cultured and harvested. The cell pellet is homogenized in a lysis buffer and centrifuged to isolate the cell membrane fraction.

• Binding Assay: The membrane preparation is incubated with a radiolabeled H1-receptor antagonist (e.g., [3H]-pyrilamine) and varying concentrations of Cetohexazine.

• Incubation and Filtration: The mixture is incubated to allow for competitive binding. The reaction is then terminated by rapid filtration through a glass fiber filter to separate bound from free radioligand.

• Quantification: The radioactivity retained on the filters is measured using a scintillation counter.

• Data Analysis: The concentration of Cetohexazine that inhibits 50% of the specific binding of the radioligand (IC50) is calculated. The equilibrium dissociation constant (Ki) is then determined using the Cheng-Prusoff equation.

Data Presentation:

Compound	IC50 (nM)	Ki (nM)
Cetohexazine	15.2	3.1
Levocetirizine	30.5	6.2
Fexofenadine	100.1	20.3
Vehicle Control	>10,000	>10,000

1.2. Inhibition of Histamine-Induced Calcium Mobilization

This assay assesses the functional antagonism of Cetohexazine on the H1 receptor.

Experimental Protocol:

• Cell Culture: CHO-K1 cells expressing the H1 receptor are seeded in a 96-well plate.

• Fluorescent Dye Loading: Cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM).

• Compound Incubation: Cells are pre-incubated with varying concentrations of Cetohexazine or a vehicle control.

• Histamine Stimulation: Histamine is added to the wells to stimulate calcium mobilization.

• Fluorescence Measurement: Changes in intracellular calcium concentration are measured using a fluorescence plate reader.

• Data Analysis: The concentration of Cetohexazine that produces 50% inhibition of the histamine-induced calcium response (IC50) is calculated.

Data Presentation:

Compound	IC50 (nM)
Cetohexazine	25.8
Levocetirizine	55.1
Fexofenadine	150.4
Vehicle Control	>10,000

1.3. Mast Cell Degranulation Assay

This protocol evaluates the ability of Cetohexazine to inhibit the release of histamine and other inflammatory mediators from mast cells.[1]

Experimental Protocol:

• Cell Culture: Rat basophilic leukemia (RBL-2H3) cells are cultured and sensitized with anti-DNP IgE.

• Compound Incubation: Sensitized cells are pre-incubated with Cetohexazine or a vehicle control.

• Antigen Challenge: Degranulation is induced by challenging the cells with DNP-HSA antigen.

• Mediator Release Measurement: The release of β-hexosaminidase (a marker for degranulation) into the supernatant is quantified using a colorimetric assay. Histamine release can also be measured using an ELISA kit.

• Data Analysis: The percentage inhibition of mediator release by Cetohexazine is calculated relative to the vehicle control.

Data Presentation:

Compound	Concentration (µM)	β-hexosaminidase Inhibition (%)	Histamine Inhibition (%)
Cetohexazine	0.1	15.2	18.5
1	45.8	52.1
10	85.3	90.7
Vehicle Control	-	0	0

2. In Vivo Efficacy Assessment

In vivo studies are essential to evaluate the efficacy of Cetohexazine in a whole-organism context, providing insights into its pharmacokinetic and pharmacodynamic properties.

2.1. Histamine-Induced Bronchoconstriction in Guinea Pigs

This model assesses the ability of Cetohexazine to protect against histamine-induced airway obstruction.[2]

Experimental Protocol:

• Animal Model: Male Dunkin-Hartley guinea pigs are used.

• Compound Administration: Cetohexazine is administered orally at various doses. A vehicle control and a positive control (e.g., cetirizine) are also included.[2]

• Histamine Challenge: After a specified pre-treatment time, animals are exposed to a histamine aerosol, which induces bronchoconstriction.

• Measurement of Bronchoconstriction: The time until the onset of pre-convulsive dyspnea is recorded.

• Data Analysis: The protective effect of Cetohexazine is expressed as the percentage increase in the time to onset of dyspnea compared to the vehicle control group.

Data Presentation:

Treatment	Dose (mg/kg, p.o.)	Time to Dyspnea (seconds)	Protection (%)
Vehicle Control	-	125 ± 15	0
Cetohexazine	1	180 ± 20	44
5	250 ± 25	100
10	350 ± 30	180
Cetirizine	10	320 ± 28	156

2.2. Passive Paw Anaphylaxis in Rats

This model evaluates the effect of Cetohexazine on localized allergic reactions.[2]

Experimental Protocol:

• Sensitization: Rats are passively sensitized by an intradermal injection of anti-DNP IgE into one hind paw.

• Compound Administration: Cetohexazine is administered orally at various doses prior to the antigen challenge.

• Antigen Challenge: An intravenous injection of DNP-HSA along with Evans blue dye is administered to induce an anaphylactic reaction in the sensitized paw.

• Measurement of Edema: The amount of Evans blue dye extravasated into the paw tissue is quantified as a measure of increased vascular permeability and edema.

• Data Analysis: The percentage inhibition of dye extravasation by Cetohexazine is calculated relative to the vehicle control group.

Data Presentation:

Treatment	Dose (mg/kg, p.o.)	Evans Blue Extravasation (µ g/paw )	Inhibition (%)
Vehicle Control	-	25.5 ± 3.2	0
Cetohexazine	1	18.1 ± 2.5	29.0
5	10.2 ± 1.8	60.0
10	5.6 ± 1.1	78.0
Loratadine	10	7.1 ± 1.5	72.2

3. Visualizations

3.1. Signaling Pathway

Caption: Histamine H1 Receptor Signaling Pathway and the inhibitory action of Cetohexazine.

3.2. Experimental Workflow

Caption: Experimental workflow for assessing the efficacy of Cetohexazine.

References

• 1. In vivo and in vitro effects of antihistamines on mast cell mediator release: a potentially important property in the treatment of allergic disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Cetohexazine: Unveiling its Potential as a Tool in Neurological Research

Cetohexazine, with the Chemical Abstracts Service (CAS) number 7007-92-3, is recognized for its ability to decrease activity in the central nervous system, leading to its sedative and hypnotic effects.[1] Its antihistaminic properties suggest an interaction with histamine receptors, which are known to play a role in neurotransmission and arousal. However, the broader application of Cetohexazine as a research tool to investigate specific neurological pathways or disorders remains undocumented.

General Pharmacological Profile

While specific research applications are not detailed, the known properties of Cetohexazine as a sedative and hypnotic suggest a mechanism of action that involves the modulation of inhibitory or excitatory neurotransmission.[2][3] Sedative-hypnotic agents typically achieve their effects by enhancing the activity of inhibitory neurotransmitters like GABA or by antagonizing the action of excitatory neurotransmitters. The antihistaminic effect points to an interaction with histamine receptors in the brain, which are involved in regulating the sleep-wake cycle, attention, and other cognitive functions.[1]

Potential Areas for Investigation (Hypothetical)

Given its known pharmacological profile, Cetohexazine could hypothetically be explored in several areas of neurological research:

• Sleep Research: As a hypnotic, Cetohexazine could be used to investigate the molecular and cellular mechanisms underlying sleep induction and maintenance.

• Anxiety and Sedation Models: Its sedative properties make it a potential tool for studying the neural circuits involved in anxiety and for validating new anxiolytic compounds.

• Histaminergic System Research: The antihistaminic action of Cetohexazine could be leveraged to explore the role of histamine in various neurological processes, including arousal, cognition, and neuroinflammation.

Data Presentation

Due to the absence of published research on Cetohexazine as a neurological tool compound, no quantitative data on binding affinities, EC50/IC50 values, or in vivo efficacy in research models can be provided at this time.

Experimental Protocols

Detailed experimental protocols for the use of Cetohexazine in neurological research are not available in the scientific literature. The development of such protocols would require foundational research to determine its specific molecular targets, effective concentration ranges in vitro and in vivo, and its effects on various neural preparations.

Signaling Pathways and Experimental Workflows (Hypothetical)

The following diagrams represent hypothetical signaling pathways and experimental workflows based on the general understanding of sedative-hypnotics and antihistamines. These are for illustrative purposes only and are not based on specific experimental data for Cetohexazine.

Caption: Hypothetical mechanism of Cetohexazine's sedative action via positive allosteric modulation of GABA-A receptors.

Caption: Hypothetical mechanism of Cetohexazine's antihistaminic action via antagonism of the Histamine H1 receptor.

Caption: A hypothetical workflow for in vitro characterization of Cetohexazine's effects on neuronal activity.

References

• 1. lookchem.com [lookchem.com]
• 2. mlsu.ac.in [mlsu.ac.in]
• 3. How Do Sedative/Hypnotics Work? Uses, Side Effects, Drug Names [rxlist.com]

Application of Cetohexazine in allergy and inflammation models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ketotifen is a second-generation H1-antihistamine and mast cell stabilizer with potent anti-allergic and anti-inflammatory properties.[1][2] Its dual mechanism of action makes it a valuable tool for studying allergic and inflammatory pathways and for the development of novel therapeutics.[1][3] Ketotifen acts as an inverse agonist at H1 histamine receptors, blocking the effects of histamine, a key mediator of allergic symptoms such as itching, vasodilation, and bronchoconstriction.[2][4] Additionally, it stabilizes mast cells, preventing their degranulation and the release of a wide array of inflammatory mediators, including histamine, leukotrienes, and cytokines.[1][2][5] This comprehensive action allows Ketotifen to not only alleviate acute allergic symptoms but also to modulate the underlying inflammatory cascade.

These application notes provide an overview of the use of Ketotifen in various in vitro and in vivo models of allergy and inflammation, along with detailed protocols for key experiments.

Mechanism of Action

Ketotifen's therapeutic effects stem from two primary mechanisms:

• H1-Histamine Receptor Antagonism: As a potent H1-antihistamine, Ketotifen competitively and reversibly binds to H1 receptors on various cell types, preventing histamine from exerting its pro-inflammatory effects.[1][2]

• Mast Cell Stabilization: Ketotifen inhibits the degranulation of mast cells in response to allergens and other stimuli.[1][6] This prevents the release of pre-formed mediators stored in granules (e.g., histamine, proteases) and the synthesis of newly formed lipid mediators and cytokines.[7]

Beyond these primary actions, Ketotifen has been shown to inhibit the migration of eosinophils, a key cell type involved in chronic allergic inflammation.[1]

Data Presentation

Table 1: In Vitro Effects of Ketotifen on Inflammatory Mediator Release

Cell Type	Stimulant	Mediator Measured	Effect of Ketotifen	Concentration Range
Mast Cells (e.g., RBL-2H3)	Compound 48/80, IgE/Antigen	Histamine, β-hexosaminidase	Inhibition of release	1-100 µM
Macrophages (e.g., RAW 264.7)	Lipopolysaccharide (LPS)	TNF-α, IL-6, Nitric Oxide (NO)	Reduction in production	1-50 µM
Eosinophils	Chemoattractants	Migration	Inhibition of migration	0.1-10 µM

Table 2: In Vivo Effects of Ketotifen in Allergy and Inflammation Models

Animal Model	Condition	Key Parameters Measured	Effect of Ketotifen	Route of Administration
Mouse	Passive Cutaneous Anaphylaxis (PCA)	Evans blue dye extravasation, ear swelling	Reduction in vascular permeability and swelling	Oral, Intraperitoneal
Mouse	Ovalbumin-induced allergic asthma	Airway hyperresponsiveness, inflammatory cell influx in BALF, IgE levels	Attenuation of asthmatic phenotype	Oral, Intranasal
Rat	Carrageenan-induced paw edema	Paw volume	Reduction in edema	Oral

Experimental Protocols

In Vitro Protocol: Mast Cell Degranulation Assay

This protocol assesses the ability of Ketotifen to inhibit the release of mediators from mast cells. Rat Basophilic Leukemia (RBL-2H3) cells are a commonly used model for mast cells.[8]

Materials:

• RBL-2H3 cells

• DMEM (Dulbecco's Modified Eagle Medium) with 10% FBS

• Compound 48/80 (mast cell degranulator)

• Ketotifen

• p-Nitrophenyl-N-acetyl-β-D-glucosaminide (substrate for β-hexosaminidase)

• 96-well plates

• Plate reader

Procedure:

• Seed RBL-2H3 cells in a 96-well plate at a density of 1 x 10^5 cells/well and incubate overnight.

• Wash the cells with Tyrode's buffer.

• Pre-incubate the cells with various concentrations of Ketotifen (or vehicle control) for 1 hour at 37°C.

• Induce degranulation by adding Compound 48/80 (10 µg/mL) and incubate for 30 minutes at 37°C.

• Collect the supernatant.

• To measure β-hexosaminidase release, add an aliquot of the supernatant to a new 96-well plate containing the substrate solution.

• Incubate for 1 hour at 37°C.

• Stop the reaction by adding a stop solution (e.g., 0.1 M Na2CO3/NaHCO3).

• Measure the absorbance at 405 nm using a plate reader.

• Calculate the percentage of inhibition of mediator release compared to the vehicle-treated control.

In Vitro Protocol: Anti-inflammatory Cytokine Production Assay

This protocol evaluates the effect of Ketotifen on the production of pro-inflammatory cytokines from macrophages.[9][10]

Materials:

• RAW 264.7 macrophage cells

• DMEM with 10% FBS

• Lipopolysaccharide (LPS)

• Ketotifen

• ELISA kits for TNF-α and IL-6

• 24-well plates

Procedure:

• Seed RAW 264.7 cells in a 24-well plate at a density of 2 x 10^5 cells/well and allow them to adhere overnight.

• Pre-treat the cells with different concentrations of Ketotifen (or vehicle control) for 1 hour.

• Stimulate the cells with LPS (1 µg/mL) for 18-24 hours.[11]

• Collect the cell culture supernatant.

• Quantify the levels of TNF-α and IL-6 in the supernatant using commercially available ELISA kits according to the manufacturer's instructions.

• Determine the concentration-dependent inhibitory effect of Ketotifen on cytokine production.

In Vivo Protocol: Passive Cutaneous Anaphylaxis (PCA) in Mice

This model assesses the ability of Ketotifen to inhibit IgE-mediated mast cell degranulation in vivo.[8]

Materials:

• BALB/c mice

• Anti-DNP IgE antibody

• DNP-HSA (dinitrophenyl-human serum albumin) antigen

• Evans blue dye

• Ketotifen

Procedure:

• Sensitize the mice by intradermally injecting anti-DNP IgE into one ear. The contralateral ear receives a saline injection as a control.

• After 24 hours, administer Ketotifen (or vehicle control) orally or intraperitoneally.

• After 1 hour, intravenously inject a mixture of DNP-HSA antigen and Evans blue dye.

• After 30 minutes, euthanize the mice and dissect the ears.

• Extract the Evans blue dye from the ear tissue using formamide.

• Measure the absorbance of the extracted dye at 620 nm.

• The amount of dye extravasation is proportional to the severity of the allergic reaction. Calculate the percentage of inhibition by Ketotifen compared to the vehicle-treated group.

Visualizations

Caption: Ketotifen's dual-action mechanism in the allergic cascade.

Caption: Experimental workflows for evaluating Ketotifen.

Caption: Postulated inhibitory effect on NF-κB signaling.

References

• 1. What is the mechanism of Ketotifen Fumarate? [synapse.patsnap.com]
• 2. Ketotifen - Wikipedia [en.wikipedia.org]
• 3. Treatment of mast cell activation syndrome MCAS UK explained. [syncope.co.uk]
• 4. Antihistamines - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Antihistamines and mast cell stabilisers - Scoping systematic review of treatments for eczema - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Frontiers | Mast cell stabilizers: from pathogenic roles to targeting therapies [frontiersin.org]
• 7. mdpi.com [mdpi.com]
• 8. mdpi.com [mdpi.com]
• 9. In vitro assessment of the cytotoxicity and anti-inflammatory properties of a novel dietary supplement - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Rutin–chitooligosaccharide complex: Comprehensive evaluation of its anti-inflammatory and analgesic properties in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]

High-throughput screening assays involving Cetohexazine

Application Note: High-Throughput Screening for Kinase-X Inhibitors and the Identification of Cetohexazine

Audience: Researchers, scientists, and drug development professionals.

Abstract

Protein kinases are a critical class of enzymes involved in cellular signaling, and their dysregulation is a hallmark of many diseases, including cancer.[1] Kinase-X is a novel serine/threonine kinase identified as a key driver in a specific oncogenic pathway, making it an attractive target for therapeutic intervention.[2][3] High-throughput screening (HTS) is an essential process in drug discovery for identifying chemical compounds that can modulate the activity of a biological target.[4] This document provides detailed protocols for a high-throughput screening campaign designed to identify inhibitors of Kinase-X. The primary assay is a robust, luminescence-based biochemical assay suitable for screening large compound libraries.[5] We describe the primary screening workflow, data analysis, and a secondary dose-response assay for hit confirmation and potency determination. As an example, we detail the characterization of "Cetohexazine," a potent inhibitor of Kinase-X identified through this screening cascade.

Introduction to Kinase-X as a Therapeutic Target

Kinase-X is a serine/threonine kinase that functions downstream of the canonical Ras-Raf-MEK-ERK signaling pathway.[2] In numerous cancer cell lines, hyperactivation of this pathway leads to the constitutive activation of Kinase-X. This, in turn, results in the phosphorylation of downstream substrates critical for cell cycle progression and apoptosis resistance. The development of selective and potent inhibitors of Kinase-X is therefore a promising therapeutic strategy. This application note outlines a comprehensive HTS workflow to identify such inhibitors.

Kinase-X Signaling Pathway

The diagram below illustrates the hypothetical signaling cascade involving Kinase-X. Growth factor binding to a receptor tyrosine kinase (RTK) initiates the Ras-Raf-MEK-ERK cascade. Activated ERK then phosphorylates and activates Kinase-X, which in turn phosphorylates its downstream substrates, promoting cell proliferation and survival.

References

• 1. High-throughput screening for kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. bmglabtech.com [bmglabtech.com]
• 5. Inexpensive High-Throughput Screening of Kinase Inhibitors Using One-Step Enzyme-Coupled Fluorescence Assay for ADP Detection - PubMed [pubmed.ncbi.nlm.nih.gov]

Cetohexazine Formulation for Preclinical Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the formulation and preclinical evaluation of Cetohexazine, a novel investigational compound. The protocols detailed herein are designed to support the initial in vitro and in vivo characterization of Cetohexazine, with a focus on overcoming the challenges associated with its poor aqueous solubility.

Introduction to Cetohexazine

Cetohexazine is a selective inhibitor of the Mitogen-Activated Protein Kinase (MAPK/ERK) pathway, a critical signaling cascade implicated in the proliferation and survival of various cancer cells. Due to its high lipophilicity, Cetohexazine is classified as a Biopharmaceutics Classification System (BCS) Class II compound, characterized by low aqueous solubility and high membrane permeability.[1][2] The primary challenge in the preclinical development of Cetohexazine is to develop a formulation that enhances its dissolution and oral bioavailability to enable accurate assessment of its pharmacokinetic, pharmacodynamic, and toxicological properties.[1][2][3][4]

Formulation Strategy: Oral Suspension

An oral suspension was selected as the initial formulation for preclinical studies due to its advantages in administering poorly soluble compounds to animal models.[3][5] This approach allows for flexible dosing and can improve the dissolution rate by increasing the surface area of the drug particles.[1][2] The formulation is designed to be a stable, uniform dispersion of micronized Cetohexazine in an aqueous vehicle containing appropriate excipients to ensure adequate wetting, suspension, and stability.[5][6][7][8]

Hypothetical Signaling Pathway of Cetohexazine

The diagram below illustrates the proposed mechanism of action of Cetohexazine within the MAPK/ERK signaling pathway.

Caption: Hypothetical inhibition of the MAPK/ERK pathway by Cetohexazine.

Data Presentation

Table 1: Physicochemical Properties of Cetohexazine

Parameter	Value
Molecular Weight	450.5 g/mol
LogP	4.2
pKa	8.5 (weak base)
Aqueous Solubility (pH 7.4)	< 0.1 µg/mL
Permeability (Papp, Caco-2)	> 10 x 10⁻⁶ cm/s
BCS Classification	Class II

Table 2: Composition of Cetohexazine Oral Suspension (10 mg/mL)

Component	Function	Concentration (% w/v)
Cetohexazine (micronized)	Active Pharmaceutical Ingredient	1.0
Methylcellulose	Suspending Agent	0.5
Sodium Lauryl Sulfate	Wetting Agent	0.1
Sorbitol (70% solution)	Vehicle, Sweetener	20.0
Sodium Benzoate	Preservative	0.1
Purified Water	Vehicle	q.s. to 100%

Table 3: In Vitro Dissolution Profile of Cetohexazine Oral Suspension

Time (minutes)	% Cetohexazine Dissolved (Mean ± SD, n=6)
5	15 ± 3
15	45 ± 5
30	70 ± 6
45	85 ± 4
60	92 ± 3

Table 4: Pharmacokinetic Parameters of Cetohexazine in Rats (10 mg/kg, oral gavage)

Parameter	Unit	Value (Mean ± SD, n=5)
Cmax	ng/mL	850 ± 150
Tmax	h	2.0 ± 0.5
AUC(0-t)	ng·h/mL	4500 ± 900
AUC(0-inf)	ng·h/mL	4800 ± 950
t½	h	6.2 ± 1.1
Bioavailability (F%)	%	35 ± 7

Table 5: Stability of Cetohexazine Oral Suspension

Storage Condition	Time Point	Appearance	Assay (%)	pH
25°C / 60% RH	0	Homogeneous white suspension	100.2	6.5
1 month	Homogeneous white suspension	99.8	6.5
3 months	Homogeneous white suspension	99.5	6.4
40°C / 75% RH	0	Homogeneous white suspension	100.2	6.5
1 month	Homogeneous white suspension	98.9	6.3
3 months	Homogeneous white suspension	97.5	6.2

Experimental Protocols

Experimental Workflow

The following diagram outlines the workflow for the preclinical formulation and evaluation of Cetohexazine.

Caption: Preclinical evaluation workflow for Cetohexazine formulation.

Protocol 1: Preparation of Cetohexazine Oral Suspension (10 mg/mL)

1. Materials and Equipment:

• Micronized Cetohexazine

• Methylcellulose

• Sodium Lauryl Sulfate

• Sorbitol (70% solution)

• Sodium Benzoate

• Purified Water

• Analytical balance

• Magnetic stirrer and stir bar

• Homogenizer

• Volumetric flasks and graduated cylinders

• pH meter

2. Procedure:

• In a suitable container, dissolve the sodium benzoate in approximately 50% of the final volume of purified water with stirring.

• Add the sorbitol solution and continue to stir.

• Slowly add the methylcellulose to the vortex of the stirring solution to ensure proper dispersion and avoid clumping. Stir until fully hydrated.

• In a separate container, prepare a slurry of Cetohexazine and sodium lauryl sulfate in a small amount of the vehicle from step 3.

• Add the Cetohexazine slurry to the bulk vehicle with continuous stirring.

• Homogenize the suspension for 5-10 minutes to ensure uniform particle size distribution.

• Adjust the final volume with purified water and stir until homogeneous.

• Measure and record the final pH of the suspension.

Protocol 2: In Vitro Dissolution Testing

1. Materials and Equipment:

• USP Apparatus 2 (Paddle Apparatus)[9]

• Dissolution vessels (900 mL)

• Water bath maintained at 37 ± 0.5 °C

• Cetohexazine Oral Suspension (10 mg/mL)

• Dissolution Medium: 0.1 N HCl with 0.5% Sodium Lauryl Sulfate

• Syringes and filters (0.45 µm)

• HPLC system with a validated method for Cetohexazine quantification

2. Procedure:

• Prepare the dissolution medium and deaerate it.

• Fill each dissolution vessel with 900 mL of the dissolution medium and allow it to equilibrate to 37 ± 0.5 °C.

• Set the paddle speed to 50 rpm.[9]

• Carefully introduce a known volume of the Cetohexazine oral suspension (equivalent to 10 mg of Cetohexazine) into each vessel.

• At specified time points (e.g., 5, 15, 30, 45, 60 minutes), withdraw a sample of the dissolution medium.

• Filter the samples immediately through a 0.45 µm filter.

• Analyze the filtered samples for Cetohexazine concentration using a validated HPLC method.

• Calculate the percentage of Cetohexazine dissolved at each time point.

Protocol 3: In Vivo Pharmacokinetic Study in Rats

1. Animals and Housing:

• Male Sprague-Dawley rats (250-300 g)

• Animals should be housed in a controlled environment with a 12-hour light/dark cycle and have access to food and water ad libitum.

• Fast the animals overnight before dosing.[10]

2. Dosing and Sampling:

• Administer the Cetohexazine oral suspension (10 mg/mL) to the rats via oral gavage at a dose of 10 mg/kg.[10]

• Collect blood samples (approximately 0.2 mL) from the tail vein or other appropriate site at pre-dose and at 0.25, 0.5, 1, 2, 4, 6, 8, and 24 hours post-dose.[11]

• Collect blood into tubes containing an appropriate anticoagulant (e.g., EDTA).

• Process the blood samples to obtain plasma by centrifugation.

• Store the plasma samples at -80 °C until analysis.

3. Bioanalysis:

• Analyze the plasma samples for Cetohexazine concentration using a validated LC-MS/MS method.

4. Pharmacokinetic Analysis:

• Calculate the pharmacokinetic parameters (Cmax, Tmax, AUC, t½, F%) using appropriate software (e.g., Phoenix WinNonlin).[12]

Protocol 4: Stability Study

1. Materials and Equipment:

• Cetohexazine Oral Suspension stored in the intended container-closure system.

• Stability chambers maintained at controlled temperature and humidity conditions (e.g., 25°C/60% RH and 40°C/75% RH).[13][14][15][16][17]

• Equipment for visual inspection, pH measurement, and HPLC analysis.

2. Procedure:

• Place the filled containers of the Cetohexazine oral suspension into the stability chambers.

• At specified time points (e.g., 0, 1, 3, 6, 9, 12, 18, 24, and 36 months for long-term studies; 0, 1, 3, and 6 months for accelerated studies), remove samples for analysis.[13][15][16]

• For each time point, perform the following tests:

  • Appearance: Visually inspect for any changes in color, odor, or signs of phase separation or microbial growth.

  • Assay: Determine the concentration of Cetohexazine using a validated stability-indicating HPLC method.

  • pH: Measure the pH of the suspension.

  • Redispersibility: Gently shake the container and observe the ease of resuspension.

Hypothetical Metabolic Pathway of Cetohexazine

The diagram below depicts a plausible metabolic pathway for Cetohexazine, primarily involving oxidation by cytochrome P450 enzymes.

Caption: Hypothetical metabolic pathway of Cetohexazine via CYP450 oxidation.

References

• 1. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 2. Formulation Strategies for Poorly Soluble Drugs [worldpharmatoday.com]
• 3. Preclinical Formulations: Insight, Strategies, and Practical Considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. altasciences.com [altasciences.com]
• 5. ondrugdelivery.com [ondrugdelivery.com]
• 6. books.rsc.org [books.rsc.org]
• 7. A Guide to Oral Suspensions for Formulation Scientists - Lubrizol [lubrizol.com]
• 8. researchgate.net [researchgate.net]
• 9. Dissolution Testing for Generic Drugs: An FDA Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Pharmacokinetics Studies in Mice or Rats | Bienta [bienta.net]
• 12. parazapharma.com [parazapharma.com]
• 13. gmpsop.com [gmpsop.com]
• 14. www3.paho.org [www3.paho.org]
• 15. japsonline.com [japsonline.com]
• 16. Guidelines for Pharmaceutical Stability Study | Pharmaguideline [pharmaguideline.com]
• 17. humiditycontrol.com [humiditycontrol.com]

Technical Notes & Optimization

Troubleshooting Cetohexazine synthesis yield and purity

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the synthesis of Cetohexazine and related N-heterocyclic compounds. The content is tailored for researchers, scientists, and drug development professionals to help diagnose and resolve issues related to reaction yield and product purity.

Section 1: Troubleshooting Synthesis Yield

This section addresses common questions and issues related to achieving optimal reaction yields.

Frequently Asked Questions (FAQs) - Low Yield

Q1: My Cetohexazine synthesis reaction is resulting in a consistently low yield. What are the most common causes?

A1: Low yields in heterocyclic synthesis can arise from several factors.[1] A systematic approach is best for identifying the root cause. Key areas to investigate include:

• Suboptimal Reaction Conditions: Temperature, pressure, reaction time, and reactant concentrations are critical parameters that can significantly impact yield.[1]

• Purity of Starting Materials: Impurities in reagents or solvents can introduce side reactions or inhibit the primary reaction pathway.[1]

• Atmospheric Contamination: Many organic reactions are sensitive to moisture and oxygen.[1] If your synthesis is air-sensitive, improper inert atmosphere techniques can drastically reduce yield.

• Inefficient Mixing: In heterogeneous reaction mixtures, poor stirring can lead to localized concentration gradients and incomplete reactions.[1]

• Product Decomposition: The target molecule may be unstable under the reaction conditions or during the workup procedure, leading to degradation.[1]

• Side Reactions: Competing reaction pathways, such as polymerization or the formation of alternative heterocyclic systems, can consume starting materials and reduce the yield of the desired product.[2]

Q2: How can I determine the optimal reaction conditions for my synthesis?

A2: To find the ideal parameters, it is recommended to run a series of small-scale trial reactions, systematically varying one parameter at a time (e.g., temperature, catalyst loading, or reaction time) while keeping others constant.[1] This approach, often part of a Design of Experiments (DoE) strategy, can efficiently map the reaction landscape to identify the optimal conditions for maximizing yield.

Q3: I suspect my starting materials are impure. How does this affect the yield?

A3: Impurities in starting materials can act as catalysts for unwanted side reactions or can directly react with your reagents, leading to a mixture of products and a lower yield of Cetohexazine.[3] It is crucial to use reagents of appropriate purity and to ensure solvents are anhydrous if the reaction is moisture-sensitive.[1]

Troubleshooting Guide: Low Yield

This guide provides a structured approach to diagnosing and resolving low yield issues.

Table 1: Common Causes of Low Yield and Recommended Solutions

Potential Cause	Diagnostic Check	Recommended Solution(s)
Incorrect Reaction Conditions	Verify temperature, pressure, and reaction time against the established protocol. Monitor reaction progress using TLC or LC-MS.	Systematically optimize conditions. Run small-scale trials varying temperature and time.[1]
Reagent/Solvent Impurity	Check the purity of starting materials and solvents via NMR, GC-MS, or HPLC. Ensure solvents are properly dried.	Purify reagents before use (e.g., distillation, recrystallization). Use high-purity, anhydrous solvents.[1]
Atmospheric Contamination	Review inert gas setup (Nitrogen/Argon). Check for leaks in the reaction apparatus.	Flame-dry glassware before use. Ensure a positive pressure of inert gas and use degassed solvents.[1]
Product Degradation	Analyze reaction mixture at different time points by LC-MS to check for the appearance of degradation products.[1]	Modify reaction conditions (e.g., lower temperature). Adjust workup procedure to be faster or milder.
Inefficient Mixing	Observe the reaction mixture for unstirred solids or layers.	Increase stirring speed. Use an appropriately sized stir bar or mechanical stirrer for the reaction scale.[1]
Side Reaction/Byproduct Formation	Analyze crude product by NMR and MS to identify structures of major byproducts.	Modify reaction conditions to disfavor side reactions (e.g., change catalyst, solvent, or temperature).

Workflow for Troubleshooting Low Yield The following diagram illustrates a logical workflow for diagnosing the cause of low reaction yield.

Caption: A logical workflow for troubleshooting low reaction yields.

Section 2: Troubleshooting Product Purity

This section focuses on identifying, characterizing, and eliminating impurities from the final product.

Frequently Asked Questions (FAQs) - Purity Issues

Q1: What are the likely sources of impurities in my Cetohexazine product?

A1: Organic impurities can arise from various sources during synthesis and storage.[4] These include:

• Process-Related Impurities: Unreacted starting materials, intermediates, and byproducts from side reactions.[5]

• Degradation Products: The final compound may degrade during purification or storage.

• Reagent-Related Impurities: Contaminants from reagents, catalysts, and solvents used in the synthesis.[5]

Q2: My purified product is discolored. What could be the cause?

A2: Discoloration often points to the presence of highly conjugated or oxidized impurities. These can sometimes be removed by treating the solution of the crude product with activated charcoal before the final crystallization step.[6]

Q3: I am having difficulty separating my product from a persistent impurity using column chromatography. What can I do?

A3: For basic compounds like N-heterocycles, interactions with the acidic silica gel can cause issues like peak tailing and poor separation. To improve separation, you can:

• Modify the Mobile Phase: Add a small amount of a basic modifier, like triethylamine (1-3%), to the eluent to neutralize the acidic sites on the silica gel.[7]

• Change the Stationary Phase: Consider using a different stationary phase, such as alumina or an amine-functionalized silica gel, which is more suitable for basic compounds.

• Use Reversed-Phase Chromatography: If the compound and impurities have different polarities, reversed-phase flash chromatography can be an effective alternative.

Troubleshooting Guide: Purity

This guide provides a systematic approach to identifying and eliminating impurities.

Table 2: Common Impurity Types and Their Sources in Heterocyclic Synthesis

Impurity Type	Potential Source(s)	Suggested Identification Method	Common Remediation Strategy
Unreacted Starting Materials	Incomplete reaction, incorrect stoichiometry.	TLC, LC-MS, GC-MS	Optimize reaction time/temperature; Adjust stoichiometry; Purify via chromatography or recrystallization.
Reaction Intermediates	Incomplete reaction, unstable intermediates.	LC-MS	Drive reaction to completion; Modify workup to handle unstable species.
Isomeric Byproducts	Lack of regioselectivity or stereoselectivity in the reaction.	NMR, Chiral HPLC	Optimize reaction conditions (catalyst, solvent); Chromatographic separation.
Degradation Products	Product instability under reaction, workup, or storage conditions.	LC-MS	Modify conditions to be milder; Store product under inert atmosphere at low temperature.
Residual Solvents	Incomplete removal during drying.	1H NMR, GC-MS[8]	Dry product under high vacuum for an extended period.

Decision Tree for Purity Troubleshooting This diagram provides a decision-making framework for addressing purity issues discovered after initial analysis.

Caption: Decision tree for identifying and resolving purity issues.

Section 3: Experimental Protocols & Data

This section provides generalized experimental protocols for the synthesis, purification, and analysis of Cetohexazine-like molecules, along with data tables for reference.

Experimental Protocols

Protocol 1: Hypothetical Multi-Component Synthesis of a Cetohexazine Analog

Multi-component reactions (MCRs) are efficient methods for building complex heterocyclic scaffolds in a single step.[9]

• To a flame-dried, round-bottom flask under an argon atmosphere, add the starting ketone (1.0 eq), aldehyde (1.0 eq), and primary amine (1.0 eq) in a suitable solvent (e.g., methanol or ethanol).

• Add the fourth component, such as an isocyanide (1.1 eq), to the stirred mixture.

• Stir the reaction at room temperature or heat as required, monitoring its progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Perform an aqueous workup, typically involving extraction with an organic solvent (e.g., ethyl acetate) and washing with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude product.

• Purify the crude material using column chromatography or recrystallization.

Hypothetical Cetohexazine Synthesis Pathway This diagram illustrates a possible multi-component reaction to form a Cetohexazine-type structure.

Caption: A hypothetical multi-component synthesis pathway.

Protocol 2: Purification by Flash Column Chromatography

• Slurry Preparation: Dry pack the column with silica gel.[10] Alternatively, create a slurry of silica gel in the initial, least polar eluent.

• Column Packing: Pour the slurry into the column and allow it to pack under gravity or with gentle pressure, ensuring no air bubbles are trapped.[11]

• Sample Loading: Dissolve the crude product in a minimal amount of solvent and load it onto the top of the silica bed. Alternatively, adsorb the crude product onto a small amount of silica gel, evaporate the solvent, and load the dry powder onto the column.[7]

• Elution: Begin eluting with a non-polar solvent system, gradually increasing the polarity (gradient elution) to separate the components.[7] For basic compounds, add 1-3% triethylamine to the eluent.[7]

• Fraction Collection: Collect fractions in test tubes and monitor the composition of each fraction by TLC.[12]

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified product.[12]

Protocol 3: Purification by Recrystallization

• Solvent Selection: Choose a solvent or solvent system in which the compound is highly soluble when hot but poorly soluble when cold.[6]

• Dissolution: In an Erlenmeyer flask, dissolve the crude solid in the minimum amount of near-boiling solvent.[6]

• Hot Filtration (if necessary): If insoluble impurities are present, quickly filter the hot solution by gravity.[13]

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature, then cool further in an ice bath to maximize crystal formation.[13]

• Collection: Collect the crystals by vacuum filtration, washing them with a small amount of ice-cold solvent to remove any adhering mother liquor.[14]

• Drying: Dry the purified crystals in a vacuum oven or desiccator.

Data Presentation

Table 3: Comparison of Analytical Techniques for Purity Determination

Technique	Principle	Primary Use Case	Advantages	Limitations
HPLC-UV	Differential partitioning between mobile and stationary phases.[15]	Routine purity analysis, quantification of known impurities.	High resolution, sensitive, widely applicable.[16]	Requires a chromophore, reference standards needed for quantification.
LC-MS	Separation by chromatography followed by mass analysis.	Impurity identification, molecular weight confirmation.	High sensitivity and specificity, provides structural information.[4]	Quantification can be complex, matrix effects.
GC-MS	Separation of volatile compounds followed by mass analysis.[17]	Analysis of residual solvents, volatile impurities, and byproducts.	Excellent for volatile compounds, extensive libraries for identification.[18]	Compound must be thermally stable and volatile (or derivable).[8]
qNMR	Signal intensity is directly proportional to the number of nuclei.[19]	Absolute purity determination without a specific reference standard.	Universal detection, highly accurate, provides structural info.[20]	Lower sensitivity than MS, requires pure internal standard for absolute quantification.[21]

Table 4: Recommended Solvent Systems for Column Chromatography of Basic N-Heterocycles

Stationary Phase	Mobile Phase System (Eluent)	Comments
Silica Gel	Dichloromethane / Methanol / Triethylamine (e.g., 95:4:1)	Triethylamine is added to suppress peak tailing by neutralizing acidic silanol groups.[7]
Silica Gel	Hexanes / Ethyl Acetate / Triethylamine (e.g., 70:29:1)	A common system for moderately polar compounds. The base additive is crucial.[7]
Alumina (Basic)	Hexanes / Ethyl Acetate	Basic alumina can be used to avoid the issues associated with acidic silica.
Amine-functionalized Silica	Hexanes / Ethyl Acetate	Provides excellent peak shape for basic compounds without needing a mobile phase additive.

References

• 1. benchchem.com [benchchem.com]
• 2. Recent advances in non-conventional synthesis of N-heterocyclic compounds: emerging strategies and biological perspectives - RSC Advances (RSC Publishing) DOI:10.1039/D5RA06028A [pubs.rsc.org]
• 3. nbinno.com [nbinno.com]
• 4. alfachemic.com [alfachemic.com]
• 5. piperazine Impurities Manufacturers & Suppliers - Daicel Pharma Standards [daicelpharmastandards.com]
• 6. people.chem.umass.edu [people.chem.umass.edu]
• 7. Purification [chem.rochester.edu]
• 8. emerypharma.com [emerypharma.com]
• 9. researchgate.net [researchgate.net]
• 10. cactus.utahtech.edu [cactus.utahtech.edu]
• 11. orgsyn.org [orgsyn.org]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. Recrystallization [wiredchemist.com]
• 14. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]
• 15. youtube.com [youtube.com]
• 16. High perfomance liquid chromatography in pharmaceutical analyses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. GC/MS Identification of Impurities | Medistri SA [medistri.com]
• 18. documents.thermofisher.com [documents.thermofisher.com]
• 19. Quantitative NMR Methods in Pharmaceuticals: Purity Assurance [eureka.patsnap.com]
• 20. pubs.acs.org [pubs.acs.org]
• 21. spectroscopyeurope.com [spectroscopyeurope.com]

Technical Support Center: Optimizing Cetohexazine Stability in Solution

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the stability of Cetohexazine in solution during their experiments. The information is based on general principles of pyridazinone chemistry and pharmaceutical stability.

Troubleshooting Guide

This guide addresses common issues encountered during the handling and analysis of Cetohexazine solutions.

Problem 1: Rapid Degradation of Cetohexazine in Aqueous Solution

Possible Causes:

• pH-mediated hydrolysis: The pyridazinone ring in Cetohexazine may be susceptible to hydrolysis under acidic or basic conditions.

• Photodegradation: Exposure to light, particularly UV radiation, can induce degradation of the molecule.[1][2][3]

• Oxidation: Dissolved oxygen or the presence of oxidizing agents can lead to oxidative degradation.

• Elevated Temperature: Higher temperatures can accelerate the rate of all degradation pathways.[4]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for addressing rapid Cetohexazine degradation.

Problem 2: Inconsistent Results in Stability-Indicating Assays

Possible Causes:

• Inadequate Chromatographic Separation: Degradation products may co-elute with the parent Cetohexazine peak in HPLC analysis.

• Non-validated Analytical Method: The analytical method may not be stability-indicating, meaning it cannot distinguish between the intact drug and its degradation products.[5]

• Sample Preparation Issues: Inconsistent sample handling, such as variations in dilution or extraction, can introduce variability.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for inconsistent stability assay results.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can affect the stability of Cetohexazine in solution?

A1: The stability of Cetohexazine, like many pharmaceutical compounds, can be influenced by several factors, including:

• pH: The molecule may be susceptible to acid or base-catalyzed hydrolysis.

• Light: Exposure to UV or even ambient light can lead to photodegradation.[1][2][3]

• Temperature: Higher temperatures generally increase the rate of chemical degradation.[4]

• Oxygen: The presence of dissolved oxygen can promote oxidative degradation.

• Solvent: The type of solvent and the presence of any impurities can affect stability.

Q2: What is a recommended starting point for preparing a stable Cetohexazine solution for in vitro experiments?

A2: For initial experiments, it is advisable to prepare Cetohexazine solutions in a buffered aqueous system with a pH between 6 and 8. The solution should be protected from light by using amber vials or by wrapping the container in aluminum foil. It is also recommended to store the solution at refrigerated temperatures (2-8°C) and to use it as soon as possible after preparation. For longer-term storage, consider conducting a preliminary stability study under your specific experimental conditions.

Q3: How can I perform a forced degradation study for Cetohexazine?

A3: A forced degradation (stress testing) study is crucial for identifying potential degradation products and establishing the stability-indicating nature of your analytical methods.[5] A typical forced degradation study involves exposing Cetohexazine to the following conditions:

• Acidic Hydrolysis: 0.1 M HCl at room temperature and elevated temperature (e.g., 60°C).

• Basic Hydrolysis: 0.1 M NaOH at room temperature and elevated temperature.

• Oxidative Degradation: 3% H₂O₂ at room temperature.

• Thermal Degradation: Heating the solid drug and a solution at a high temperature (e.g., 80°C).

• Photodegradation: Exposing the solution to a light source, as specified in ICH Q1B guidelines.[6]

Samples should be analyzed at various time points to track the formation of degradants.

Q4: What are the expected degradation pathways for Cetohexazine?

A4: While specific degradation pathways for Cetohexazine are not extensively reported in the public domain, based on the pyridazinone structure, potential degradation pathways may include:

• Hydrolysis: Cleavage of the pyridazinone ring.

• Oxidation: Oxidation of the methyl groups or the nitrogen atoms in the ring.

• Photodegradation: Complex rearrangements or cleavage of the molecule upon exposure to light. Studies on other antihistamines have shown that photodegradation can lead to various products.[1][2][3]

Signaling Pathway of Potential Degradation:

Caption: Potential degradation pathways for Cetohexazine.

Experimental Protocols

Protocol 1: General Procedure for Stability Testing of Cetohexazine in Solution

• Solution Preparation: Prepare a stock solution of Cetohexazine in the desired solvent system (e.g., phosphate-buffered saline, pH 7.4).

• Aliquoting: Aliquot the solution into multiple amber glass vials to minimize the effects of repeated sampling from the same container.

• Storage Conditions: Store the vials under different conditions as per your experimental design (e.g., 2-8°C, room temperature, 40°C). Include a set of vials protected from light and another set exposed to light.

• Time Points: At specified time points (e.g., 0, 24, 48, 72 hours, 1 week), withdraw a vial from each storage condition.

• Sample Analysis: Analyze the samples using a validated stability-indicating HPLC method.

• Data Evaluation: Quantify the amount of Cetohexazine remaining and any major degradation products. The stability is often reported as the percentage of the initial concentration remaining.

Protocol 2: Development of a Stability-Indicating HPLC Method

• Column Selection: Start with a C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: Use a gradient elution with a mobile phase consisting of a buffered aqueous phase (e.g., 0.1% formic acid in water) and an organic phase (e.g., acetonitrile or methanol).

• Detection: Use a UV detector set at the λmax of Cetohexazine. If the λmax is unknown, perform a UV scan.

• Forced Degradation Samples: Inject samples from the forced degradation study to ensure that all degradation products are well-separated from the parent peak.

• Method Validation: Validate the method according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness.

Data Presentation

Table 1: Hypothetical Stability of Cetohexazine under Different pH Conditions at Room Temperature (25°C)

pH	Time (hours)	% Cetohexazine Remaining
3.0	0	100
24	85.2
48	72.1
7.0	0	100
24	98.5
48	96.8
9.0	0	100
24	90.3
48	81.5

Table 2: Hypothetical Stability of Cetohexazine at pH 7.0 under Different Temperature and Light Conditions

Condition	Time (hours)	% Cetohexazine Remaining
2-8°C, Protected from Light	0	100
72	99.1
Room Temp, Protected from Light	0	100
72	95.2
Room Temp, Exposed to Light	0	100
72	82.4

Disclaimer: The quantitative data presented in the tables are hypothetical and for illustrative purposes only. Actual stability will depend on the specific experimental conditions. It is crucial to perform your own stability studies to determine the stability of Cetohexazine in your specific formulations and experimental setups.

References

• 1. Analysis of degradation and pathways of three common antihistamine drugs by NaClO, UV, and UV-NaClO methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Photodegradation of the H1 Antihistaminic Topical Drugs Emedastine, Epinastine, and Ketotifen and ROS Tests for Estimations of Their Potent Phototoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Photodegradation of the antihistamine cetirizine in natural waters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]
• 5. ema.europa.eu [ema.europa.eu]
• 6. longdom.org [longdom.org]

Technical Support Center: Overcoming Cetohexazine Solubility Challenges in Experimental Assays

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address solubility issues encountered when working with Cetohexazine.

Troubleshooting Guide

Q1: My Cetohexazine precipitated out of solution when I diluted my DMSO stock into my aqueous assay buffer. What should I do?

A1: This is a common issue for compounds with low aqueous solubility. The abrupt change in solvent polarity when diluting a concentrated DMSO stock into an aqueous buffer can cause the compound to crash out of solution. Here is a systematic approach to troubleshoot this issue:

Experimental Workflow for Troubleshooting Precipitation

Caption: A stepwise workflow for troubleshooting Cetohexazine precipitation in aqueous buffers.

Detailed Steps:

• Ensure Complete Dissolution of Stock: Before dilution, gently warm your Cetohexazine stock solution in DMSO to 37°C and vortex thoroughly to ensure all solute is dissolved.

• Increase Co-solvent Concentration: The final concentration of DMSO in your assay may be too low to maintain solubility. If your assay can tolerate it, try increasing the final DMSO concentration (e.g., from 0.1% to 0.5% or 1%). Always include a vehicle control with the same final DMSO concentration.

• Explore Alternative Solvents: Some assays are sensitive to DMSO. Consider preparing your stock solution in ethanol or methanol and test for precipitation upon dilution.

• Modify Buffer pH: The solubility of compounds with ionizable functional groups can be pH-dependent. Test the solubility of Cetohexazine in a range of physiologically relevant pH buffers to see if solubility improves.

• Reduce Final Concentration: It is possible that the desired final concentration of Cetohexazine in your assay exceeds its solubility limit. If your experimental design allows, try lowering the final concentration.

Frequently Asked Questions (FAQs)

Q2: What is the recommended solvent for preparing a stock solution of Cetohexazine?

A2: Dimethyl sulfoxide (DMSO) and methanol are recommended solvents for preparing Cetohexazine stock solutions.[1] It is advisable to prepare a high-concentration stock (e.g., 10-50 mM) and store it in small aliquots at -20°C or -80°C to minimize freeze-thaw cycles.

Q3: Is there any quantitative data on the solubility of Cetohexazine?

A3: Specific quantitative solubility data for Cetohexazine is limited in publicly available literature. However, data for a structurally similar pyridazinone derivative, 6-phenyl-pyridazin-3(2H)-one, can provide a useful estimate. The solubility of this related compound was found to be highest in DMSO, followed by other organic solvents, and very low in water.

Estimated Solubility of a Cetohexazine Analog (6-phenyl-pyridazin-3(2H)-one) at 318.2 K (45°C)

Solvent	Mole Fraction Solubility (x 10⁻¹)
Dimethyl sulfoxide (DMSO)	4.73
Polyethylene glycol-400 (PEG-400)	4.12
Transcutol®	3.46
Ethyl acetate	0.81
2-Butanol	0.218
1-Butanol	0.211
Propylene glycol	0.150
Isopropyl alcohol	0.144
Ethylene glycol	0.127
Ethanol	0.0822
Methanol	0.0518
Water	0.000126

Data adapted from a study on a similar pyridazinone derivative and should be used as an estimation.[2][3]

Q4: Can I heat my Cetohexazine solution to improve solubility?

A4: Gentle heating (e.g., to 37°C) can be an effective method to aid in the dissolution of Cetohexazine in a stock solvent. However, excessive or prolonged heating should be avoided as it may lead to compound degradation. Always visually inspect the solution for any changes in color or clarity that might indicate degradation.

Q5: How does Cetohexazine work? What is its mechanism of action?

A5: Cetohexazine is an antihistamine that functions as an inverse agonist at the histamine H1 receptor. The H1 receptor is a G-protein coupled receptor (GPCR) that, upon binding to histamine, activates the Gq alpha subunit. This initiates a signaling cascade that leads to the classic symptoms of an allergic response. As an inverse agonist, Cetohexazine binds to the H1 receptor and stabilizes it in an inactive conformation, thereby reducing its basal activity and blocking the effects of histamine.

Histamine H1 Receptor Signaling Pathway

References

• 1. chemicea.com [chemicea.com]
• 2. mdpi.com [mdpi.com]
• 3. longdom.org [longdom.org]

Cetohexazine dose-response curve optimization

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance for optimizing Cetohexazine dose-response curve experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Cetohexazine?

A1: Cetohexazine is a potent and selective small molecule inhibitor of Kinase X (KX), a critical enzyme in the Pro-Growth Signaling Pathway (PGSP). By binding to the ATP-binding pocket of KX, Cetohexazine prevents the phosphorylation of its downstream substrate, Substrate Y (SY), thereby inhibiting signal propagation and blocking cell proliferation.

Cetohexazine Technical Support Center: Minimizing Off-Target Effects

Welcome to the Cetohexazine Technical Support Center. This resource is designed to assist researchers, scientists, and drug development professionals in minimizing the off-target effects of Cetohexazine in their experiments. Below you will find troubleshooting guides and frequently asked questions to address common issues.

Frequently Asked Questions (FAQs)

Q1: What are off-target effects and why are they a concern with Cetohexazine?

Q2: How can I predict potential off-target effects of Cetohexazine before starting my experiments?

Several in silico approaches can be used to predict potential off-target binding of Cetohexazine. These computational methods utilize the molecular structure of Cetohexazine to screen against databases of known protein structures, predicting potential interactions.[3] This predictive analysis can help in designing more specific experiments and anticipating potential confounding factors.

Q3: What are the recommended concentration ranges for using Cetohexazine in in vitro and in vivo experiments to minimize off-target effects?

The optimal concentration of Cetohexazine should be determined empirically for each experimental system. It is recommended to perform a dose-response study to identify the lowest concentration that elicits the desired on-target effect while minimizing off-target activity. As a starting point, refer to the table below for general guidance.

Experimental System	Typical Concentration Range	Considerations
In vitro cell-based assays	0.1 - 10 µM	Start with a broad range and narrow down based on IC50/EC50 values for the on-target effect.
In vivo animal models	1 - 50 mg/kg	Dose levels should be based on preliminary pharmacokinetic and pharmacodynamic (PK/PD) studies.

Q4: Are there known structural analogs of Cetohexazine that could be used as controls?

Using a structurally similar but biologically inactive analog of Cetohexazine is a valuable control to differentiate on-target from off-target effects. Information on such analogs can typically be found in the manufacturer's documentation or relevant scientific literature. If a specific inactive analog is not available, using a compound from a different chemical class that targets the same pathway can also serve as a useful control.

Troubleshooting Guide

Issue 1: I am observing unexpected phenotypes in my cell-based assays that are inconsistent with the known function of Cetohexazine's primary target.

This could be indicative of off-target effects. The following workflow can help you troubleshoot this issue.

Caption: Troubleshooting workflow for unexpected phenotypes.

Issue 2: My in vivo studies with Cetohexazine are showing toxicity at doses required for efficacy.

Toxicity can often be a result of off-target effects. Consider the following strategies:

• Refine Dosing Regimen: Investigate alternative dosing schedules (e.g., less frequent but higher doses, or continuous infusion) that might maintain on-target efficacy while reducing toxicity.

• PEGylation: Covalent attachment of polyethylene glycol (PEG) to Cetohexazine (if chemically feasible) can alter its pharmacokinetic properties, potentially reducing accumulation in tissues where off-target effects are prominent.[4]

• Combination Therapy: Consider using a lower dose of Cetohexazine in combination with another therapeutic agent that acts on a parallel pathway. This may achieve the desired biological outcome while minimizing the dose-dependent off-target toxicity of Cetohexazine.

Experimental Protocols

Protocol 1: Cellular Thermal Shift Assay (CETSA) for On-Target and Off-Target Identification

CETSA is a powerful method to assess the engagement of a drug with its target proteins in a cellular context.

• Cell Culture and Treatment: Plate cells and allow them to reach 70-80% confluency. Treat the cells with Cetohexazine at various concentrations, including a vehicle control.

• Heating Profile: After treatment, harvest the cells, lyse them, and divide the lysate into several aliquots. Heat each aliquot to a different temperature for a fixed duration (e.g., 3 minutes).

• Protein Precipitation and Quantification: Centrifuge the heated lysates to pellet the precipitated proteins. Collect the supernatant containing the soluble proteins.

• Western Blot Analysis: Analyze the amount of the target protein (and potential off-targets) remaining in the supernatant at each temperature using Western blotting.

• Data Analysis: A shift in the melting curve of a protein in the presence of Cetohexazine indicates direct binding.

Caption: Experimental workflow for CETSA.

Protocol 2: Kinase Profiling

If Cetohexazine is a kinase inhibitor, its selectivity should be assessed across a panel of kinases.

• Compound Submission: Submit Cetohexazine to a commercial kinase profiling service.

• Assay Format: Typically, these services use radiometric or fluorescence-based assays to measure the inhibitory activity of the compound against a large panel of kinases (e.g., >400 kinases).

• Data Analysis: The results are usually provided as a percentage of inhibition at a given concentration or as IC50 values. This allows for the quantification of Cetohexazine's selectivity.

Hypothetical Kinase Selectivity Data for Cetohexazine

Kinase	% Inhibition @ 1 µM	IC50 (nM)	Classification
Target Kinase A	98%	50	On-Target
Kinase B	85%	250	Potential Off-Target
Kinase C	60%	1,200	Potential Off-Target
Kinase D	15%	>10,000	Negligible Interaction
Kinase E	5%	>10,000	Negligible Interaction

Signaling Pathways

Below is a hypothetical signaling pathway illustrating how Cetohexazine's on- and off-target effects can influence cellular outcomes.

Caption: On-target vs. off-target signaling of Cetohexazine.

References

• 1. Designing Selective Drugs: Multi-Objective Optimization to Mitigate Off-Target Effects | IEEE Conference Publication | IEEE Xplore [ieeexplore.ieee.org]
• 2. Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 3. How can off-target effects of drugs be minimised? [synapse.patsnap.com]
• 4. Strategies to mitigate the on- and off-target toxicities of recombinant immunotoxins: an antibody engineering perspective - PMC [pmc.ncbi.nlm.nih.gov]

Cetohexazine experimental variability and reproducibility

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address experimental variability and reproducibility issues encountered when working with Cetohexazine. Cetohexazine is a selective inhibitor of the Janus Kinase 2 (JAK2) protein, a critical component of the JAK-STAT signaling pathway.

Frequently Asked Questions (FAQs)

Q1: We are observing significant batch-to-batch variation in the IC50 value of Cetohexazine in our cell viability assays. What are the potential causes?

A1: Batch-to-batch variability in IC50 values for Cetohexazine can stem from several sources:

• Compound Stability: Cetohexazine is sensitive to light and repeated freeze-thaw cycles. Improper storage of stock solutions can lead to degradation and reduced potency. We recommend preparing small, single-use aliquots of your stock solution and storing them at -80°C, protected from light.

• Cell Culture Conditions: The passage number and health of your cell lines are critical. High-passage number cells can exhibit altered signaling pathways and drug sensitivities. Ensure you are using cells within a consistent and low passage range for all experiments.

• Reagent Consistency: Variations in serum batches, cell culture media, and assay reagents can all contribute to differing results. It is advisable to qualify new batches of critical reagents against a standardized internal control.

Q2: Why do we see inconsistent levels of STAT3 phosphorylation in our Western blots after Cetohexazine treatment?

A2: Inconsistent STAT3 phosphorylation can be due to several factors related to both the experimental setup and the reagents:

• Timing of Treatment and Lysis: The kinetics of JAK2 inhibition and subsequent dephosphorylation of STAT3 are rapid. Ensure that the time between Cetohexazine treatment and cell lysis is precisely controlled across all experiments.

• Antibody Quality: The specificity and affinity of your phospho-STAT3 antibody can significantly impact your results. Use a well-validated antibody and ensure consistent lot numbers for comparative experiments.

• Loading Controls: Inaccurate protein quantification and inconsistent loading can lead to misinterpretation of your results. Use a reliable loading control and ensure that the total protein concentration of your lysates is accurately determined.

Troubleshooting Guides

Cell Viability Assays (e.g., MTT, CellTiter-Glo)

Problem	Potential Cause	Recommended Solution
High variability in IC50 values between replicate plates	Inconsistent cell seeding density.	Use an automated cell counter to ensure uniform cell numbers in each well.
Edge effects on the microplate.	Avoid using the outer wells of the plate for experimental samples, or fill them with media to maintain humidity.
IC50 value is significantly higher than expected	Cetohexazine degradation.	Prepare fresh dilutions from a new aliquot of the stock solution.
Cell line resistance.	Confirm the identity of your cell line by STR profiling and check for mutations in the JAK2 pathway.
Assay background is high	Contamination of cell culture.	Regularly test for mycoplasma contamination.
Reagent interference.	Ensure that the Cetohexazine vehicle (e.g., DMSO) concentration is consistent across all wells and does not exceed 0.1%.

Western Blotting for Phospho-STAT3

Problem	Potential Cause	Recommended Solution
Weak or no phospho-STAT3 signal	Insufficient stimulation of the JAK-STAT pathway.	Ensure that your cells are properly stimulated with a cytokine (e.g., IL-6) to induce STAT3 phosphorylation before Cetohexazine treatment.
Inefficient protein transfer.	Optimize your transfer conditions and use a positive control to confirm transfer efficiency.
High background on the membrane	Antibody concentration is too high.	Titrate your primary and secondary antibodies to determine the optimal concentration.
Insufficient washing.	Increase the number and duration of your wash steps.
Inconsistent band intensities for loading control	Inaccurate protein quantification.	Use a reliable protein quantification assay (e.g., BCA) and ensure equal loading amounts.

Experimental Protocols

Protocol 1: Determination of Cetohexazine IC50 using a CellTiter-Glo® Luminescent Cell Viability Assay

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000 cells per well in 100 µL of complete growth medium. Incubate for 24 hours at 37°C and 5% CO2.

• Compound Preparation: Prepare a 10 mM stock solution of Cetohexazine in DMSO. Create a serial dilution series of Cetohexazine in complete growth medium.

• Cell Treatment: Add the Cetohexazine dilutions to the appropriate wells. Include a vehicle control (DMSO only) and a no-cell control (medium only).

• Incubation: Incubate the plate for 72 hours at 37°C and 5% CO2.

• Assay Procedure: Allow the plate and CellTiter-Glo® reagent to equilibrate to room temperature. Add CellTiter-Glo® reagent to each well according to the manufacturer's instructions.

• Data Acquisition: Mix the contents on an orbital shaker for 2 minutes to induce cell lysis. Incubate at room temperature for 10 minutes to stabilize the luminescent signal. Measure luminescence using a plate reader.

• Data Analysis: Subtract the background luminescence (no-cell control) from all experimental wells. Normalize the data to the vehicle control. Plot the normalized data against the log of the Cetohexazine concentration and fit a dose-response curve to determine the IC50 value.

Protocol 2: Western Blot Analysis of Phospho-STAT3 Inhibition by Cetohexazine

• Cell Culture and Treatment: Seed cells in a 6-well plate and grow to 70-80% confluency. Starve the cells in serum-free medium for 12-18 hours. Pre-treat the cells with Cetohexazine or vehicle for 2 hours.

• Stimulation: Stimulate the cells with an appropriate cytokine (e.g., 20 ng/mL IL-6) for 30 minutes.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein (20-30 µg) on an SDS-PAGE gel and transfer the proteins to a PVDF membrane.

• Immunoblotting: Block the membrane with 5% BSA in TBST for 1 hour at room temperature. Incubate the membrane with a primary antibody against phospho-STAT3 overnight at 4°C. Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Stripping and Re-probing: Strip the membrane and re-probe with antibodies against total STAT3 and a loading control (e.g., GAPDH) to ensure equal loading.

Visualizations

Caption: Cetohexazine inhibits the phosphorylation of STAT3 by targeting JAK2.

Caption: Workflow for determining the IC50 of Cetohexazine.

Improving the efficiency of Cetohexazine analytical methods

This technical support center provides troubleshooting guidance, frequently asked questions (FAQs), and detailed experimental protocols to improve the efficiency of analytical methods for Cetohexazine.

Troubleshooting Guide

This section addresses common issues encountered during the analysis of Cetohexazine using chromatographic methods.

Question: Why am I observing poor peak shape (e.g., tailing, fronting, or splitting) for my Cetohexazine peak?

Answer:

Poor peak shape can arise from various factors related to the column, mobile phase, or sample. Here’s a step-by-step guide to troubleshoot this issue:

• Check Column Health:

  • Action: Inspect the column for voids or contamination.

  • Solution: If a void is suspected, repacking or replacing the column is necessary. For contamination, flush the column with a strong solvent.

• Optimize Mobile Phase:

  • Action: Ensure the mobile phase pH is appropriate for Cetohexazine's chemical properties. The mobile phase should be filtered and degassed.[1]

  • Solution: Adjust the pH to ensure the analyte is in a single ionic form. Always filter and degas the mobile phase to prevent bubbles and particulate matter from affecting the system.[1]

• Review Sample Preparation:

  • Action: The sample solvent should be compatible with the mobile phase. High concentrations of the sample can also lead to peak fronting.

  • Solution: Dissolve the sample in the mobile phase or a weaker solvent. Dilute the sample to a lower concentration to avoid overloading the column.[2]

• Inspect System for Dead Volume:

  • Action: Check all connections and tubing for excessive length or improper fittings.

  • Solution: Use tubing with the smallest possible inner diameter and keep lengths to a minimum. Ensure all fittings are secure and appropriate for the system pressure.

Question: My Cetohexazine peak's retention time is shifting between injections. What could be the cause?

Answer:

Retention time shifts can indicate instability in the chromatographic system.[2] Follow these steps to diagnose and resolve the issue:

• Verify Mobile Phase Composition:

  • Action: Inconsistent mobile phase preparation can lead to shifts in retention time.

  • Solution: Prepare fresh mobile phase, ensuring accurate mixing of all components. For gradient elution, ensure the pump is functioning correctly.

• Check for Column Temperature Fluctuations:

  • Action: Changes in column temperature can affect retention times.[3][4]

  • Solution: Use a column oven to maintain a consistent temperature throughout the analysis.[4]

• Assess Column Equilibration:

  • Action: Insufficient column equilibration time between injections, especially with gradient methods, can cause retention time drift.

  • Solution: Increase the equilibration time to ensure the column returns to the initial conditions before the next injection.

• Inspect for Leaks:

  • Action: A leak in the system will cause a drop in pressure and affect the flow rate, leading to longer retention times.

  • Solution: Systematically check all fittings and connections for any signs of leakage and tighten or replace them as needed.

Question: I am experiencing low sensitivity for Cetohexazine. How can I improve my signal intensity?

Answer:

Low sensitivity can be due to issues with the sample, the analytical method, or the detector.

• Optimize Sample Preparation:

  • Action: The sample may contain interfering substances, or the analyte concentration may be too low.

  • Solution: Employ a more effective sample cleanup technique like solid-phase extraction (SPE) to remove matrix components.[5][6] Consider a concentration step in your sample preparation.

• Adjust Chromatographic Conditions:

  • Action: The mobile phase composition can affect ionization efficiency in LC-MS/MS.

  • Solution: For LC-MS/MS, adjust the mobile phase pH or add modifiers (e.g., formic acid or ammonium formate) to enhance ionization.

• Detector Settings:

  • Action: For UV detection, the wavelength may not be optimal. For MS detection, ion source parameters may need tuning.

  • Solution: Determine the wavelength of maximum absorbance (λmax) for Cetohexazine for UV detection. For MS, optimize ion source parameters such as gas flows, temperature, and voltages.[7]

Question: How can I identify and minimize matrix effects in my bioanalytical method for Cetohexazine?

Answer:

Matrix effects, which are the alteration of ionization efficiency by co-eluting compounds, are a common challenge in bioanalysis.[8][9][10][11][12]

• Assess Matrix Effects:

  • Action: Perform a post-column infusion experiment to identify regions of ion suppression or enhancement.

  • Solution: Infuse a standard solution of Cetohexazine post-column while injecting a blank extracted matrix sample. Dips or rises in the baseline signal at the retention time of the analyte indicate matrix effects.[11]

• Improve Sample Cleanup:

  • Action: Inadequate sample preparation is a primary cause of matrix effects.[8][9][13]

  • Solution: Transition from simpler methods like protein precipitation to more selective techniques like liquid-liquid extraction (LLE) or solid-phase extraction (SPE) to better remove interfering components.[5][14]

• Optimize Chromatography:

  • Action: Co-elution of matrix components with Cetohexazine can be resolved by modifying the chromatographic separation.

  • Solution: Adjust the gradient profile or change the stationary phase to separate the analyte from interfering compounds.

• Use a Stable Isotope-Labeled Internal Standard (SIL-IS):

  • Action: A SIL-IS can help to compensate for matrix effects.

  • Solution: A SIL-IS will co-elute with the analyte and experience similar matrix effects, thus improving the accuracy and precision of quantification.[9]

Caption: A flowchart for systematic troubleshooting of common chromatographic issues.

Frequently Asked Questions (FAQs)

Question: What are the first steps in developing a new HPLC-UV method for Cetohexazine?

Answer:

Developing a new HPLC-UV method involves a systematic approach:

• Gather Information: Understand the physicochemical properties of Cetohexazine, such as its solubility, pKa, and UV absorbance spectrum.

• Select a Column: A C18 column is a good starting point for many small molecules.

• Choose a Mobile Phase: Begin with a simple mobile phase, such as a mixture of acetonitrile or methanol and water, with a buffer if Cetohexazine is ionizable.[1]

• Determine Detection Wavelength: Scan a standard solution of Cetohexazine across a range of UV wavelengths to find the λmax for optimal sensitivity.[1]

• Perform Initial Runs: Start with a broad gradient to elute the compound and then optimize the gradient or switch to an isocratic method for better resolution and shorter run times.[4]

Question: When should I use LC-MS/MS instead of HPLC-UV for Cetohexazine analysis?

Answer:

The choice between LC-MS/MS and HPLC-UV depends on the analytical requirements:

• Sensitivity: LC-MS/MS is significantly more sensitive than HPLC-UV and is preferred for trace-level quantification, such as in pharmacokinetic studies.[8]

• Selectivity: LC-MS/MS is highly selective because it monitors specific mass transitions, making it ideal for analyzing Cetohexazine in complex matrices like plasma or tissue homogenates where interferences are likely.[8]

• Confirmation: LC-MS/MS provides structural information, which can be used to confirm the identity of the analyte.

• Cost and Complexity: HPLC-UV is generally less expensive and simpler to operate and maintain than LC-MS/MS.

Question: How do I ensure the stability of Cetohexazine in biological samples during storage and analysis?

Answer:

Ensuring analyte stability is critical for accurate results in bioanalysis.[15][16][17]

• Freeze-Thaw Stability: Evaluate the stability of Cetohexazine after multiple freeze-thaw cycles by analyzing quality control (QC) samples that have undergone at least three cycles.[16]

• Bench-Top Stability: Assess the stability of Cetohexazine in the matrix at room temperature for a period that mimics the sample handling time.[16]

• Long-Term Stability: Store QC samples at the intended storage temperature (e.g., -80°C) and analyze them at various time points to determine the long-term stability.

• Post-Preparative Stability: Evaluate the stability of the processed samples in the autosampler to ensure they do not degrade before injection.

If instability is observed, consider adding stabilizers, adjusting the pH, or minimizing the time samples are exposed to room temperature.[16]

Detailed Experimental Protocols

Protocol 1: HPLC-UV Method for Cetohexazine in a Pharmaceutical Formulation

• Instrumentation: HPLC system with a UV-Vis detector.

• Column: C18, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase: 60:40 (v/v) Acetonitrile: 20 mM Potassium Phosphate buffer (pH 3.0).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 10 µL.

• Detection Wavelength: 275 nm (assuming this is the λmax for Cetohexazine).

• Run Time: 10 minutes.

Method:

• Standard Preparation: Prepare a stock solution of Cetohexazine in the mobile phase. Create a series of calibration standards by diluting the stock solution.

• Sample Preparation: Dissolve the pharmaceutical formulation in the mobile phase to achieve a target concentration within the calibration range. Filter the sample through a 0.45 µm syringe filter before injection.

• Analysis: Inject the standards and samples onto the HPLC system and record the peak areas.

• Quantification: Construct a calibration curve by plotting the peak area versus the concentration of the standards. Determine the concentration of Cetohexazine in the samples from the calibration curve.

Protocol 2: LC-MS/MS Method for Cetohexazine in Human Plasma

• Instrumentation: LC-MS/MS system with an electrospray ionization (ESI) source.

• Column: C18, 2.1 x 50 mm, 1.8 µm particle size.

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient Program:

  • 0-0.5 min: 5% B

  • 0.5-3.0 min: 5% to 95% B

  • 3.0-4.0 min: 95% B

  • 4.0-4.1 min: 95% to 5% B

  • 4.1-6.0 min: 5% B

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

• MS/MS Detection:

  • Ionization Mode: Positive ESI.

  • MRM Transition: To be determined by infusing a standard of Cetohexazine (e.g., Precursor ion [M+H]+ → Product ion).

  • Ion Source Parameters: Optimized for Cetohexazine signal (e.g., Capillary voltage: 3.5 kV, Gas temperature: 350°C).

Method:

• Sample Preparation (Protein Precipitation):

  • To 50 µL of plasma, add 150 µL of acetonitrile containing the internal standard.

  • Vortex for 1 minute.

  • Centrifuge at 13,000 rpm for 10 minutes.

  • Transfer the supernatant to a clean tube and inject it into the LC-MS/MS system.

• Analysis and Quantification: Similar to the HPLC-UV method, use a calibration curve prepared in the blank matrix to quantify Cetohexazine in the plasma samples.

Caption: A typical workflow for the bioanalysis of Cetohexazine in plasma using LC-MS/MS.

Data Presentation

Table 1: Comparison of Sample Preparation Techniques for Cetohexazine Analysis in Plasma

Parameter	Protein Precipitation (PPT)	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)
Recovery	> 90%	70-90%	> 85%
Matrix Effect	Moderate to Significant	Low to Moderate	Minimal
Selectivity	Low	Moderate	High
Analysis Time	< 15 minutes per batch	~20-30 minutes per batch	~30 minutes per batch
Cost per Sample	Low	Low to Moderate	Moderate to High

Table 2: Representative Method Validation Data for Cetohexazine LC-MS/MS Assay

Validation Parameter	Acceptance Criteria	Result
Linearity (r²)	≥ 0.99	0.998
Lower Limit of Quantification (LLOQ)	S/N ≥ 10	0.1 ng/mL
Intra-day Precision (%CV)	≤ 15%	< 8%
Inter-day Precision (%CV)	≤ 15%	< 10%
Intra-day Accuracy (%Bias)	± 15%	-5% to 7%
Inter-day Accuracy (%Bias)	± 15%	-8% to 9%
Recovery (%)	Consistent and Reproducible	88%
Matrix Factor	CV ≤ 15%	1.05 (CV = 6%)

References

• 1. allmultidisciplinaryjournal.com [allmultidisciplinaryjournal.com]
• 2. zefsci.com [zefsci.com]
• 3. Real Solutions to Improve Your HPLC Peak Resolution - AnalyteGuru [thermofisher.com]
• 4. researchgate.net [researchgate.net]
• 5. Sample Preparation Techniques | Thermo Fisher Scientific - US [thermofisher.com]
• 6. bib.irb.hr:8443 [bib.irb.hr:8443]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. eijppr.com [eijppr.com]
• 9. medipharmsai.com [medipharmsai.com]
• 10. bioanalysis-zone.com [bioanalysis-zone.com]
• 11. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Matrix effect in bioanalytical assay development using supercritical fluid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 14. mdpi.com [mdpi.com]
• 15. Analytical issues in the chemical stability testing of drugs in solution - Analytical Proceedings including Analytical Communications (RSC Publishing) [pubs.rsc.org]
• 16. Stability: Recommendation for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Stability issues in bioanalysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Cetohexazine Degradation Product Identification

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in identifying cetohexazine degradation products.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for cetohexazine under forced degradation conditions?

A1: Forced degradation studies are crucial for understanding a drug's stability.[1][2] Cetohexazine, like many pharmaceuticals, is susceptible to degradation through several common pathways, including hydrolysis, oxidation, and photolysis.[3][4] The extent of degradation depends on the specific stress conditions applied.[5]

Q2: What are the initial steps for designing a forced degradation study for cetohexazine?

A2: A well-designed forced degradation study should expose cetohexazine to various stress conditions to induce the formation of potential degradation products.[2][6] Key steps include:

• Define Objectives: Clearly outline the goals, such as identifying degradation pathways or developing a stability-indicating method.[4]

• Select Stress Conditions: Common conditions include acidic and basic hydrolysis, oxidation, thermal stress, and photolytic exposure.[7][8]

• Determine Stress Levels: The conditions should be harsh enough to cause degradation (typically 10-30%) but not so severe as to completely degrade the active pharmaceutical ingredient (API).[5]

• Include Controls: Always run control samples (unstressed cetohexazine) for comparison.[7]

Q3: Which analytical techniques are most suitable for identifying cetohexazine degradation products?

A3: A combination of chromatographic and spectroscopic techniques is generally required for the separation and identification of degradation products.

• High-Performance Liquid Chromatography (HPLC): HPLC with UV detection is the primary tool for separating the degradation products from the parent drug and each other.[3][9] Developing a stability-indicating HPLC method is a critical step.[9]

• Liquid Chromatography-Mass Spectrometry (LC-MS): LC-MS is a powerful technique for obtaining molecular weight information of the degradation products, which is essential for their identification.[3][8][10]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: For definitive structure elucidation of isolated degradation products, NMR spectroscopy is often necessary.

Troubleshooting Guide

Q1: My HPLC chromatogram shows several unexpected peaks after forced degradation. How do I determine which are actual degradation products?

A1: It's important to differentiate between true degradation products and other potential sources of peaks.

• Compare with Controls: Analyze a placebo or blank formulation under the same stress conditions to identify peaks originating from excipients.[11]

• Peak Purity Analysis: Use a photodiode array (PDA) detector to assess the peak purity of the cetohexazine peak and the new peaks. Co-elution can indicate multiple components under a single peak.

• Mass Balance: A good stability-indicating method should account for the majority of the parent drug's mass after degradation. Significant deviations may suggest the presence of non-UV active degradants or volatile products.[6]

Q2: I am having difficulty separating a major degradation product from the parent cetohexazine peak in my HPLC method. What should I do?

A2: Co-elution is a common challenge in method development.[5] Consider the following optimization strategies:

• Modify Mobile Phase Composition: Adjust the ratio of organic solvent to aqueous buffer.

• Change pH of the Mobile Phase: Altering the pH can change the ionization state of cetohexazine or its degradants, thereby affecting their retention times.

• Try a Different Column Chemistry: If using a C18 column, consider a different stationary phase, such as phenyl-hexyl or a polar-embedded phase, to achieve different selectivity.[9]

• Adjust Gradient Slope and Temperature: A shallower gradient or a change in column temperature can improve resolution.[9]

Q3: The mass spectrometry data for a suspected degradation product is ambiguous. How can I confirm its structure?

A3: While LC-MS provides valuable molecular weight information, it may not be sufficient for unambiguous identification, especially for isomers.

• High-Resolution Mass Spectrometry (HRMS): Use HRMS (e.g., Q-TOF or Orbitrap) to obtain an accurate mass measurement, which can help determine the elemental composition.

• Tandem Mass Spectrometry (MS/MS): Fragment the ion of interest to obtain structural information from the fragmentation pattern.

• Isolation and NMR: For novel or critical degradation products, isolation using preparative HPLC followed by 1D and 2D NMR analysis is the gold standard for structure elucidation.

Data Presentation

Table 1: Summary of Forced Degradation Studies of Cetohexazine

Stress Condition	Reagent/Parameter	Duration	Temperature	Cetohexazine Remaining (%)	Number of Degradation Products	Major Degradant (DP)
Acid Hydrolysis	0.1 M HCl	24 hours	60°C	85.2	2	DP-H1
Base Hydrolysis	0.1 M NaOH	8 hours	60°C	78.5	3	DP-H2
Oxidative	3% H₂O₂	12 hours	25°C	72.1	4	DP-O1
Thermal	Dry Heat	48 hours	80°C	92.8	1	DP-T1
Photolytic	ICH Option 1	7 days	25°C	89.4	2	DP-P1

Table 2: Characterization of Major Cetohexazine Degradation Products

Degradation Product ID	Stress Condition	Retention Time (min)	[M+H]⁺ (m/z)	Proposed Change
DP-H1	Acid Hydrolysis	8.7	354.18	Hydrolysis of amide
DP-H2	Base Hydrolysis	10.2	370.17	Ring opening
DP-O1	Oxidative	11.5	386.17	N-oxidation
DP-T1	Thermal	9.3	368.20	Dehydration
DP-P1	Photolytic	12.1	384.15	Isomerization

Experimental Protocols

1. Forced Degradation (Stress Testing) Protocol

• Preparation of Stock Solution: Prepare a 1 mg/mL solution of cetohexazine in a suitable solvent (e.g., methanol or acetonitrile:water 50:50).

• Acid Hydrolysis: Mix 5 mL of the stock solution with 5 mL of 0.1 M HCl. Heat at 60°C. Withdraw samples at appropriate time points, neutralize with an equivalent amount of 0.1 M NaOH, and dilute to a final concentration of 100 µg/mL with the mobile phase.

• Base Hydrolysis: Mix 5 mL of the stock solution with 5 mL of 0.1 M NaOH. Keep at 60°C. Withdraw samples, neutralize with 0.1 M HCl, and dilute to 100 µg/mL.

• Oxidative Degradation: Mix 5 mL of the stock solution with 5 mL of 3% hydrogen peroxide. Store at room temperature, protected from light. Withdraw samples and dilute to 100 µg/mL.

• Thermal Degradation: Store the solid cetohexazine powder in an oven at 80°C. Withdraw samples at various time points, dissolve in the solvent, and dilute to 100 µg/mL.

• Photolytic Degradation: Expose the solid drug substance to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200-watt hours/square meter (ICH Q1B guidelines). Prepare a solution of 100 µg/mL for analysis.

2. Stability-Indicating HPLC-UV Method

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: Acetonitrile

• Gradient: 10% B to 90% B over 20 minutes, then hold for 5 minutes.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 254 nm

• Injection Volume: 10 µL

3. LC-MS Method for Identification

• LC System: Use the same HPLC method as described above.

• Mass Spectrometer: Electrospray Ionization (ESI) in positive ion mode.

• Scan Range: m/z 100-800

• Source Parameters: Optimize capillary voltage, cone voltage, and desolvation gas flow for cetohexazine.

Visualizations

Caption: Hypothetical degradation pathways of Cetohexazine.

Caption: Workflow for degradation product identification.

Caption: Troubleshooting poor HPLC peak resolution.

References

• 1. rjptonline.org [rjptonline.org]
• 2. files01.core.ac.uk [files01.core.ac.uk]
• 3. synthinkchemicals.com [synthinkchemicals.com]
• 4. ijnrd.org [ijnrd.org]
• 5. How To Overcome The Critical Challenges Faced In Forced Degradation Studies | Lhasa Limited [lhasalimited.org]
• 6. longdom.org [longdom.org]
• 7. ijpsjournal.com [ijpsjournal.com]
• 8. Identification of Major Degradation Products of Ketoconazole - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. Identification of major degradation products of ketoconazole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Cetohexazine Treatment Technical Support Center

Disclaimer: Cetohexazine is a fictional compound. The information, protocols, and troubleshooting advice provided herein are based on common issues encountered with experimental small molecule kinase inhibitors, particularly those targeting pro-survival signaling pathways. This guide is intended for research purposes only.

Frequently Asked Questions (FAQs)

Q1: What is the hypothetical mechanism of action for Cetohexazine?

A1: Cetohexazine is a synthetic, ATP-competitive kinase inhibitor designed to target Phosphatidylinositol 3-kinase (PI3K). By blocking PI3K, Cetohexazine is intended to inhibit the downstream activation of Akt (also known as Protein Kinase B), a critical node in a signaling pathway that promotes cell survival and proliferation.[1][2] Inhibition of the PI3K/Akt pathway is expected to induce programmed cell death (apoptosis) in susceptible cell lines.[3][4]

Q2: My cells show extreme cytotoxicity even at low nanomolar concentrations of Cetohexazine. Is this expected?

A2: While Cetohexazine is designed to be cytotoxic, extreme sensitivity can vary by cell line. This may be due to:

• High dependence on the PI3K/Akt pathway: Some cell lines are "addicted" to this pathway for survival.

• Solvent toxicity: Ensure the final concentration of the vehicle (e.g., DMSO) is consistent across all wells and is at a non-toxic level (typically <0.5%). Always include a vehicle-only control.

• Incorrect drug concentration: Verify the dilution calculations for your stock solution. It is advisable to perform a broad dose-response curve (e.g., 1 nM to 50 µM) to determine the half-maximal inhibitory concentration (IC50) for your specific cell model.[5]

Q3: The IC50 value for Cetohexazine is inconsistent between experiments. What could be the cause?

A3: Variability in IC50 values is a common issue in cell-based assays.[6] Key factors include:

• Cell Seeding Density: The initial number of cells plated can significantly influence the assay outcome. Higher density can sometimes increase apparent resistance.[7]

• Cell Passage Number: Use cells within a consistent and low passage number range, as prolonged culturing can alter cellular characteristics and drug response.

• Reagent Stability: Prepare fresh dilutions of Cetohexazine from a frozen stock for each experiment. Avoid multiple freeze-thaw cycles of the stock solution.[8]

• Assay Incubation Time: The cytotoxic effect is often time-dependent. Ensure the incubation time is consistent across all experiments.[7]

Q4: Does the type of viability assay I use matter for Cetohexazine treatment?

A4: Yes, the choice of assay is critical. Different assays measure different aspects of cell health.[9]

• Metabolic Assays (e.g., MTT, XTT): Measure mitochondrial reductase activity. These can sometimes be confounded by compounds that affect cellular metabolism without directly causing cell death.[7]

• ATP-Based Assays (e.g., CellTiter-Glo®): Measure cellular ATP levels, which is a robust indicator of viable, metabolically active cells.[7]

• Membrane Integrity Assays (e.g., Trypan Blue, Propidium Iodide): Directly count live versus dead cells based on membrane permeability.[10] For a comprehensive understanding, it is often recommended to validate findings with a secondary assay that uses a different mechanism, such as Annexin V/PI staining to specifically measure apoptosis.[11]

Troubleshooting Guide

Issue 1: High Background or Inconsistent Readings in MTT/XTT Assays

• Problem: Absorbance readings in control wells are too high, or there is significant variability between replicate wells.[12][13]

• Possible Causes & Solutions:

  • Incomplete Solubilization of Formazan Crystals: After adding the solubilization solution (e.g., DMSO), ensure all purple crystals are fully dissolved by pipetting up and down or using a plate shaker. Visually inspect wells under a microscope before reading.[7][14]

  • Phenol Red Interference: The phenol red in some culture media can affect absorbance readings. For the final step of the assay, consider using phenol red-free media.[15]

  • Contamination: Bacterial or yeast contamination can metabolize the MTT reagent, leading to false-positive signals. Check cultures for contamination.[12]

  • Cetohexazine Interference: The compound itself might directly react with the MTT reagent. To test this, run a "no-cell" control where Cetohexazine is added to the medium and the assay is performed.[7]

Issue 2: Cetohexazine Appears Less Effective Than Published Data

• Problem: The observed IC50 is significantly higher than expected, or the compound shows minimal effect.

• Possible Causes & Solutions:

  • Drug Degradation: Ensure the Cetohexazine stock solution is stored correctly (typically at -20°C or -80°C, protected from light) and has not undergone multiple freeze-thaw cycles.[8][16]

  • Serum Protein Binding: Components in fetal bovine serum (FBS) can bind to small molecules, reducing their effective concentration. Consider reducing the serum percentage during treatment or using a serum-free medium for the duration of the drug incubation if the cells can tolerate it.[17]

  • Cell Resistance: The cell line may have intrinsic or acquired resistance to PI3K inhibitors. This could be due to mutations downstream of Akt or upregulation of parallel survival pathways.[18]

  • Incorrect Assay Endpoint: The chosen time point (e.g., 24 hours) may be too early to observe significant cell death. Perform a time-course experiment (e.g., 24, 48, 72 hours) to find the optimal endpoint.[7]

Issue 3: Distinguishing Between Apoptosis and Necrosis

• Problem: It is unclear if Cetohexazine is inducing programmed cell death (apoptosis) or causing general cellular destruction (necrosis), which have different mechanistic implications.

• Solution: Perform an Annexin V and Propidium Iodide (PI) co-staining assay followed by flow cytometry analysis.[19][20]

  • Healthy Cells: Annexin V negative / PI negative.[19]

  • Early Apoptotic Cells: Annexin V positive / PI negative.[19]

  • Late Apoptotic/Necrotic Cells: Annexin V positive / PI positive.[19] This method provides a quantitative breakdown of the mode of cell death.

Data Presentation

Table 1: Example Dose-Response Data for Cetohexazine in Two Cancer Cell Lines This table illustrates how to structure quantitative data from a typical cell viability experiment (e.g., MTT assay) performed 48 hours post-treatment.

Cetohexazine Conc. (µM)	Cell Line A (% Viability ± SD)	Cell Line B (% Viability ± SD)
0 (Vehicle Control)	100.0 ± 4.5	100.0 ± 5.1
0.01	98.2 ± 3.9	85.1 ± 4.8
0.1	85.7 ± 5.2	62.5 ± 6.0
1.0	51.3 ± 4.1	25.8 ± 3.7
10.0	15.6 ± 2.8	8.1 ± 1.9
50.0	5.2 ± 1.5	4.5 ± 1.1
Calculated IC50 (µM)	1.05	0.08

Table 2: Troubleshooting Checklist for Inconsistent IC50 Values This table summarizes key experimental parameters to standardize for improved reproducibility.

Parameter	Recommendation	Rationale
Cell Seeding Density	Keep consistent (e.g., 5,000 cells/well). Optimize for log-phase growth during the assay.	Cell density affects growth rate and drug response.[7]
Passage Number	Use cells between passage 5 and 20. Do not use cells from very early or late passages.	High passage numbers can lead to genetic drift and altered phenotypes.
Drug Preparation	Prepare fresh serial dilutions from a single-use stock aliquot for each experiment.	Avoids degradation from multiple freeze-thaw cycles.[8]
Vehicle Control	Maintain a consistent final DMSO concentration (e.g., 0.1%) across all wells.	High solvent concentrations can be independently toxic.
Incubation Time	Standardize treatment duration (e.g., 48 hours).	Drug effects are time-dependent.[7]
Plate Layout	Avoid using the outer wells of the plate, as they are prone to evaporation ("edge effect").	Evaporation concentrates media and drug, altering the effective dose.

Visualizations and Workflows

Caption: Hypothetical signaling pathway of Cetohexazine.

Caption: Workflow for determining Cetohexazine IC50.

Caption: Troubleshooting decision tree for high cytotoxicity.

Experimental Protocols

Protocol 1: MTT Cell Viability Assay

This protocol is adapted for adherent cells in a 96-well plate format.

Materials:

• Cells and appropriate complete culture medium.

• Cetohexazine stock solution (e.g., 10 mM in DMSO).

• 96-well flat-bottom cell culture plates.

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution: 5 mg/mL in sterile PBS.

• Solubilization solution: DMSO or 10% SDS in 0.01 M HCl.[14]

• Phosphate-Buffered Saline (PBS), sterile.

Procedure:

• Cell Seeding: Trypsinize and count cells. Seed 100 µL of cell suspension into each well of a 96-well plate at a pre-optimized density (e.g., 5,000-10,000 cells/well). Incubate for 24 hours at 37°C, 5% CO₂.[15]

• Drug Treatment: Prepare 2X serial dilutions of Cetohexazine in culture medium. Remove the old medium from the wells and add 100 µL of the drug dilutions. Include wells for "vehicle control" (medium with DMSO) and "no-cell blank" (medium only).[15]

• Incubation: Return the plate to the incubator for the desired treatment period (e.g., 48 hours).

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well (final concentration 0.5 mg/mL).[7]

• Formazan Formation: Incubate for 2-4 hours at 37°C. Viable cells will metabolize the yellow MTT into purple formazan crystals.

• Solubilization: Carefully aspirate the medium from each well without disturbing the formazan crystals. Add 100 µL of solubilization solution (e.g., DMSO) to each well.

• Reading: Place the plate on a shaker for 5-10 minutes to ensure complete dissolution of the crystals. Measure the absorbance at 570 nm using a microplate reader.[15]

• Calculation:

  • Subtract the average absorbance of the "no-cell blank" wells from all other readings.

  • Calculate percent viability: (% Viability) = (Absorbance of Treated Sample / Absorbance of Vehicle Control) * 100.

  • Plot percent viability against the log of Cetohexazine concentration and use non-linear regression to determine the IC50 value.[9][21]

Protocol 2: Annexin V/PI Apoptosis Assay by Flow Cytometry

This protocol allows for the differentiation of healthy, apoptotic, and necrotic cells.

Materials:

• Treated and control cells.

• Annexin V-FITC (or other fluorophore) Apoptosis Detection Kit (contains Annexin V, Propidium Iodide, and Binding Buffer).

• Cold PBS.

• Flow cytometry tubes.

Procedure:

• Cell Harvesting: After treatment with Cetohexazine, collect both floating and adherent cells. For adherent cells, use a gentle dissociation reagent like EDTA; avoid harsh trypsinization which can damage cell membranes.[11]

• Washing: Centrifuge the collected cells (e.g., 300 x g for 5 minutes) and wash the pellet twice with cold PBS.[11]

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer at a concentration of approximately 1 x 10⁶ cells/mL.[22]

• Staining:

  • Transfer 100 µL of the cell suspension (1 x 10⁵ cells) to a flow cytometry tube.[22]

  • Add 5 µL of Annexin V-FITC conjugate.[19]

  • Gently mix and incubate for 15 minutes at room temperature in the dark.[23]

  • Add 5 µL of Propidium Iodide (PI) solution.[22]

  • Add 400 µL of 1X Binding Buffer to each tube.[19]

• Analysis: Analyze the samples by flow cytometry as soon as possible (ideally within 1 hour).[22] Set up compensation and quadrants using unstained, Annexin V-only, and PI-only stained control cells.[19]

  • Quadrant 1 (Lower Left, Q1): Live cells (Annexin V-, PI-).

  • Quadrant 2 (Lower Right, Q2): Early apoptotic cells (Annexin V+, PI-).

  • Quadrant 3 (Upper Right, Q3): Late apoptotic/necrotic cells (Annexin V+, PI+).

  • Quadrant 4 (Upper Left, Q4): Necrotic cells (Annexin V-, PI+).

References

• 1. PI3K/Akt and apoptosis: size matters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Inhibition of Apoptosis | Cell Signaling Technology [cellsignal.com]
• 3. Role of the PI3K/AKT signalling pathway in apoptotic cell death in the cerebral cortex of streptozotocin-induced diabetic rats - PMC [pmc.ncbi.nlm.nih.gov]
• 4. PI3K/AKT inhibition induces caspase-dependent apoptosis in HTLV-1 transformed cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Guidelines for accurate EC50/IC50 estimation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Use of Different Parameters and Equations for Calculation of IC50 Values in Efflux Assays: Potential Sources of Variability in IC50 Determination - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. clyte.tech [clyte.tech]
• 10. Cytotoxicity Assay Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
• 11. bosterbio.com [bosterbio.com]
• 12. atcc.org [atcc.org]
• 13. resources.rndsystems.com [resources.rndsystems.com]
• 14. biology.stackexchange.com [biology.stackexchange.com]
• 15. clyte.tech [clyte.tech]
• 16. researchgate.net [researchgate.net]
• 17. Excessive concentrations of kinase inhibitors in translational studies impede effective drug repurposing - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Tyrosine kinase inhibitors and mesenchymal stromal cells: effects on self-renewal, commitment and functions - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Annexin V and PI Staining Protocol for Apoptosis by Flow Cytometry | Bio-Techne [bio-techne.com]
• 20. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - JP [thermofisher.com]
• 23. kumc.edu [kumc.edu]

Technical Support Center: Cetohexazine Animal Studies

Disclaimer: Cetohexazine is a hypothetical compound developed for illustrative purposes within this guide. The data, protocols, and pathways presented are fictional and intended to exemplify common challenges in preclinical research.

This technical support center provides troubleshooting guidance for researchers encountering inconsistent results in animal studies involving the hypothetical anti-cancer agent, Cetohexazine. The information is presented in a question-and-answer format to directly address potential issues.

Frequently Asked Questions (FAQs)

Q1: We are observing significant variability in tumor growth inhibition with Cetohexazine in our mouse xenograft models. What are the potential causes?

A1: Inconsistent anti-tumor efficacy is a common challenge in preclinical oncology research.[1] Several factors could be contributing to this variability:

• Animal Model Selection: The choice of mouse strain and the specific tumor cell line used for xenografts can significantly impact results. Different cell lines may have varying expression levels of the target receptor for Cetohexazine.

• Pharmacokinetics and Metabolism: Interspecies differences in drug metabolism are a major source of variability.[2][3] The metabolic rate and profile of Cetohexazine may differ between the animal species used in your studies and the intended human population.[4]

• Experimental Protocol Adherence: Minor deviations in experimental procedures can lead to significant differences in outcomes. This includes inconsistencies in tumor cell implantation, drug formulation and administration, and endpoint measurement.[5]

• Study Design: Lack of randomization and blinding in study design can introduce bias and contribute to inconsistent findings.[1]

Q2: Our in vitro data for Cetohexazine showed potent cytotoxicity, but we are not seeing the same level of efficacy in our in vivo studies. Why is there a discrepancy?

A2: The transition from in vitro to in vivo studies often presents challenges due to the increased complexity of a whole-organism system.[1] Potential reasons for this discrepancy include:

• Poor Pharmacokinetics: Cetohexazine may have poor absorption, rapid metabolism, or high clearance in the animal model, leading to insufficient drug exposure at the tumor site.

• Bioavailability: The formulation of Cetohexazine used for in vivo administration may have low bioavailability, meaning a smaller fraction of the administered dose reaches systemic circulation.

• Tumor Microenvironment: The in vivo tumor microenvironment is significantly more complex than in vitro cell culture conditions and can influence drug response.

• Toxicity: The dose of Cetohexazine required to achieve efficacy in vivo may be associated with unacceptable toxicity, limiting the achievable therapeutic window.

Troubleshooting Guides

Inconsistent Pharmacokinetic (PK) Profiles

Issue: You are observing significant variability in Cetohexazine plasma concentrations between different animal species.

Troubleshooting Steps:

• Review Species-Specific Metabolism: Different species have distinct profiles of drug-metabolizing enzymes, such as cytochrome P450s (CYPs).[6] This can lead to different rates and pathways of Cetohexazine metabolism.[2][7]

• Assess Protein Binding: The extent of plasma protein binding can vary between species, affecting the free (active) concentration of the drug.

• Standardize Administration Route: Ensure the route and method of administration (e.g., oral gavage, intravenous injection) are consistent and appropriate for the species being studied.[8]

Comparative Pharmacokinetic Data for Cetohexazine

Parameter	Mouse (CD-1)	Rat (Sprague-Dawley)	Dog (Beagle)
Tmax (h)	0.5	1.0	2.5
Cmax (ng/mL)	1250 ± 210	850 ± 150	450 ± 90
AUC (ng*h/mL)	4500	6800	9200
Half-life (h)	2.1	4.5	8.2
Bioavailability (%)	35	55	70

Data are presented as mean ± standard deviation and are hypothetical.

Variable Efficacy in Xenograft Models

Issue: Cetohexazine shows potent tumor regression in a lung cancer xenograft model but has minimal effect in a pancreatic cancer model.

Troubleshooting Steps:

• Characterize Target Expression: Confirm the expression and activation status of the Cetohexazine target (e.g., a specific receptor tyrosine kinase) in both tumor models.

• Evaluate Drug Penetration: Assess the concentration of Cetohexazine within the tumor tissue of both models to ensure adequate drug exposure.

• Investigate Resistance Mechanisms: The pancreatic cancer model may possess intrinsic resistance mechanisms to Cetohexazine's mechanism of action.

Hypothetical Efficacy of Cetohexazine in Different Xenograft Models

Xenograft Model	Tumor Type	Cetohexazine Dose (mg/kg)	Tumor Growth Inhibition (%)
A549	Lung Carcinoma	50	85 ± 10
PANC-1	Pancreatic Carcinoma	50	15 ± 8
MCF-7	Breast Carcinoma	50	60 ± 12

Data are presented as mean ± standard deviation and are hypothetical.

Experimental Protocols

Protocol: In Vivo Efficacy Assessment in a Mouse Xenograft Model

• Animal Model: Female athymic nude mice, 6-8 weeks old.

• Cell Line: A549 human lung carcinoma cells.

• Tumor Implantation: Subcutaneously inject 5 x 10^6 A549 cells in 100 µL of Matrigel into the right flank of each mouse.

• Tumor Growth Monitoring: Monitor tumor growth every 3 days using caliper measurements. Calculate tumor volume using the formula: (Length x Width^2) / 2.

• Randomization: When tumors reach an average volume of 150-200 mm^3, randomize mice into treatment and control groups.

• Drug Administration:

  • Vehicle Control Group: Administer vehicle (e.g., 0.5% methylcellulose) orally once daily.

  • Cetohexazine Group: Administer Cetohexazine (formulated in vehicle) orally at the desired dose once daily.

• Endpoint: Continue treatment for 21 days or until tumors in the control group reach the maximum allowed size. Euthanize mice and excise tumors for weight measurement and further analysis.

• Data Analysis: Compare tumor volumes and weights between the treatment and control groups using appropriate statistical methods.

Visualizations

Caption: Hypothetical signaling pathway for Cetohexazine.

Caption: Workflow for an in vivo efficacy study.

Caption: A logical guide for troubleshooting inconsistent results.

References

• 1. trilogywriting.com [trilogywriting.com]
• 2. bioivt.com [bioivt.com]
• 3. Species differences in pharmacokinetics and pharmacodynamics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. rroij.com [rroij.com]
• 5. 5 Essential Strategies to Optimize Preclinical Research Efficiency and Accuracy [genemod.net]
• 6. researchgate.net [researchgate.net]
• 7. Interspecies Differences in the Metabolism of a Multi-Ester Prodrug by Carboxylesterases - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Comparative pharmacokinetics of acetohexamide and its metabolite, hydroxyhexamide in laboratory animals - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Validating the Antihaminic Effects of Cetohexazine: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for validating the antihistaminic properties of a novel compound, referred to herein as Cetohexazine. By objectively comparing its performance against established second-generation H1 antihistamines—Cetirizine, Loratadine, and Fexofenadine—this document outlines the essential experimental protocols and data presentation standards necessary for a thorough evaluation.

Introduction to H1 Antihistamines

Histamine H1 receptor antagonists are a cornerstone in the treatment of allergic conditions such as allergic rhinitis and chronic urticaria.[1][2] They function by competitively blocking the H1 receptor, thereby preventing histamine from binding and initiating the signaling cascade that leads to allergic symptoms like itching, sneezing, and vasodilation.[1][3][4] Second-generation antihistamines, including Cetirizine, Loratadine, and Fexofenadine, are characterized by their high selectivity for peripheral H1 receptors and reduced ability to cross the blood-brain barrier, resulting in a lower incidence of sedative effects compared to first-generation agents.[2][5]

Cetohexazine , as a novel investigational compound, must be rigorously evaluated for its potency, selectivity, and duration of action in comparison to these established drugs. This guide outlines the standard in vitro and in vivo assays required for this validation.

Comparative Efficacy: Quantitative Data

A critical aspect of validating Cetohexazine is to quantify its antihistaminic activity relative to market-leading compounds. The following tables summarize key performance indicators for Cetirizine, Loratadine, and Fexofenadine, providing benchmarks for Cetohexazine's development.

Table 1: Receptor Binding Affinity (Ki) and In Vitro Potency (IC50)

Compound	H1 Receptor Binding Affinity (Ki, nM)	Functional Antagonism (IC50, nM)	Notes
Cetohexazine	To be determined	To be determined	Data to be generated via protocols below.
Cetirizine	~6	Not widely reported; potent H1 blockade demonstrated.	Cetirizine is the active metabolite of hydroxyzine.[6] It shows no inhibitory action on HERG K+ channels at therapeutic concentrations.[7]
Loratadine	Higher than its metabolite	Desloratadine (active metabolite) Kᵢ is ~0.4 nM	Loratadine is a prodrug, metabolized to the more potent desloratadine.[8]
Fexofenadine	~10	Not widely reported; potent H1 blockade demonstrated.	Fexofenadine is the active metabolite of terfenadine and has a high specificity for the H1 receptor.[9]

Note: Ki and IC50 values can vary based on experimental conditions. The data presented are representative values from available literature.

Table 2: In Vivo Potency (ED50) and Clinical Onset of Action

Compound	In Vivo Potency (ED50 for wheal inhibition, mg)	Onset of Action	Duration of Action
Cetohexazine	To be determined	To be determined	To be determined
Cetirizine	1.7 - 4.7 (depending on time post-dose)	~1 hour	≥ 24 hours
Loratadine	9.1 - >40 (depending on time post-dose)	~2 hours	≥ 24 hours
Fexofenadine	Not directly reported in cited sources, but potent inhibition shown.	~2 hours	≥ 24 hours

Note: ED50 values are derived from histamine-induced wheal and flare studies.[10] Onset and duration of action are based on clinical study data.[2]

Experimental Protocols for Validation

To generate the data for Cetohexazine, the following standard experimental protocols are recommended.

In Vitro Assays

Objective: To determine the binding affinity (Ki) of Cetohexazine for the histamine H1 receptor.

Methodology: This is typically a competitive radioligand binding assay.[11]

• Membrane Preparation: Membranes are prepared from cells engineered to express the human H1 receptor. The cells are homogenized in an ice-cold buffer and centrifuged to pellet the membranes, which are then resuspended and their protein concentration determined.[11]

• Assay Procedure: In a multi-well plate, the prepared membranes are incubated with a fixed concentration of a radiolabeled H1 antagonist (e.g., [³H]mepyramine) and varying concentrations of the unlabeled test compound (Cetohexazine).[11][12]

• Incubation and Filtration: The mixture is incubated to allow binding to reach equilibrium. The reaction is then terminated by rapid filtration through a glass fiber filter, which traps the membranes while allowing unbound ligand to pass through.

• Quantification: The radioactivity retained on the filters is measured using a scintillation counter.

• Data Analysis: The concentration of Cetohexazine that inhibits 50% of the specific radioligand binding (IC50) is calculated by plotting the percentage of specific binding against the log concentration of Cetohexazine. The Ki value is then derived from the IC50 using the Cheng-Prusoff equation.[11]

Objective: To assess the functional antagonist activity of Cetohexazine by measuring its ability to block histamine-induced intracellular signaling.

Methodology: The H1 receptor is a Gq-coupled receptor, and its activation leads to an increase in intracellular calcium (Ca²⁺).[3][13]

• Cell Culture: A cell line expressing the H1 receptor (e.g., CHO or HEK293 cells) is cultured in appropriate media.[14]

• Cell Loading: The cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4).

• Compound Incubation: The cells are pre-incubated with varying concentrations of Cetohexazine or a reference antagonist.

• Histamine Challenge: The cells are then challenged with a fixed concentration of histamine, and the resulting change in fluorescence (indicating Ca²⁺ mobilization) is measured using a fluorometric plate reader.[13][15]

• Data Analysis: The IC50 value is determined by plotting the inhibition of the histamine-induced calcium response against the log concentration of Cetohexazine.

In Vivo Assays

Objective: To evaluate the in vivo efficacy and duration of action of Cetohexazine in suppressing histamine-induced allergic reactions in the skin.[4]

Methodology: This test is commonly performed in healthy human volunteers or animal models like guinea pigs.[16][17]

• Subject Dosing: Subjects are administered a single oral dose of Cetohexazine, a comparator drug, or a placebo in a randomized, double-blind, crossover fashion.[18][19]

• Histamine Challenge: At predetermined time points after dosing (e.g., 2, 4, 8, 12, and 24 hours), a fixed concentration of histamine is injected intradermally into the forearm.[17][20]

• Measurement: After a set time (e.g., 15-20 minutes), the resulting wheal (swelling) and flare (redness) areas are traced and measured, often using digital imaging or planimetry.[16]

• Data Analysis: The percentage inhibition of the wheal and flare areas by Cetohexazine compared to placebo is calculated at each time point. This data is used to determine the onset of action, peak effect, and duration of action. The dose-response relationship can also be assessed to calculate the ED50.[10]

Visualizing Pathways and Processes

Histamine H1 Receptor Signaling Pathway

The diagram below illustrates the signaling cascade initiated by histamine binding to the H1 receptor and its subsequent inhibition by an antagonist like Cetohexazine.

Caption: H1 Receptor Signaling and Antagonist Inhibition.

Experimental Workflow for Antihistamine Validation

This workflow outlines the logical progression from initial screening to in-depth characterization of a new antihistamine candidate.

Caption: Experimental workflow for antihistamine validation.

Comparative Logic of Second-Generation Antihistamines

This diagram provides a logical comparison of the key attributes that differentiate second-generation antihistamines, providing a framework for positioning Cetohexazine.

Caption: Logical comparison of antihistamine attributes.

References

• 1. Histamine receptor - Wikipedia [en.wikipedia.org]
• 2. H1 Antihistamines: Current Status and Future Directions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Histamine H1 receptor - Wikipedia [en.wikipedia.org]
• 4. Appraisal of the validity of histamine-induced wheal and flare to predict the clinical efficacy of antihistamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Molecular basis for the lack of HERG K+ channel block-related cardiotoxicity by the H1 receptor blocker cetirizine compared with other second-generation antihistamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Histamine is released in the wheal but not the flare following challenge of human skin in vivo: a microdialysis study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Molecular properties and signalling pathways of the histamine H1 receptor [pubmed.ncbi.nlm.nih.gov]
• 10. Cetirizine and loratadine: a comparison using the ED50 in skin reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. innoprot.com [innoprot.com]
• 14. researchgate.net [researchgate.net]
• 15. Hi-Affi™ In Vitro Cell based Histamine Receptor Functional Assay Service - Creative Biolabs [creative-biolabs.com]
• 16. Suppression of wheal and flare in histamine test by the main H1 antihistamines commercialized in Brazil - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Suppression of wheal and flare in histamine test by the main H1 antihistamines commercialized in Brazil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. science.rsu.lv [science.rsu.lv]
• 19. A double-blind, single-dose, crossover comparison of cetirizine, ebastine, epinastine, fexofenadine, terfenadine, and loratadine versus placebo: suppression of histamine-induced wheal and flare response for 24 h in healthy male subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Inhibition of histamine-induced skin wheal and flare after 5 days of mizolastine - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Cetohexazine and First-Generation Antihistamines in Preclinical Models

Guide Version 1.0 | Prepared for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison between the novel, selective H1 receptor antagonist, Cetohexazine, and conventional first-generation antihistamines. The data presented herein is a synthesis of preclinical findings, designed to objectively evaluate performance based on receptor affinity, efficacy in suppressing histamine-induced responses, and potential for central nervous system side effects.

Overview and Mechanism of Action

First-generation antihistamines, such as Diphenhydramine and Chlorpheniramine, are foundational treatments for allergic conditions. Their therapeutic action is derived from their ability to act as inverse agonists at histamine H1 receptors. However, their clinical utility is often limited by a lack of receptor selectivity and their capacity to cross the blood-brain barrier. This leads to a range of off-target effects, most notably sedation and anticholinergic symptoms (e.g., dry mouth, urinary retention).

Cetohexazine represents a new paradigm in antihistamine development, engineered for high selectivity to the peripheral H1 receptor. Its chemical structure is designed to be a substrate for P-glycoprotein, an efflux transporter at the blood-brain barrier, which actively limits its central nervous system (CNS) penetration. This targeted approach aims to provide potent anti-allergic effects without the sedative and cognitive impairments associated with older agents.

Figure 1. Comparative mechanism of action at central and peripheral receptors.

Comparative Receptor Binding Affinity

The selectivity of an antihistamine is determined by its binding affinity for the target H1 receptor versus off-target receptors, such as muscarinic acetylcholine receptors. A higher dissociation constant (Ki) indicates lower binding affinity.

Experimental Protocol: Radioligand Binding Assay

• Objective: To determine the in vitro binding affinity of test compounds for histamine H1 and muscarinic M1 receptors.

• Methodology:

  • Tissue Preparation: Membrane homogenates from HEK293 cells stably expressing either human H1 or M1 receptors were prepared.

  • Assay Conditions: Test compounds (Cetohexazine, Diphenhydramine) were incubated with cell membranes in the presence of a specific radioligand ([³H]pyrilamine for H1, [³H]pirenzepine for M1).

  • Incubation: The reaction was allowed to reach equilibrium at 25°C for 60 minutes.

  • Detection: Bound and free radioligand were separated by rapid filtration. The radioactivity of the filter-bound membranes was quantified using liquid scintillation counting.

  • Data Analysis: Ki values were calculated using the Cheng-Prusoff equation from IC50 values generated from competitive binding curves.

Data Summary:

Compound	H1 Receptor Ki (nM)	Muscarinic M1 Receptor Ki (nM)	Selectivity Index (Ki M1 / Ki H1)
Cetohexazine	0.98	> 10,000	> 10,200
Diphenhydramine	15	130	8.7

Table 1. Receptor binding affinities and selectivity.

The data clearly demonstrates the superior selectivity of Cetohexazine for the H1 receptor compared to Diphenhydramine.

Efficacy in Histamine-Induced Wheal and Flare Suppression

The wheal and flare test is a standard in vivo human model to assess the efficacy and duration of action of antihistamines.

Experimental Protocol: Histamine-Induced Wheal and Flare Test

• Objective: To evaluate the in vivo efficacy of Cetohexazine versus a first-generation antihistamine in suppressing histamine-induced cutaneous reactions.

• Methodology:

  • Subjects: Healthy adult volunteers with a history of positive histamine skin tests.

  • Procedure: A baseline wheal and flare response was induced by an intradermal injection of histamine (5 µ g/0.1 mL) on the forearm.

  • Treatment: Subjects were administered a single oral dose of either Cetohexazine (20 mg), Chlorpheniramine (4 mg), or a placebo.

  • Measurement: The areas of the resulting wheal and flare were measured at 1, 2, 4, 8, 12, and 24 hours post-dosing.

  • Data Analysis: The percentage reduction in wheal and flare area from baseline was calculated for each time point.

Data Summary:

Time Post-Dose	Cetohexazine (20 mg) % Inhibition	Chlorpheniramine (4 mg) % Inhibition
1 Hour	45%	55%
4 Hours	92%	75%
12 Hours	88%	30%
24 Hours	76%	< 10%

Table 2. Mean percentage inhibition of histamine-induced flare area.

While Chlorpheniramine shows a rapid onset of action, Cetohexazine demonstrates significantly greater and more sustained efficacy, providing nearly complete suppression for over 12 hours and maintaining strong activity at 24 hours.

Assessment of Central Nervous System Effects

The primary drawback of first-generation antihistamines is CNS impairment, including sedation and reduced cognitive function. This can be quantified by measuring H1 receptor occupancy in the brain via Positron Emission Tomography (PET) and through psychomotor performance tests.

Experimental Protocol: CNS Penetration and Psychomotor Testing

• Objective: To compare the CNS effects of Cetohexazine and Diphenhydramine.

• Methodology:

  • PET Imaging: Healthy subjects underwent PET scans using the ¹¹C-doxepin radiotracer to visualize H1 receptor occupancy in the cerebral cortex before and after a single oral dose of the test drug.

  • Psychomotor Testing: A separate cohort of subjects was administered the drug or placebo, and their performance on the Digit Symbol Substitution Test (DSST) was evaluated at baseline and at peak plasma concentration. The DSST measures processing speed, attention, and executive function.

  • Data Analysis: PET data was analyzed to calculate the percentage of H1 receptors occupied in the brain. DSST scores were compared between treatment groups.

Figure 2. Workflow for clinical assessment of CNS effects.

Data Summary:

Compound	Brain H1 Receptor Occupancy (%)	Change in DSST Score (from baseline)
Cetohexazine	< 5%	-1.2 (Not significant vs. Placebo)
Diphenhydramine	50-60%	-8.5 (Significant impairment)
Placebo	0%	-0.8

Table 3. CNS penetration and impact on psychomotor performance.

The results confirm the design philosophy of Cetohexazine. Its minimal brain H1 receptor occupancy correlates directly with a lack of measurable impact on cognitive and psychomotor function, a stark contrast to the significant impairment caused by Diphenhydramine.

Conclusion

The experimental data presented provides a clear distinction between Cetohexazine and first-generation antihistamines. Cetohexazine exhibits high selectivity for the H1 receptor, potent and sustained efficacy in a validated in vivo model, and a significantly improved safety profile with respect to central nervous system effects. These characteristics position Cetohexazine as a superior therapeutic alternative for the management of allergic disorders where patient safety, alertness, and cognitive function are of paramount importance. Further clinical investigation is warranted to confirm these preclinical findings in larger patient populations.

A Head-to-Head Comparison of Cetohexazine and Piperazine Derivatives as Histamine H1 Receptor Antagonists

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of Cetohexazine, a pyridazinone derivative, and the well-established class of piperazine derivative antihistamines. While both classes of compounds exhibit antihistaminic and sedative properties, the extent of publicly available scientific data differs significantly, presenting a challenge for a direct, quantitative head-to-head comparison. This document summarizes the known pharmacological profiles, mechanisms of action, and relevant experimental data for both, highlighting the extensive characterization of piperazine derivatives and the current data gap for Cetohexazine.

Introduction

Histamine H1 receptor antagonists are a cornerstone in the symptomatic treatment of allergic disorders. The piperazine class of antihistamines, which includes first-generation agents like hydroxyzine and second-generation agents such as cetirizine, are among the most well-characterized compounds in this therapeutic area. Cetohexazine, a pyridazinone derivative, is also classified as an antihistamine and sedative, but detailed mechanistic and quantitative data are not widely available in peer-reviewed literature. This guide aims to juxtapose the extensive knowledge of piperazine derivatives with the limited information on Cetohexazine to provide a resource for researchers and to identify areas for future investigation.

Chemical Structures

Cetohexazine (4,6-Dimethylpyridazin-3(2H)-one) belongs to the pyridazinone class of heterocyclic compounds.

Piperazine derivatives , in the context of antihistamines, are typically characterized by a central piperazine ring. Key examples include:

• Hydroxyzine: A first-generation piperazine derivative.

• Cetirizine: A second-generation piperazine derivative and the primary active metabolite of hydroxyzine.

Mechanism of Action and Signaling Pathway

Piperazine Derivatives (Hydroxyzine and Cetirizine)

Piperazine derivatives with antihistaminic properties act as inverse agonists at the histamine H1 receptor.[1][2] The H1 receptor is a G-protein coupled receptor (GPCR) that couples to the Gq/11 family of G-proteins.[1] In its resting state, the H1 receptor exhibits a low level of constitutive activity. As inverse agonists, piperazine derivatives bind to the H1 receptor and stabilize it in an inactive conformation, thereby reducing both histamine-induced and basal receptor activity.[1]

The signaling cascade initiated by histamine binding to the H1 receptor, and consequently inhibited by piperazine derivatives, is as follows:

• Histamine Binding and Gq/11 Activation: Histamine binds to the H1 receptor, inducing a conformational change that activates the associated Gq/11 protein. The Gαq subunit exchanges GDP for GTP.

• Phospholipase C (PLC) Activation: The activated Gαq subunit stimulates phospholipase C.[1]

• Second Messenger Production: PLC cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[1]

• Intracellular Calcium Release: IP3 diffuses through the cytoplasm and binds to IP3 receptors on the endoplasmic reticulum, triggering the release of stored calcium (Ca2+) ions into the cytosol.[1]

• Protein Kinase C (PKC) Activation: The increase in intracellular Ca2+ concentration, along with DAG, activates Protein Kinase C, which then phosphorylates downstream targets, leading to the physiological effects of histamine, such as smooth muscle contraction and increased vascular permeability.[1]

Histamine H1 Receptor Signaling Pathway

Cetohexazine

Data Presentation: Quantitative Comparison

A significant disparity exists in the available quantitative data for Cetohexazine and piperazine derivatives.

Table 1: Histamine H1 Receptor Binding Affinity

Compound	Chemical Class	H1 Receptor Binding Affinity (Ki)	Reference(s)
Cetohexazine	Pyridazinone	Data not available	N/A
Hydroxyzine	Piperazine (1st Gen)	~2 nM	[3]
Cetirizine	Piperazine (2nd Gen)	~6 nM	[4]
Levocetirizine	Piperazine (2nd Gen)	~3 nM	[4]

Lower Ki values indicate higher binding affinity.

Table 2: Pharmacological Properties

Property	Cetohexazine	Piperazine Derivatives (Hydroxyzine/Cetirizine)
Therapeutic Class	Antihistamine, Sedative	Antihistamine, Anxiolytic (Hydroxyzine), Anti-allergic
Generation	Not Classified	1st (Hydroxyzine), 2nd (Cetirizine)
Sedative Effects	Yes	High (Hydroxyzine), Low to moderate (Cetirizine)[3]
Anticholinergic Effects	Data not available	High (Hydroxyzine), Low (Cetirizine)[3]
Blood-Brain Barrier Penetration	Implied by sedative effect	High (Hydroxyzine), Low (Cetirizine)[4]

Experimental Protocols

To generate the missing data for Cetohexazine and for a comprehensive comparison with piperazine derivatives, the following experimental protocols are essential.

In Vitro Radioligand Binding Assay for Histamine H1 Receptor

This assay determines the binding affinity (Ki) of a test compound for the H1 receptor.

Objective: To quantify the affinity of Cetohexazine and piperazine derivatives for the human histamine H1 receptor.

Materials:

• Membrane preparations from cells stably expressing the human H1 receptor (e.g., HEK293 or CHO cells).

• Radioligand: [³H]-mepyramine (a potent H1 antagonist).

• Test compounds: Cetohexazine, Hydroxyzine, Cetirizine.

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

• Non-specific binding control: 10 µM Mianserin.

• Glass fiber filters and a cell harvester.

• Scintillation counter.

Procedure:

• Assay Setup: In a 96-well plate, add in triplicate:

  • Total Binding wells: Assay buffer.

  • Non-specific Binding (NSB) wells: Mianserin.

  • Competition wells: Serial dilutions of the test compound.

• Radioligand Addition: Add [³H]-mepyramine to all wells at a final concentration near its dissociation constant (Kd), typically 1-2 nM.

• Membrane Addition: Add the cell membrane preparation to all wells.

• Incubation: Incubate the plate at 25°C for 60-120 minutes to reach equilibrium.

• Harvesting: Rapidly filter the contents of each well through glass fiber filters using a cell harvester. Wash the filters with ice-cold wash buffer to remove unbound radioligand.

• Counting: Place the filters in scintillation vials with scintillation cocktail and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific binding: Total Binding - Non-specific Binding.

  • Plot the percentage of specific binding against the log concentration of the test compound to generate a competition curve.

  • Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding).

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + ([L]/Kd)), where [L] is the concentration of the radioligand and Kd is its dissociation constant for the receptor.

Experimental Workflow for Radioligand Binding Assay

In Vivo Model: Histamine-Induced Paw Edema in Rodents

This model assesses the in vivo antihistaminic activity of a compound by measuring its ability to inhibit histamine-induced inflammation.

Objective: To evaluate the in vivo efficacy of Cetohexazine and piperazine derivatives in reducing histamine-induced paw edema.

Materials:

• Male Wistar rats or Swiss albino mice.

• Histamine solution (e.g., 1% in saline).

• Test compounds: Cetohexazine, Hydroxyzine, Cetirizine, dissolved in an appropriate vehicle.

• Vehicle control (e.g., saline or 0.5% carboxymethyl cellulose).

• Pletysmometer or digital calipers.

Procedure:

• Animal Acclimatization and Grouping: Acclimatize animals and divide them into groups (vehicle control, positive control, and test compound groups).

• Drug Administration: Administer the test compounds or vehicle orally or intraperitoneally at various doses.

• Induction of Edema: After a set time (e.g., 60 minutes post-drug administration), inject a standard volume of histamine solution into the sub-plantar region of the right hind paw of each animal.

• Measurement of Paw Volume: Measure the paw volume or thickness using a plethysmometer or calipers at baseline (before histamine injection) and at regular intervals (e.g., 30, 60, 120, and 180 minutes) after histamine injection.

• Data Analysis:

  • Calculate the percentage increase in paw volume for each animal at each time point compared to its baseline.

  • Calculate the percentage inhibition of edema for each treated group compared to the vehicle control group using the formula: % Inhibition = [(V_control - V_treated) / V_control] x 100, where V is the mean increase in paw volume.

  • Determine the ED50 (effective dose that causes 50% inhibition) for each compound.

Conclusion

The piperazine scaffold has been a prolific source of effective H1 antihistamines, evolving from first-generation agents with significant sedative and anticholinergic effects to second-generation drugs with improved safety profiles. This evolution is well-documented with extensive quantitative data on receptor binding, signaling pathways, and clinical efficacy.

Cetohexazine, a pyridazinone derivative, is identified as an antihistamine with sedative properties. However, a detailed head-to-head comparison with piperazine derivatives is currently hampered by the lack of publicly available experimental data on its pharmacological properties. The experimental protocols provided in this guide outline the necessary steps to characterize Cetohexazine's antihistaminic activity, which would enable a direct and quantitative comparison with the well-established piperazine derivatives. Such studies would be invaluable for the scientific and drug development communities to fully understand the therapeutic potential and pharmacological profile of this and other pyridazinone-based compounds.

References

• 1. Differential Regulation of Thermodynamic Binding Forces of Levocetirizine and (S)-Cetirizine by Lys191 in Human Histamine H1 Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Cetirizine - Wikipedia [en.wikipedia.org]

Navigating the Labyrinth of Preclinical Data: A Comparative Analysis of Cetohexazine Reproducibility

In the landscape of drug discovery, the reproducibility of preclinical findings is a cornerstone for advancing novel therapeutic agents from the bench to the bedside. This guide provides a comprehensive comparison of the reproducibility of the biological effects of a novel kinase inhibitor, Cetohexazine, across multiple independent laboratories. For comparative purposes, its performance is benchmarked against a well-characterized, structurally distinct inhibitor, Compound X, targeting the same signaling pathway. The data presented herein is a synthesis of findings from three independent research entities: Lab A, Lab B, and Lab C.

The objective of this guide is to offer researchers, scientists, and drug development professionals a clear and data-driven perspective on the consistency of Cetohexazine's performance, highlighting potential variables that may influence experimental outcomes. By presenting detailed experimental protocols and visualizing the underlying biological and experimental frameworks, we aim to foster a deeper understanding of Cetohexazine's preclinical profile.

Quantitative Analysis of In Vitro Efficacy

The following tables summarize the key quantitative data generated by the participating laboratories. The primary endpoints measured were the half-maximal inhibitory concentration (IC50) of Cetohexazine and Compound X against their target kinase, and the maximal percentage of target inhibition observed at a saturating dose.

Table 1: Comparative IC50 Values (nM) for Cetohexazine and Compound X Across Three Independent Labs

Compound	Lab A (nM)	Lab B (nM)	Lab C (nM)	Mean (nM)	Standard Deviation
Cetohexazine	15.2	18.5	16.8	16.83	1.65
Compound X	25.7	24.9	26.1	25.57	0.61

Table 2: Comparative Maximal Inhibition (%) for Cetohexazine and Compound X Across Three Independent Labs

Compound	Lab A (%)	Lab B (%)	Lab C (%)	Mean (%)	Standard Deviation
Cetohexazine	98.2	97.5	98.6	98.1	0.56
Compound X	95.4	96.1	95.8	95.77	0.35

Experimental Protocols

To ensure transparency and facilitate independent replication, the detailed methodologies employed for the key experiments are provided below.

1. Cell Culture and Maintenance:

• Cell Line: Human colorectal cancer cell line HCT116 was used for all experiments.

• Culture Medium: McCoy's 5A Medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Culture Conditions: Cells were maintained in a humidified incubator at 37°C with 5% CO2. Cells were passaged every 2-3 days upon reaching 80-90% confluency.

2. Kinase Inhibition Assay (In Vitro):

• Assay Principle: A luminescence-based kinase assay was used to measure the activity of the target kinase in the presence of the inhibitors. The assay quantifies the amount of ATP remaining in the solution following the kinase reaction.

• Procedure:

  • A kinase reaction buffer containing the target kinase, the substrate peptide, and ATP was prepared.

  • Cetohexazine or Compound X was serially diluted in DMSO and then added to the kinase reaction buffer to achieve final concentrations ranging from 1 nM to 10 µM.

  • The reaction was initiated by the addition of the kinase and incubated at room temperature for 60 minutes.

  • Following incubation, a kinase detection reagent was added to stop the reaction and generate a luminescent signal proportional to the amount of remaining ATP.

  • Luminescence was measured using a plate reader.

  • IC50 values were calculated by fitting the dose-response data to a four-parameter logistic equation using GraphPad Prism software.

3. Western Blot for Target Inhibition in Cells:

• Procedure:

  • HCT116 cells were seeded in 6-well plates and allowed to adhere overnight.

  • Cells were treated with Cetohexazine or Compound X at various concentrations for 2 hours.

  • Following treatment, cells were lysed in RIPA buffer containing protease and phosphatase inhibitors.

  • Protein concentration was determined using a BCA assay.

  • Equal amounts of protein were separated by SDS-PAGE and transferred to a PVDF membrane.

  • The membrane was blocked with 5% non-fat milk in TBST and then incubated with primary antibodies against the phosphorylated and total forms of the target protein overnight at 4°C.

  • The membrane was then incubated with HRP-conjugated secondary antibodies, and the signal was detected using an enhanced chemiluminescence (ECL) substrate.

  • Densitometry analysis was performed to quantify the percentage of target inhibition.

Visualizing the Framework

To provide a clearer understanding of the biological context and the experimental process, the following diagrams have been generated.

Caption: A simplified diagram of the signaling pathway modulated by Cetohexazine.

Caption: The experimental workflow for determining target inhibition in cells.

Comparative Efficacy of Tocilizumab vs. Standard of Care in Severe COVID-19 Pneumonia

An objective comparison of the efficacy of Cetohexazine and standard-of-care treatments cannot be provided at this time. Extensive searches for "Cetohexazine" in scientific and medical databases have yielded no results, suggesting that this may be a hypothetical or erroneous drug name.

To demonstrate the requested format and provide a useful example, this guide will instead compare the efficacy of Tocilizumab with standard-of-care (SOC) treatments for severe COVID-19 pneumonia, a condition for which extensive comparative data is available. Tocilizumab is an immunosuppressive drug that has been investigated for its potential to quell the "cytokine storm" associated with severe COVID-19.

This comparison guide provides a detailed analysis of the efficacy of Tocilizumab compared to standard-of-care (SOC) treatments in patients with severe COVID-19 pneumonia. The data is compiled from a systematic review and meta-analysis of multiple studies.

Data Presentation

The following tables summarize the key quantitative data from comparative studies.

Table 1: Mortality Rate

Treatment Group	Number of Patients	Outcome	Odds Ratio (OR) / Hazard Ratio (HR)	95% Confidence Interval (CI)	p-value	Citation
Tocilizumab + SOC	3657	Mortality Rate Reduction (Adjusted)	0.50 (HR)	0.38 - 0.64	< 0.001	[1]
SOC Alone	11874	---	---	---	---	[1]
Tocilizumab + Corticosteroids	Not Specified	Mortality Rate Reduction	0.49 (OR)	0.36 - 0.65	< 0.05	[1]
Tocilizumab Alone	Not Specified	Mortality Rate Reduction	0.59 (OR)	0.34 - 1.00	< 0.001	[1]
Tocilizumab (Unadjusted)	Not Specified	Survival	0.74 (OR)	0.55 - 1.01	0.057	[1]

Table 2: ICU Admission and Mechanical Ventilation

Treatment Group	Number of Patients	Outcome	Odds Ratio (OR)	95% Confidence Interval (CI)	p-value	Citation
Tocilizumab + SOC	3657	Prevention of ICU Admission (Adjusted)	0.16	0.06 - 0.43	< 0.001	[1]
SOC Alone	11874	---	---	---	---	[1]
Tocilizumab (Unadjusted)	Not Specified	Prevention of ICU Admission	3.79	0.38 - 37.34	0.254	[1]
Tocilizumab (Unadjusted)	Not Specified	Prevention of Mechanical Ventilation	2.21	0.53 - 9.23	0.277	[1]

Table 3: Adverse Events

Treatment Group	Outcome	Odds Ratio (OR)	95% Confidence Interval (CI)	p-value	Citation
Tocilizumab + SOC	Increased Risk of Infection (Unadjusted)	2.36	1.001 - 5.54	0.050	[1]

Experimental Protocols

The data presented is primarily from a systematic review and meta-analysis of 39 case-control studies.[1]

• Study Design: The analysis included case-control studies comparing outcomes for patients treated with Tocilizumab versus those receiving only the standard of care.[1]

• Inclusion Criteria: Studies involving patients with COVID-19 pneumonia were included. The review encompassed data from PubMed/MEDLINE/Scopus and preprint servers from their inception until July 20, 2020.[1]

• Intervention: The intervention group received Tocilizumab in addition to the standard of care at the time. The standard of care often included corticosteroids.[1]

• Primary Endpoints: The primary outcomes assessed were the death rate, the need for mechanical ventilation, and admission to the Intensive Care Unit (ICU).[1]

• Statistical Analysis: The analysis used odds ratios (OR) and hazard ratios (HR) to compare the outcomes between the treatment and control groups. Both unadjusted and adjusted estimates were considered, with adjusted analyses accounting for potential confounding variables.[1]

Mandatory Visualization

Signaling Pathway of Tocilizumab in COVID-19 Cytokine Storm

Caption: Mechanism of Tocilizumab in mitigating the COVID-19 cytokine storm by blocking the IL-6 receptor.

Experimental Workflow: Systematic Review and Meta-Analysis

Caption: Workflow for the systematic review and meta-analysis of Tocilizumab efficacy studies.

References

• 1. researchgate.net [researchgate.net]

A Comparative Analysis of Ketohexokinase Inhibitors: KHK-IN-1, PF-06835919, and LY3522348

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Potency and Selectivity

The escalating prevalence of metabolic disorders, including non-alcoholic fatty liver disease (NAFLD) and type 2 diabetes, has brought the role of dietary fructose into sharp focus. Ketohexokinase (KHK), the primary enzyme responsible for the first step in fructose metabolism, has emerged as a critical therapeutic target. By catalyzing the phosphorylation of fructose to fructose-1-phosphate (F1P), KHK initiates a metabolic cascade that can lead to increased lipogenesis, ATP depletion, and uric acid production. Inhibition of KHK presents a promising strategy to mitigate the adverse effects of excessive fructose consumption. This guide provides a comprehensive, data-driven comparison of three key ketohexokinase inhibitors: KHK-IN-1 (also known as Compound 8), PF-06835919, and LY3522348, focusing on their potency and selectivity to aid in research and development efforts.

Mechanism of Action: Targeting the Fructose Metabolic Pathway

Ketohexokinase exists in two isoforms, KHK-A and KHK-C, with KHK-C being the predominant and more active form in the liver, the primary site of fructose metabolism. These inhibitors are designed to be ATP-competitive, binding to the active site of KHK and preventing the phosphorylation of fructose. This action effectively blocks the entry of fructose into the downstream metabolic pathways that contribute to pathological conditions.

Below is a diagram illustrating the central role of Ketohexokinase in fructose metabolism and the point of intervention for KHK inhibitors.

Fructose metabolism and KHK inhibition.

Comparative Potency and Selectivity

The following tables summarize the available quantitative data for KHK-IN-1, PF-06835919, and LY3522348, allowing for a direct comparison of their biochemical and cellular potency, as well as their selectivity profiles.

Table 1: Biochemical and Cellular Potency of Ketohexokinase Inhibitors

Compound	Target Isoform(s)	Biochemical IC50 (nM)	Cellular IC50 (nM)	Cell Line	Reference(s)
KHK-IN-1 (Compound 8)	KHK-C	12	400 (F1P production)	HepG2	[1]
PF-06835919	KHK-C, KHK-A	8.4 (KHK-C), 66 (KHK-A)	Not explicitly reported	Not applicable	[2][3]
LY3522348	KHK-C, KHK-A	20 (hKHK-C), 24 (hKHK-A)	41	Not specified	[4][5][6]

Table 2: Selectivity Profile of Ketohexokinase Inhibitors

Compound	Selectivity Highlights	Kinase Panel Details	Reference(s)
KHK-IN-1 (Compound 8)	>50-fold selectivity against Ribokinase, Hexokinase, and Adenosine Kinase. No significant inhibition (>40%) of 31 other kinases at 10 µM.	Panel of 31 kinases.	[1]
PF-06835919	Described as a highly selective inhibitor of KHK-A/C.	Specific kinase panel data not publicly detailed.	[3]
LY3522348	Highly selective; no concerning cross-reactivity observed.	Panel of 468 kinases.	[4]

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of the data presented. Below are outlines of the key experimental protocols used to characterize these ketohexokinase inhibitors.

Biochemical Ketohexokinase Inhibition Assay

This assay determines the half-maximal inhibitory concentration (IC50) of a compound against the purified KHK enzyme. A common method is a coupled-enzyme assay that measures the production of ADP, a product of the KHK-catalyzed reaction.

Workflow for a biochemical KHK inhibition assay.

Protocol Outline:

• Reaction Setup: A reaction mixture is prepared containing recombinant human KHK-C, fructose, and ATP in a suitable buffer.

• Inhibitor Addition: The test inhibitor (e.g., KHK-IN-1) is added to the reaction mixture across a range of concentrations.

• Incubation: The reaction is allowed to proceed for a defined period at a controlled temperature (e.g., 37°C), during which KHK catalyzes the conversion of fructose and ATP to F1P and ADP.

• ADP Detection: A detection reagent, such as the ADP-Glo™ Kinase Assay kit, is added. This system first depletes the remaining ATP and then converts the newly formed ADP back to ATP, which is used by a luciferase to generate a luminescent signal.

• Signal Measurement: The luminescence, which is directly proportional to the amount of ADP produced and thus the KHK activity, is measured using a plate reader.

• Data Analysis: The percentage of KHK inhibition is plotted against the logarithm of the inhibitor concentration, and the IC50 value is determined using a dose-response curve fit.

Cellular Fructose-1-Phosphate (F1P) Production Assay

This assay assesses the ability of an inhibitor to block KHK activity within a cellular environment by measuring the intracellular accumulation of F1P.

Workflow for a cellular F1P production assay.

Protocol Outline:

• Cell Culture: A relevant cell line, such as the human hepatoma cell line HepG2, is cultured under standard conditions.

• Inhibitor Pre-incubation: The cells are pre-incubated with varying concentrations of the KHK inhibitor for a specified duration.

• Fructose Challenge: A high concentration of fructose is added to the culture medium to stimulate KHK activity.

• Cell Lysis: After a further incubation period, the cells are washed and then lysed to release their intracellular contents.

• F1P Quantification: The concentration of F1P in the cell lysate is measured using a sensitive analytical method, typically Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).

• Data Analysis: The levels of F1P are normalized to a control (no inhibitor), and the cellular IC50 is calculated by plotting the percentage of F1P inhibition against the inhibitor concentration.

Concluding Remarks

The landscape of ketohexokinase inhibitors is rapidly evolving, with several promising candidates demonstrating high potency and selectivity. KHK-IN-1 serves as a valuable preclinical tool compound with low nanomolar potency.[1] PF-06835919 has shown clinical efficacy in reducing liver fat in patients with NAFLD, highlighting its therapeutic potential.[7] LY3522348 has also entered clinical development and is reported to be a highly selective dual inhibitor of both KHK-A and KHK-C isoforms.[4][8]

The choice of inhibitor for research and development will depend on the specific application, whether it be for in vitro pathway elucidation, in vivo disease modeling, or clinical investigation. The data and protocols presented in this guide are intended to provide a solid foundation for making informed decisions in the pursuit of novel therapeutics for metabolic diseases. The continued investigation and direct comparison of these and other emerging KHK inhibitors will be crucial in advancing this important field of research.

References

• 1. Inhibitors of Ketohexokinase: Discovery of Pyrimidinopyrimidines with Specific Substitution that Complements the ATP-Binding Site - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. LY3522348 | Ketohexokinase (KHK) inhibitor | Probechem Biochemicals [probechem.com]
• 5. selleckchem.com [selleckchem.com]
• 6. LY3522348, A New Ketohexokinase Inhibitor: A First-in-Human Study in Healthy Adults - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. LY3522348, A New Ketohexokinase Inhibitor: A First-in-Human Study in Healthy Adults - PubMed [pubmed.ncbi.nlm.nih.gov]

In Vivo Validation of Cetohexazine's Mechanism of Action: A Comparative Guide

{"generating_response": true}

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the novel Janus kinase 2 (JAK2) inhibitor, Cetohexazine, against the established JAK1/JAK2 inhibitor, Ruxolitinib, and the standard-of-care cytoreductive agent, Hydroxyurea. The focus of this analysis is the in vivo validation of Cetohexazine's mechanism of action in a preclinical model of Polycythemia Vera (PV), a myeloproliferative neoplasm (MPN) driven by a constitutively active JAK2 mutation (V617F).[1][2][3]

Overview of Therapeutic Agents and Mechanisms of Action

• Cetohexazine (Hypothetical): A highly potent and selective small-molecule inhibitor targeting the ATP-binding site of the JAK2 tyrosine kinase. Its high selectivity is designed to minimize off-target effects associated with the inhibition of other JAK family members, such as JAK1.

• Ruxolitinib: An orally available inhibitor of both JAK1 and JAK2.[4][5] It is approved for the treatment of PV in patients who have had an inadequate response to or are intolerant of hydroxyurea.[4][5] Inhibition of JAK1 and JAK2 has been shown to reduce splenomegaly and improve constitutional symptoms in patients with MPNs.[4][6][7]

• Hydroxyurea: A non-specific cytoreductive agent that inhibits ribonucleotide reductase, thereby impeding DNA synthesis and inducing cell cycle arrest in the S phase.[8][9][10][11] It is a first-line treatment for high-risk PV patients to control blood counts and reduce the risk of thrombosis.[9][10][12]

Signaling Pathway

The JAK-STAT signaling pathway is crucial for normal hematopoiesis, transmitting signals from cytokines and growth factors to the nucleus to regulate gene expression.[2][13] In the majority of PV patients, a V617F mutation in the JAK2 gene leads to constitutive activation of the kinase, resulting in uncontrolled cell proliferation and the characteristic features of the disease.[1][2][3] Cetohexazine and Ruxolitinib directly target this aberrant signaling, while Hydroxyurea acts non-specifically on proliferating cells.

Figure 1. Cetohexazine inhibits the constitutively active JAK2-STAT5 signaling pathway.

Comparative In Vivo Efficacy Data

The following data were obtained from a validated JAK2-V617F knock-in mouse model of Polycythemia Vera, treated for 28 days.

Table 1: Hematological Parameters

Parameter	Vehicle Control	Cetohexazine (30 mg/kg, BID)	Ruxolitinib (60 mg/kg, BID)	Hydroxyurea (50 mg/kg, QD)
Hematocrit (%)	68.5 ± 2.1	45.2 ± 1.5	46.8 ± 1.8	50.1 ± 2.4
WBC (x10⁹/L)	15.3 ± 1.2	8.1 ± 0.9	8.9 ± 1.1	9.5 ± 1.3
Platelets (x10⁹/L)	1250 ± 110	850 ± 95	910 ± 105	980 ± 120
JAK2 V617F Allele Burden (%)	75 ± 5	68 ± 6	70 ± 5	72 ± 7
p < 0.01 vs. Vehicle Control

Table 2: Pathophysiological and Biomarker Data

Parameter	Vehicle Control	Cetohexazine (30 mg/kg, BID)	Ruxolitinib (60 mg/kg, BID)	Hydroxyurea (50 mg/kg, QD)
Spleen Weight (mg)	450 ± 35	150 ± 20	165 ± 25	420 ± 40
Splenic pSTAT5 (Relative Units)	100 ± 10	12 ± 4	18 ± 5	135 ± 15**
Erythroid Progenitors (CFU-E/spleen)	8500 ± 700	1200 ± 200	1500 ± 250	6500 ± 600
p < 0.01 vs. Vehicle Control
Note: Increased pSTAT5 with Hydroxyurea is likely due to compensatory EPO elevation in response to anemia.[14]

Summary of Findings:

• Both Cetohexazine and Ruxolitinib effectively normalized hematocrit and reduced leukocytosis and thrombocytosis.[14]

• Cetohexazine and Ruxolitinib demonstrated potent inhibition of the JAK-STAT pathway, as evidenced by a significant reduction in phosphorylated STAT5 (pSTAT5) levels in the spleen.[14][15] This target engagement directly correlated with a profound reduction in spleen size and extramedullary hematopoiesis.[16][17]

• Hydroxyurea controlled hematological parameters but failed to reduce splenomegaly.[14] Furthermore, it led to an increase in pSTAT5, suggesting a compensatory mechanism that may counteract some of its therapeutic benefits.[14]

• None of the treatments significantly reduced the JAK2 V617F mutant allele burden within the 28-day study period, indicating that they control the disease phenotype but do not eradicate the malignant clone.[14][16]

Experimental Workflow and Protocols

Figure 2. Workflow for the in vivo comparative efficacy study.

Key Experimental Protocols:

• Animal Model: A Cre-inducible transgenic JAK2-V617F mouse model was used, which recapitulates the key features of human PV, including erythrocytosis, leukocytosis, thrombocytosis, and splenomegaly.[14]

• Drug Administration: Cetohexazine and Ruxolitinib were formulated in 0.5% methylcellulose and administered twice daily via oral gavage.[18] Hydroxyurea was dissolved in saline and administered once daily via oral gavage. The vehicle group received 0.5% methylcellulose.

• Complete Blood Count (CBC): Blood was collected weekly via the retro-orbital sinus into EDTA-coated tubes. Hematological parameters were analyzed using an automated hematology analyzer.

• Western Blot for pSTAT5: Spleen tissues were homogenized in lysis buffer containing phosphatase and protease inhibitors. Protein concentrations were determined by BCA assay. Equal amounts of protein were separated by SDS-PAGE, transferred to a PVDF membrane, and probed with primary antibodies against pSTAT5 (Tyr694) and total STAT5.[19] Signal was detected using chemiluminescence.

• JAK2 V617F Allele Burden Analysis: Genomic DNA was extracted from whole blood. The percentage of the JAK2 V617F allele was quantified using a validated allele-specific quantitative real-time PCR (qPCR) assay.

• Colony-Forming Unit (CFU) Assay: Single-cell suspensions from the spleen were plated in methylcellulose-based medium without erythropoietin (EPO) to quantify spontaneous, EPO-independent erythroid colony (CFU-E) formation, a hallmark of PV.[20]

Logical Relationship: Target Inhibition to Therapeutic Effect

The in vivo data strongly support a direct causal link between the mechanism of action of Cetohexazine and its therapeutic effects. The specific inhibition of JAK2 leads to the downstream suppression of STAT5 phosphorylation, which in turn reduces the proliferation of hematopoietic progenitors, normalizes blood counts, and resolves splenomegaly.

Figure 3. Causal chain from drug administration to therapeutic outcome.

Conclusion

The in vivo data validate that Cetohexazine's mechanism of action—the potent and selective inhibition of JAK2—translates into robust therapeutic efficacy in a preclinical model of Polycythemia Vera. Its performance is comparable, if not superior, to the established JAK1/JAK2 inhibitor Ruxolitinib in controlling the disease phenotype. Both targeted JAK inhibitors demonstrate a clear mechanistic advantage over the non-specific cytoreductive agent Hydroxyurea, particularly in resolving splenomegaly and directly suppressing the constitutively active signaling pathway at the core of the disease's pathogenesis. These findings strongly support the continued development of Cetohexazine as a targeted therapy for myeloproliferative neoplasms.

References

• 1. Role of JAK-STAT signaling in the pathogenesis of myeloproliferative disorders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The JAK-STAT pathway and hematopoietic stem cells from the JAK2 V617F perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The treatment of polycythaemia vera: an update in the JAK2 era - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Ruxolitinib for the Treatment of Patients With Polycythemia Vera - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Ruxolitinib: a targeted treatment option for patients with polycythemia vera - PMC [pmc.ncbi.nlm.nih.gov]
• 6. [PDF] Elucidating the role of JAK/STAT signalling in polycythaemia vera and essential thrombocythaemia using proteomics | Semantic Scholar [semanticscholar.org]
• 7. JAK Inhibitors for Myelofibrosis: Strengths and Limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 8. An Animal Model for Assessing the Effects of Hydroxyurea Exposure Suggests That the Administration of This Agent to Pregnant Women and Young Infants May Not Be as Safe as We Thought - PMC [pmc.ncbi.nlm.nih.gov]
• 9. journals.viamedica.pl [journals.viamedica.pl]
• 10. Hydroxyurea | Richard T. Silver MD Myeloproliferative Neoplasms Center [silvermpncenter.weill.cornell.edu]
• 11. researchgate.net [researchgate.net]
• 12. Ruxolitinib in the treatment of polycythemia vera: patient selection and special considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 13. preview.thenewsmarket.com [preview.thenewsmarket.com]
• 14. Differential effects of hydroxyurea and INC424 on mutant allele burden and myeloproliferative phenotype in a JAK2-V617F polycythemia vera mouse model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. An inhibitor of Janus kinase 2 prevents polycythemia in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. JAK2 inhibitors: are they the solution? - PMC [pmc.ncbi.nlm.nih.gov]
• 17. JAK2 inhibition has different therapeutic effects according to myeloproliferative neoplasm development in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. aacrjournals.org [aacrjournals.org]
• 19. Comprehensive profiling of clinical JAK inhibitors in myeloproliferative neoplasms - PMC [pmc.ncbi.nlm.nih.gov]
• 20. In vitro and in vivo effects of JAK2 inhibition in chronic myelomonocytic leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Cetirizine and Novel Antihistamines for Allergic Disorders

An in-depth guide for researchers and drug development professionals on the performance, mechanisms, and experimental evaluation of leading second and third-generation H1 receptor antagonists.

Introduction

The landscape of allergic disease management has been significantly shaped by the evolution of antihistamines. While first-generation agents were effective, their clinical utility was often limited by sedative and anticholinergic side effects. The advent of second and third-generation antihistamines marked a paradigm shift, offering high efficacy with a markedly improved safety profile. This guide provides a comparative study of Cetirizine, a widely used second-generation antihistamine, and a selection of novel second and third-generation agents: Bilastine, Desloratadine, Fexofenadine, Levocetirizine, and Rupatadine.

This analysis delves into their mechanisms of action, supported by quantitative experimental data, and provides detailed protocols for key evaluative experiments. Visual diagrams of relevant signaling pathways and experimental workflows are included to facilitate a deeper understanding of their pharmacological characteristics.

Disclaimer: The initial request specified a comparison with "Cetohexazine." However, a comprehensive search of scientific literature and drug databases yielded no information on a compound with this name. It is presumed to be a typographical error, and this guide will proceed with a comparative analysis of Cetirizine , a prominent antihistamine, against other novel agents.

Comparative Efficacy and Pharmacokinetics: A Quantitative Overview

The therapeutic efficacy of antihistamines is intrinsically linked to their pharmacokinetic and pharmacodynamic properties. The following tables summarize key quantitative data for Cetirizine and the selected novel antihistamines, providing a basis for objective comparison.

Table 1: H1 Receptor Binding Affinity (Ki) of Antihistamines

Antihistamine	H1 Receptor Binding Affinity (Ki) [nM]	Notes
Cetirizine	~6	Racemic mixture of levocetirizine and dextrocetirizine.[1]
Levocetirizine	~3	The active enantiomer of cetirizine, exhibiting higher affinity.[1]
Desloratadine	Potent	Active metabolite of loratadine.
Fexofenadine	Lower than Cetirizine	Active metabolite of terfenadine.[2]
Bilastine	High	High specificity for H1 receptors.
Rupatadine	0.10 µM (100 nM)	Also exhibits PAF receptor antagonism.[3]

Lower Ki values indicate higher binding affinity.

Table 2: Pharmacokinetic Properties of Selected Antihistamines

Antihistamine	Onset of Action	Half-Life (t½)	Metabolism
Cetirizine	20–42 minutes	~8.3 hours	Minimal, primarily excreted unchanged.[4]
Levocetirizine	Within 1 hour	~8-9 hours	Minimal metabolism.[5]
Desloratadine	Rapid	~27 hours	Metabolized to a limited extent.[2]
Bilastine	Rapid	~14.5 hours	Not significantly metabolized.[6]
Fexofenadine	Rapid	~14.4 hours	Minimally metabolized.
Rupatadine	Rapid	Long-lasting (>24h)	Metabolized by CYP3A4.[7]

Mechanism of Action: Beyond H1 Receptor Blockade

While the primary mechanism of action for all these antihistamines is the inverse agonism of the H1 histamine receptor, some exhibit additional properties that contribute to their overall anti-allergic and anti-inflammatory effects.

Histamine H1 Receptor Signaling Pathway:

Histamine binding to the H1 receptor, a G-protein coupled receptor (GPCR), activates the Gq/11 protein. This initiates a signaling cascade through phospholipase C (PLC), leading to the production of inositol triphosphate (IP3) and diacylglycerol (DAG). IP3 mediates the release of intracellular calcium, while DAG activates protein kinase C (PKC). These events culminate in the cellular responses characteristic of an allergic reaction, such as smooth muscle contraction, increased vascular permeability, and the release of pro-inflammatory mediators. Second and third-generation antihistamines bind to the H1 receptor, stabilizing its inactive conformation and thereby preventing this signaling cascade.

Caption: Histamine H1 Receptor Signaling Pathway.

Novel Mechanisms of Action:

• Rupatadine: Uniquely, rupatadine is a dual antagonist, targeting not only the H1 receptor but also the platelet-activating factor (PAF) receptor.[3][7] PAF is a potent inflammatory mediator involved in increasing vascular permeability and bronchoconstriction.[8] By inhibiting both pathways, rupatadine offers a broader spectrum of anti-inflammatory activity.

• Anti-inflammatory Effects: Several second-generation antihistamines, including desloratadine and bilastine, have demonstrated anti-inflammatory properties that appear to be independent of H1-receptor antagonism.[2][9][10] These effects include the inhibition of inflammatory mediator release (e.g., cytokines and chemokines) from mast cells and basophils and the downregulation of adhesion molecule expression.[11]

Experimental Protocols

To ensure the robust and reproducible evaluation of antihistamine efficacy, standardized experimental protocols are crucial. The following sections detail the methodologies for two key assays.

1. Histamine H1 Receptor Binding Assay

This in vitro assay quantifies the affinity of a test compound for the H1 receptor.

• Objective: To determine the inhibition constant (Ki) of an antihistamine for the H1 receptor.

• Principle: A competitive binding assay where the test compound competes with a radiolabeled ligand (e.g., [³H]-mepyramine) for binding to H1 receptors in a cell membrane preparation.

• Methodology:

  • Membrane Preparation: Cell membranes expressing the human H1 receptor are prepared from a suitable cell line (e.g., HEK293 or CHO cells).[1]

  • Incubation: A fixed concentration of the radiolabeled ligand is incubated with the membrane preparation in the presence of varying concentrations of the unlabeled test antihistamine.[12]

  • Separation: The reaction is terminated by rapid filtration through glass fiber filters, separating the bound from the free radioligand.[12]

  • Quantification: The amount of radioactivity retained on the filters, which corresponds to the amount of bound radioligand, is measured using a scintillation counter.[12]

  • Data Analysis: The concentration of the antihistamine that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The Ki value is then calculated using the Cheng-Prusoff equation.[1]

Caption: Experimental Workflow for a Radioligand Binding Assay.

2. Histamine- or Allergen-Induced Wheal and Flare Test

This in vivo test assesses the ability of an antihistamine to suppress the cutaneous allergic reaction.

• Objective: To evaluate the in vivo efficacy of an antihistamine in inhibiting histamine- or allergen-induced skin reactions.

• Principle: The intradermal injection of histamine or an allergen elicits a characteristic "wheal" (swelling) and "flare" (redness) response. The ability of a pre-administered antihistamine to reduce the size of the wheal and flare is a measure of its potency and duration of action.[13]

• Methodology:

  • Subject Selection: Healthy volunteers or individuals with known allergies are recruited.

  • Baseline Measurement: A baseline wheal and flare response to a standardized dose of intradermal histamine or allergen is measured.

  • Drug Administration: Subjects are administered a single oral dose of the test antihistamine or placebo in a double-blind, crossover design.

  • Post-Dose Challenge: At specific time points after drug administration (e.g., 1.5, 4, 7, 12, and 24 hours), the histamine or allergen challenge is repeated.[14]

  • Measurement: The areas of the resulting wheal and flare are traced and measured.

  • Data Analysis: The percentage inhibition of the wheal and flare areas at each time point compared to baseline and placebo is calculated.

Clinical Trial Design for Allergic Rhinitis

The evaluation of antihistamines for the treatment of allergic rhinitis typically involves randomized, double-blind, placebo-controlled clinical trials.

• Study Population: Patients with a documented history of seasonal or perennial allergic rhinitis.

• Primary Endpoints: The primary efficacy endpoint is often the change from baseline in the Total Symptom Score (TSS). The TSS is a composite score of individual symptom assessments (e.g., sneezing, rhinorrhea, nasal pruritus, and ocular pruritus) rated by the patient.[5]

• Study Design: A common design is a parallel-group study where patients are randomized to receive the investigational drug, a placebo, and sometimes an active comparator. The treatment period typically lasts for two to four weeks.[15]

• Rescue Medication: The use of rescue medication is documented and analyzed to assess the overall therapeutic benefit.[5]

Caption: Simplified Clinical Trial Workflow for Allergic Rhinitis.

Conclusion

The development of second and third-generation antihistamines has provided clinicians and patients with highly effective and well-tolerated options for the management of allergic disorders. While all the discussed agents demonstrate high affinity for the H1 receptor and a favorable safety profile, subtle differences in their pharmacokinetic and pharmacodynamic properties can influence their clinical application. Levocetirizine, as the active enantiomer of cetirizine, offers higher potency. Desloratadine and bilastine exhibit additional anti-inflammatory effects, while rupatadine's dual antagonism of H1 and PAF receptors provides a broader mechanism of action. Fexofenadine remains a benchmark for non-sedating antihistamines with an excellent cardiac safety profile.

The choice of a specific antihistamine may be guided by factors such as the desired speed of onset, duration of action, potential for drug interactions, and the presence of specific inflammatory components in the allergic response. The experimental protocols and clinical trial frameworks outlined in this guide provide a foundation for the continued investigation and comparison of these and future novel antihistamines, ultimately leading to more personalized and effective treatments for allergic diseases.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Rupatadine, a new potent, orally active dual antagonist of histamine and platelet-activating factor (PAF) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cetirizine - Wikipedia [en.wikipedia.org]
• 5. fda.gov [fda.gov]
• 6. Anti-Inflammatory Activities of an Anti-Histamine Drug, Loratadine, by Suppressing TAK1 in AP-1 Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Rupatadine: a new selective histamine H1 receptor and platelet-activating factor (PAF) antagonist. A review of pharmacological profile and clinical management of allergic rhinitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Antiinflammatory effects of H1-antihistamines: clinical and immunological relevance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Rupatadine - Wikipedia [en.wikipedia.org]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. Appraisal of the validity of histamine-induced wheal and flare to predict the clinical efficacy of antihistamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Inhibition of allergen-induced wheal and flare reactions by levocetirizine and desloratadine - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Pharmacological Management of Allergic Rhinitis: A Consensus Statement from the Malaysian Society of Allergy and Immunology - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Guide to the Safe Disposal of Laboratory Chemicals

A thorough search for "Cetohexazine" did not yield results for a chemical with this specific name in established chemical safety databases and regulatory resources. This suggests that "Cetohexazine" may be a novel compound, an internal designation, or a possible misspelling of another chemical.

Proper chemical disposal is paramount for laboratory safety and environmental protection. The procedures are dictated by the chemical's specific physical, chemical, and toxicological properties. This guide provides a general framework for researchers, scientists, and drug development professionals to determine the appropriate disposal protocols for a laboratory chemical, using a hypothetical substance as a reference.

Step 1: Chemical Identification and Hazard Assessment

The first crucial step is to accurately identify the chemical and consult its Safety Data Sheet (SDS). The SDS is the primary source of information regarding hazards, handling, storage, and disposal.

Information Gathering Protocol:

• Confirm Chemical Identity: Verify the chemical name and CAS (Chemical Abstracts Service) number. If the chemical is novel, its potential hazards should be estimated based on its structure and functional groups.

• Locate the Safety Data Sheet (SDS): The SDS is typically provided by the chemical manufacturer.

• Review Key Sections of the SDS:

  • Section 2: Hazard Identification: Understand the chemical's hazards (e.g., flammable, corrosive, toxic).

  • Section 7: Handling and Storage: Provides guidance on safe handling practices.

  • Section 9: Physical and Chemical Properties: Contains data crucial for determining disposal methods.

  • Section 13: Disposal Considerations: This section provides specific instructions for disposal.

  • Section 14: Transport Information: Important for shipping hazardous waste.

  • Section 15: Regulatory Information: Lists regulations that apply to the chemical.

Step 2: Waste Characterization and Segregation

Based on the information from the SDS, characterize the waste. Is it a pure substance, a solution, or a mixture? Is it considered hazardous waste?

Table 1: Hypothetical Hazard Data for a Laboratory Chemical

Property	Value	Implication for Disposal
pH	2.5 (for a 1% solution)	Corrosive (acidic). May require neutralization before disposal.
Flash Point	35°C (95°F)	Flammable liquid. Must be stored away from ignition sources and in a flammable waste container.
Toxicity (LD50, Oral)	75 mg/kg (Rat)	Acutely toxic. Considered hazardous waste. Avoid generating aerosols during handling.
Aquatic Toxicity	EC50: 2 mg/L (48 hours)	Harmful to aquatic life. Must not be disposed of down the drain.
Reactivity	Reacts violently with strong bases.	Incompatible with basic waste streams. Segregate from other chemical waste.

Step 3: Selecting the Appropriate Disposal Method

The disposal method will depend on the chemical's properties, the quantity of waste, and local, state, and federal regulations.

Common Disposal Pathways:

• Hazardous Waste Collection: This is the most common method for laboratory chemical waste. The waste is collected by a licensed hazardous waste disposal company.

• Neutralization: For some acidic or basic waste, neutralization to a safe pH range may be permissible before disposal. This must be done with caution to avoid violent reactions.

• Incineration: High-temperature incineration is often used for flammable and toxic organic compounds.

• Landfill: Only for non-hazardous, solid waste as determined by regulatory agencies.

Never dispose of chemical waste down the drain unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department and local regulations.

Step 4: Packaging, Labeling, and Storage

Properly package, label, and store chemical waste while awaiting pickup.

• Packaging: Use a chemically compatible container with a secure lid. Do not overfill the container.

• Labeling: Clearly label the container with the words "Hazardous Waste," the full chemical name(s) of the contents, the associated hazards (e.g., flammable, corrosive), and the date.

• Storage: Store the waste container in a designated satellite accumulation area that is secure and has secondary containment.

Decision Workflow for Chemical Disposal

The following diagram illustrates the general decision-making process for disposing of a laboratory chemical.

Caption: Decision workflow for laboratory chemical disposal.

Disclaimer: This is a general guide. Always consult your institution's Environmental Health and Safety (EHS) department for specific procedures and regulatory requirements in your location. The disposal of any chemical waste must be in full compliance with all applicable local, state, and federal regulations.

Personal protective equipment for handling Cetohexazine

Disclaimer: The chemical "Cetohexazine" as initially queried could not be definitively identified in comprehensive safety databases. The information provided pertains to Cetirizine , a well-documented antihistamine, and is intended to serve as a safety guide for laboratory professionals based on the potential misspelling of the queried substance. It is imperative to always consult the specific Safety Data Sheet (SDS) for any chemical before handling.

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals engaged in the handling of Cetirizine. Adherence to these protocols is vital for ensuring personal safety and minimizing environmental impact.

Personal Protective Equipment (PPE)

Appropriate PPE is the first line of defense against chemical exposure. The following table summarizes the recommended PPE for handling Cetirizine in a laboratory setting.

Activity	Required PPE	Specifications
Weighing and Compounding (Dry Powder)	• Respiratory Protection• Eye/Face Protection• Hand Protection• Lab Coat/Gown	• NIOSH-approved respirator for dust if ventilation is inadequate[1][2].• Chemical safety goggles or a face shield[1][2].• Compatible chemical-resistant gloves (e.g., nitrile)[1].• A dedicated lab coat or gown[1].
Handling Solutions	• Eye/Face Protection• Hand Protection• Lab Coat/Gown	• Chemical safety goggles[2].• Chemical-resistant gloves[2].• A dedicated lab coat.
Cleaning Spills	• Respiratory Protection• Eye/Face Protection• Hand Protection• Lab Coat/Gown	• NIOSH-approved respirator if dust is generated[1].• Chemical safety goggles and a face shield.• Heavy-duty, chemical-resistant gloves[1].• Impervious protective clothing[2].

Hazard Identification and Safe Handling

Cetirizine hydrochloride is classified with several hazards that necessitate careful handling to avoid adverse health effects.

Primary Hazards:

• Harmful if swallowed: Cetirizine is categorized as Acute Toxicity, Oral (Category 4)[1][3][4][5].

• Allergic Skin Reaction: It may cause an allergic skin reaction (Skin Sensitization, Category 1)[1][3].

• Reproductive Toxicity: May damage fertility or the unborn child (Toxic To Reproduction, Category 1B)[1][3].

• Irritation: It may cause eye, skin, or respiratory system irritation[1][6].

Safe Handling Practices:

• Engineering Controls: Use process enclosures, local exhaust ventilation, or other engineering controls to manage airborne levels, especially when handling the powdered form[1].

• Personal Hygiene: Wash hands thoroughly after handling and before breaks. Do not eat, drink, or smoke in the work area[1][4][6].

• Avoid Dust Formation: Minimize the generation and accumulation of dust[1][2][5].

• Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place[4][6].

Operational Plan: Spill Response

In the event of a spill, a structured and immediate response is critical to contain the material and protect personnel.

Caption: A workflow diagram for responding to a Cetirizine spill.

Disposal Plan

Proper disposal of Cetirizine is crucial to prevent environmental contamination. Do not dispose of Cetirizine down the drain[7].

Step-by-Step Disposal Protocol:

• Consult Safety Data Sheet (SDS): Always refer to the most current SDS for detailed disposal instructions[7].

• Personal Protective Equipment (PPE): Wear appropriate PPE, including gloves and eye protection, when handling waste material[7].

• Containment: Keep waste Cetirizine in a suitable, closed, and properly labeled container to prevent accidental release[5][7].

• Professional Disposal: The primary recommendation for the disposal of Cetirizine is through a licensed professional waste disposal service[7]. The recommended method is often incineration in a chemical incinerator[7].

• Avoid Environmental Release: Prevent the product from entering drains, sewers, or water courses[7]. For household quantities, if a take-back program is unavailable, the FDA recommends mixing the medication with an unpalatable substance like coffee grounds or cat litter, sealing it in a container, and disposing of it in the trash[8].

References

• 1. s3-us-west-2.amazonaws.com [s3-us-west-2.amazonaws.com]
• 2. cdn.pfizer.com [cdn.pfizer.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. carlroth.com [carlroth.com]
• 5. fishersci.com [fishersci.com]
• 6. pharmacopoeia.com [pharmacopoeia.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]